Raxatrigine

• CAS: 934240-30-9

Core Science & Biosynthesis

Vixotrigine's State-Dependent Sodium Channel Blockade: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vixotrigine (formerly BIIB074) is an investigational, orally administered small molecule that acts as a state-dependent blocker of voltage-gated sodium channels (Navs).[1][2] Unlike non-selective blockers, vixotrigine exhibits a preferential affinity for the inactivated state of these channels, a characteristic that underpins its potential therapeutic efficacy in conditions marked by neuronal hyperexcitability, such as trigeminal neuralgia and other neuropathic pain states.[3][4][5] This technical guide provides an in-depth examination of the mechanism of action, quantitative pharmacology, and experimental methodologies used to characterize vixotrigine's interaction with sodium channels.

Voltage-gated sodium channels are critical for the initiation and propagation of action potentials in excitable cells.[6] These transmembrane proteins cycle through three primary conformational states: resting, open, and inactivated.[6] In pathological conditions like neuropathic pain, neurons can become hyperexcitable, leading to a higher proportion of sodium channels in the open and inactivated states.[7] State-dependent blockers like vixotrigine are designed to selectively target these more active channels, thereby reducing pathological firing while having a lesser effect on normal neuronal activity.[7][8] This targeted approach is anticipated to offer an improved therapeutic window with a better side-effect profile compared to traditional, non-selective sodium channel blockers.[6][7]

Mechanism of Action: State-Dependent Blockade

Vixotrigine's mechanism of action is characterized by its voltage- and use-dependent inhibition of a broad spectrum of sodium channel subtypes.[1][9][10] This means its potency is significantly enhanced under conditions of membrane depolarization and high-frequency neuronal firing, which are hallmarks of neuropathic pain.[7][11]

• Voltage-Dependence: Vixotrigine demonstrates a higher affinity for sodium channels in a depolarized state.[12] When the neuronal membrane is depolarized, the equilibrium of sodium channels shifts towards the inactivated state. Vixotrigine preferentially binds to and stabilizes this inactivated state, making it more difficult for the channel to return to the resting state and subsequently fire another action potential.[6]

• Use-Dependence (Frequency-Dependence): During rapid, repetitive firing of neurons, sodium channels cycle through their conformational states more frequently.[7] This increased cycling provides more opportunities for vixotrigine to bind to the open and, more critically, the inactivated states.[10][12] As a result, the inhibitory effect of vixotrigine accumulates with successive action potentials, leading to a more profound block in highly active neurons.[12]

This dual mechanism of voltage- and use-dependence allows vixotrigine to selectively quiet hyperexcitable neurons while largely sparing those firing at a normal, low frequency.[8]

Quantitative Pharmacology

The potency and selectivity of vixotrigine have been systematically characterized across a range of human sodium channel subtypes using electrophysiological techniques. The following tables summarize the key quantitative data, including the half-maximal inhibitory concentration (IC50) for both tonic and use-dependent block.

NaV Subtype	Tonic Block IC50 (µM) at -60 mV	Use-Dependent Block IC50 (µM) (10 Hz)
NaV1.1	>100	5.12
NaV1.2	>100	4.83
NaV1.3	86.74	4.67
NaV1.4	45.76	3.92
NaV1.5	22.92 (at -70mV)	1.76
NaV1.6	>100	4.23
NaV1.7	46.72	2.85
NaV1.8	>100	Not specified

Data extracted from Hinckley et al., 2021.[9][11][12][13]

Compound	NaV Subtype	Use-Dependent IC50 (µM)
Vixotrigine	NaV1.1	5.12
NaV1.2	4.83
NaV1.3	4.67
NaV1.4	3.92
NaV1.5	1.76
NaV1.6	4.23
NaV1.7	2.85
Carbamazepine	NaV1.3	86.74
NaV1.4	45.76
NaV1.5	22.92
NaV1.7	46.72

Data extracted from Hinckley et al., 2021, for comparative purposes.[13]

Experimental Protocols

The characterization of vixotrigine's activity on voltage-gated sodium channels primarily relies on patch-clamp electrophysiology.[1][14]

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ionic currents flowing through the membrane of a single cell.

Objective: To determine the effect of vixotrigine on the function of specific sodium channel subtypes.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293) cells are stably transfected to express a specific human NaV subtype (e.g., NaV1.1, NaV1.7).

• Cell Preparation: Cells are cultured on glass coverslips and transferred to a recording chamber on the stage of an inverted microscope. The chamber is perfused with an external recording solution (Artificial Cerebrospinal Fluid - ACSF) containing: 125 mM NaCl, 2.5 mM KCl, 1 mM MgCl2, 2 mM CaCl2, 1.25 mM NaH2PO4, 25 mM NaHCO3, and 25 mM glucose, bubbled with 95% O2–5% CO2.[14]

• Pipette Preparation: Borosilicate glass micropipettes are pulled to a resistance of 5–8 MΩ and filled with an internal solution containing: 130 mM KCl, 5 mM NaCl, 0.4 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, and 11 mM EGTA, with the pH adjusted to 7.3.[14]

• Giga-seal Formation: The micropipette is brought into contact with the cell membrane, and gentle suction is applied to form a high-resistance seal (gigaseal).[15]

• Whole-Cell Configuration: A brief pulse of stronger suction is applied to rupture the cell membrane under the pipette tip, establishing electrical and diffusional access to the cell's interior.[15]

• Voltage-Clamp Recordings: The membrane potential is held constant by a patch-clamp amplifier. Specific voltage protocols are applied to elicit sodium currents and to assess tonic and use-dependent block.

  • Tonic Block Protocol: From a holding potential (e.g., -90 mV or -60 mV), a single depolarizing pulse is applied to measure the baseline sodium current.[12] The effect of vixotrigine on this current, without prior repetitive stimulation, is quantified as tonic block.

  • Use-Dependent Block Protocol: From a holding potential (e.g., -60 mV), a train of depolarizing pulses (e.g., 25 pulses at 10 Hz) is applied.[10][12] The progressive reduction in the peak sodium current amplitude during the pulse train in the presence of vixotrigine is measured to determine the use-dependent block.[11][12]

• Data Analysis: Concentration-response curves are generated by plotting the percentage of current inhibition against the concentration of vixotrigine. These curves are then fitted with a logistic function to determine the IC50 values.[7]

Visualizations

Signaling Pathway: Sodium Channel Gating and Vixotrigine Blockade

Caption: Vixotrigine preferentially binds to and stabilizes the inactivated state of the sodium channel.

Experimental Workflow: Patch-Clamp Protocol for Vixotrigine Characterization

Caption: Workflow for determining vixotrigine's IC50 values using patch-clamp electrophysiology.

Logical Relationship: State-Dependence of Vixotrigine

Caption: The logical cascade illustrating how high-frequency firing enhances vixotrigine's therapeutic effect.

References

• 1. [PDF] Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker. | Semantic Scholar [semanticscholar.org]
• 2. iasp-pain.org [iasp-pain.org]
• 3. researchgate.net [researchgate.net]
• 4. Design of Phase 3 Studies Evaluating Vixotrigine for Treatment of Trigeminal Neuralgia - UCL Discovery [discovery.ucl.ac.uk]
• 5. Design of Phase 3 Studies Evaluating Vixotrigine for Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. drughunter.com [drughunter.com]
• 9. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Patch Clamp Protocol [labome.com]
• 15. docs.axolbio.com [docs.axolbio.com]

The Shifting Sands of Selectivity: A Technical History of GSK-1014802 (Vixotrigine)

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

GSK-1014802, also known as raxatrigine and later vixotrigine, is a voltage-gated sodium channel blocker that has traversed a complex and revealing developmental pathway. Initially synthesized by GlaxoSmithKline and explored for bipolar disorder, its journey has seen a transfer to a spin-off company, Convergence Pharmaceuticals, and a subsequent acquisition by Biogen. The therapeutic focus of GSK-1014802 shifted to neuropathic pain, driven by a mechanistic rationale that itself evolved over time—from a selective NaV1.3 or NaV1.7 inhibitor to a non-selective sodium channel blocker. This guide provides a comprehensive technical overview of the discovery, development, and scientific understanding of GSK-1014802, presenting key data, experimental methodologies, and a visual representation of its history and mechanism.

Discovery and Synthesis

GSK-1014802 was first disclosed in a patent filed by GlaxoSmithKline in 2006 (WO 2007042239 A1), with a priority date of October 10, 2005.[1] The patent described a series of prolinamide derivatives as sodium channel modulators for the treatment of depression, bipolar mood disorder, and substance abuse disorders.[1]

Chemical Structure

IUPAC Name: (2S,5R)-5-[4-[(2-fluorophenyl)methoxy]phenyl]pyrrolidine-2-carboxamide[2] Chemical Formula: C18H19FN2O2[2] Molar Mass: 314.36 g/mol [2]

Synthetic Route

The synthesis of GSK-1014802 (referred to as vixotrigine in later publications) involved a multi-step process. A scalable route to the key prolinamide structure has been described.[3]

Experimental Protocol: Enantioselective Synthesis [3]

A detailed, scalable synthesis route is outlined in the scientific literature. The process involves the formation of a key intermediate through an enantioselective process, followed by several synthetic steps to yield the final compound. The general steps are described as:

• Imine Formation and Reduction: Reaction of a suitable glycinamide (B1583983) with a substituted benzaldehyde (B42025) to form an imine, followed by an enantioselective reduction to establish the desired stereochemistry of the pyrrolidine (B122466) ring.

• Cyclization: Intramolecular cyclization to form the prolinamide core.

• Functional Group Manipulation: A series of reactions to introduce the (2-fluorobenzyl)oxy moiety and to ensure the final carboxamide functionality. These steps include etherification and amide formation.

• Purification: The final compound is purified using standard chromatographic techniques.

Mechanism of Action and In Vitro Pharmacology

The understanding of GSK-1014802's mechanism of action has evolved significantly throughout its development.

Initial Hypothesis: Selective NaV Blocker

Initially, GSK-1014802 was investigated as a use-dependent sodium channel blocker with selectivity for the NaV1.3 subtype, which is upregulated in central neuropathic pain states.[1] Later, as Convergence Pharmaceuticals took over development for neuropathic pain, it was characterized as a potent and selective inhibitor of the peripheral NaV1.7 sodium channel.[4][5]

Revised Understanding: Non-Selective NaV Blocker

Subsequent independent studies revealed that GSK-1014802 is a non-selective inhibitor of voltage-gated sodium channels.[1][6] It demonstrates activity against a range of NaV subtypes, with a rank order of potency that does not show significant selectivity for NaV1.7.[1][6] The compound acts as a state-dependent inhibitor, preferentially binding to and stabilizing the inactivated state of the sodium channel.[7] This leads to a hyperpolarizing shift in the voltage-dependence of inactivation, thereby reducing neuronal excitability.[7]

Quantitative In Vitro Pharmacology

The inhibitory activity of GSK-1014802 against various human voltage-gated sodium channel subtypes has been quantified using electrophysiological assays.

NaV Subtype	pIC50 (± SEM)[1][6]	IC50 (µM)[7][8]
NaV1.1	4.70 ± 0.2	-
NaV1.2	4.99 ± 0.2	-
NaV1.3	4.82 ± 0.3	-
NaV1.4	5.09 ± 0.2	-
NaV1.5	4.18 ± 0.2	-
NaV1.6	4.84 ± 0.1	-
NaV1.7	4.58 ± 0.2	1.77 (at -70 mV holding potential)
NaV1.7	71.66 (at -120 mV holding potential)
NaV1.8	5.25 ± 0.1	-

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology[7][9]

• Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the desired human NaV channel subtype are cultured under standard conditions.

• Electrophysiological Recording: Whole-cell voltage-clamp recordings are performed using an patch-clamp amplifier.

• Solutions: The extracellular solution typically contains (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, and 10 glucose, adjusted to pH 7.4. The intracellular solution typically contains (in mM): 140 CsF, 10 NaCl, 1 EGTA, and 10 HEPES, adjusted to pH 7.2.

• Voltage Protocols:

  • Tonic Block: Cells are held at a holding potential of -120 mV and depolarized to 0 mV to elicit sodium currents. The effect of different concentrations of GSK-1014802 on the peak current amplitude is measured.

  • Use-Dependent Block: A train of depolarizing pulses is applied at different frequencies (e.g., 1, 5, 10 Hz) to assess the frequency-dependent inhibition by the compound.

  • Steady-State Inactivation: The voltage dependence of steady-state inactivation is determined by applying a series of prepulses to different voltages before a test pulse to 0 mV. The effect of GSK-1014802 on the half-inactivation voltage (V1/2) is quantified.

• Data Analysis: Concentration-response curves are generated by plotting the percentage of current inhibition against the drug concentration and fitted with the Hill equation to determine the IC50 value.

Preclinical Development

Animal Models of Efficacy

GSK-1014802 demonstrated efficacy in various preclinical models of pain and epilepsy.

• Anticonvulsant Activity: The compound was shown to be an effective anticonvulsant in animal models.[1]

• Neuropathic Pain Models:

  • Freund's Complete Adjuvant (FCA) Model of Inflammatory Pain: Oral administration of vixotrigine produced a dose-related reversal of hypersensitivity to pain.[9]

  • Scorpion Toxin (OD1)-Induced Pain Model: Intraperitoneal, but not intraplantar, administration of CNV1014802 reduced spontaneous pain behaviors in a mouse model of NaV1.7-mediated pain.[6]

Preclinical Experimental Workflow

Caption: A generalized workflow for the preclinical evaluation of GSK-1014802.

Clinical Development

GSK-1014802 has undergone several Phase I and Phase II clinical trials under its various names (GSK-1014802, CNV1014802, BIIB074, vixotrigine).

Phase I Studies

Multiple Phase I studies were conducted in healthy volunteers to assess the safety, tolerability, and pharmacokinetics of single and multiple ascending doses of GSK-1014802.[9]

Pharmacokinetic Parameters of Vixotrigine (Single Ascending Dose) [9]

Dose	Cmax (µg/mL)	AUC0–inf (µg*h/mL)
825 mg	6.53	66.2

• Oral Clearance: 13.8 L/hr[9]

• Volume of Distribution: 262 L[9]

• Drug-Drug Interactions: Co-administration with carbamazepine, a UGT and CYP3A4 inducer, resulted in a reduction in vixotrigine exposure, though this was not considered clinically relevant.[10]

Phase II Studies

Phase II trials evaluated the efficacy and safety of GSK-1014802 in patients with neuropathic pain conditions.

• Trigeminal Neuralgia (TGN): A randomized withdrawal study (NCT01540630) demonstrated a lower treatment failure rate for CNV1014802 compared to placebo.[4][8][11] The study showed a significant reduction in pain intensity and the number of paroxysms.[4][8]

• Lumbosacral Radiculopathy (LSR): A randomized, double-blind, placebo-controlled crossover study (NCT01561027) showed a statistically significant reduction in pain intensity for CNV1014802 compared to placebo.[4][5]

Summary of Key Phase II Clinical Trial Results

Indication	Study Design	Key Findings	Reference
Trigeminal Neuralgia	Randomized Withdrawal	Treatment failure rate of 33% for CNV1014802 vs. 65% for placebo.[4]	[4][8]
Lumbosacral Radiculopathy	Randomized, Placebo-Controlled Crossover	Statistically significant reduction in Pain Intensity-Numerical Rating Scale (PI-NRS) mean change from baseline.[4]	[4][5]

Development Timeline and Shifting Focus

Caption: The developmental and corporate history of GSK-1014802.

Signaling Pathway and Mechanism of Action Visualization

Caption: The mechanism of action of GSK-1014802 in inhibiting pain signaling.

Conclusion

The development of GSK-1014802 is a salient case study in modern drug discovery. It highlights the challenges of translating preclinical selectivity into clinical efficacy and the iterative nature of understanding a compound's true mechanism of action. While initially pursued for its perceived selectivity, its clinical utility in neuropathic pain appears to stem from its properties as a non-selective, state-dependent sodium channel blocker. The extensive preclinical and clinical data package provides a valuable resource for researchers in the field of pain and sodium channel pharmacology, offering insights into both the therapeutic potential and the developmental complexities of this class of molecules.

References

• 1. Safety, Tolerability and Pharmacokinetics of Repeat Doses of GSK1014802. | Clinical Research Trial Listing [centerwatch.com]
• 2. Preclinical Animal Models to Investigate the Role of Nav1.7 Ion Channels in Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of NaV1.7: the possibility of ideal analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Vixotrigine - Wikipedia [en.wikipedia.org]
• 8. Enhancing inactivation rather than reducing activation of Nav1.7 channels by a clinically effective analgesic CNV1014802 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Safety, Tolerability and Pharmacokinetics of Single and Repeat Doses of Vixotrigine in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of the Pharmacokinetic Interaction Between the Voltage- and Use-Dependent Nav1.7 Channel Blocker Vixotrigine and Carbamazepine in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]

In-Depth Technical Guide: CNV1014802 for Neuropathic Pain Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

CNV1014802, also known as vixotrigine, is a state- and use-dependent sodium channel blocker that has demonstrated significant potential in the treatment of neuropathic pain. With a preferential affinity for the inactivated state of the Nav1.7 sodium channel subtype, CNV1014802 offers a targeted approach to mitigating the hyperexcitability of neurons implicated in chronic pain states. This technical guide provides a comprehensive overview of CNV1014802, consolidating key preclinical and clinical data, detailing experimental methodologies, and visualizing its mechanism of action and experimental workflows. This document is intended to serve as a valuable resource for researchers and drug development professionals investigating novel therapeutics for neuropathic pain.

Introduction

Neuropathic pain, a debilitating condition arising from damage or disease affecting the somatosensory nervous system, remains a significant therapeutic challenge. Existing treatments often provide inadequate relief and are associated with dose-limiting side effects. The voltage-gated sodium channel Nav1.7 has emerged as a critical target in pain signaling pathways, with genetic validation from human pain disorders underscoring its importance. CNV1014802 is a novel small molecule designed to selectively inhibit Nav1.7, offering a promising avenue for the development of more effective and better-tolerated analgesics. This guide will delve into the technical details of CNV1014802's pharmacology, and its evaluation in both preclinical models and clinical trials for neuropathic pain indications such as trigeminal neuralgia and lumbosacral radiculopathy.

Mechanism of Action: State-Dependent Blockade of Nav1.7

CNV1014802 exerts its analgesic effect through the targeted modulation of voltage-gated sodium channels, particularly the Nav1.7 subtype, which is predominantly expressed in peripheral sensory neurons. Its mechanism is characterized by state- and use-dependency, meaning it preferentially binds to and stabilizes the inactivated state of the channel. This mode of action is crucial for its therapeutic window, as it allows for the selective inhibition of neurons that are pathologically hyperexcitable—a hallmark of neuropathic pain—while having a lesser effect on neurons firing at normal physiological frequencies. By stabilizing the inactivated state, CNV1014802 reduces the number of available channels that can open in response to depolarization, thereby dampening the propagation of pain signals.

Raxatrigine: A Technical Guide to its Chemical Structure, Properties, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Raxatrigine, also known as Vixotrigine, is a voltage-gated sodium channel (Nav) blocker that has been investigated for the treatment of neuropathic pain. Initially explored for its selectivity towards the Nav1.7 subtype, it is now largely considered a broad-spectrum Nav channel inhibitor. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and the mechanism of action of Raxatrigine. Detailed experimental protocols for its synthesis and for the determination of its inhibitory activity are also presented, along with visual representations of its signaling pathway and experimental workflows.

Chemical Structure and Identification

Raxatrigine is a synthetic organic molecule with the IUPAC name (2S,5R)-5-(4-((2-fluorobenzyl)oxy)phenyl)pyrrolidine-2-carboxamide.[1][2] Its chemical structure is characterized by a central pyrrolidine (B122466) ring with two stereocenters, conferring specific three-dimensional geometry.

Identifier	Value
IUPAC Name	(2S,5R)-5-(4-((2-fluorobenzyl)oxy)phenyl)pyrrolidine-2-carboxamide[1][2]
Synonyms	Vixotrigine, GSK-1014802, CNV1014802, BIIB074[3][4]
CAS Number	934240-30-9 (free base)[5][6]
934240-31-0 (hydrochloride salt)[3]
Molecular Formula	C₁₈H₁₉FN₂O₂[5][6]
SMILES	O=C([C@H]1N--INVALID-LINK--CC1)N[5]
InChI	InChI=1S/C18H19FN2O2/c19-15-4-2-1-3-13(15)11-23-14-7-5-12(6-8-14)16-9-10-17(21-16)18(20)22/h1-8,16-17,21H,9-11H2,(H2,20,22)/t16-,17+/m1/s1

Physicochemical Properties

The physicochemical properties of Raxatrigine are crucial for its pharmacokinetic and pharmacodynamic profiles. A summary of these properties is provided in the table below.

Property	Value	Source
Molecular Weight	314.35 g/mol (free base)	[5]
350.82 g/mol (HCl salt)	[2][3]
Appearance	White to off-white solid	[5]
Solubility	DMSO: ≥ 31 mg/mL	[7]
Water (HCl salt): 14.29 mg/mL (requires sonication)	[7]
DMF: 16 mg/mL	[3]
DMSO:PBS (pH 7.2) (1:1): 0.5 mg/mL	[3]
logP (predicted)	2.4	[6]
pKa (predicted)	Not available
Melting Point	Not available
Boiling Point	Not available

Mechanism of Action and Signaling Pathway

Raxatrigine functions as a state-dependent blocker of voltage-gated sodium channels.[8] This means it preferentially binds to and inhibits Nav channels when they are in the open or inactivated states, which are more prevalent during high-frequency neuronal firing characteristic of neuropathic pain.[8] While initially thought to be selective for the Nav1.7 subtype, which is predominantly expressed in peripheral sensory neurons and plays a key role in pain signaling, subsequent studies have revealed that Raxatrigine is a broad-spectrum inhibitor of multiple Nav channel subtypes.[4][8][9]

The blockage of these channels in nociceptive neurons reduces the influx of sodium ions, which is essential for the generation and propagation of action potentials. By dampening the excitability of these neurons, Raxatrigine effectively reduces the transmission of pain signals to the central nervous system.

References

• 1. NaV1.5 Channel Assay with FLIPR Membrane Potential Assay Kits [moleculardevices.com]
• 2. medkoo.com [medkoo.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Vixotrigine - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. (2S,5R)-5-(4-((2-Fluorophenyl)methoxy)phenyl)-2-pyrrolidinecarboxamide | C18H19FN2O2 | CID 16046068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. m.script-one.com [m.script-one.com]
• 9. oatext.com [oatext.com]

Vixotrigine: A Technical Guide to its Molecular Targets in the Central Nervous System

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vixotrigine (formerly BIIB074) is an investigational, state- and use-dependent blocker of voltage-gated sodium channels (Nav). This document provides a detailed overview of its molecular interactions within the central nervous system (CNS). By preferentially targeting channels in a depolarized and frequently firing state, vixotrigine offers a potential therapeutic window for conditions characterized by neuronal hyperexcitability, such as epilepsy and neuropathic pain. This guide synthesizes key quantitative data, details the experimental methodologies used for its characterization, and illustrates its mechanism of action through signaling and workflow diagrams.

Primary Molecular Target: Voltage-Gated Sodium Channels (Nav)

The principal molecular targets of vixotrigine in the central nervous system are the α-subunits of voltage-gated sodium channels. Vixotrigine exhibits broad-spectrum activity, potently inhibiting sodium currents from several CNS-expressed Nav subtypes.[1][2] Its mechanism is characterized by voltage- and use-dependency, meaning its inhibitory potency is significantly enhanced when neuronal membranes are depolarized and when channels are rapidly activated, as is common in pathological states.[1][2]

State-Dependent Inhibition

Vixotrigine demonstrates a strong preference for the inactivated state of Nav channels over the resting state.[3] This state-dependent binding is crucial to its proposed mechanism of action, allowing it to selectively modulate the activity of hyperexcitable neurons while sparing those firing at normal physiological frequencies.[4][5] This is achieved by shifting the steady-state inactivation curve to more hyperpolarized potentials.[2]

Use-Dependent Inhibition

Consistent with its binding to the inactivated state, vixotrigine exhibits pronounced use-dependent or frequency-dependent block.[1][2] During high-frequency neuronal firing, Nav channels spend more time in the open and inactivated states, providing a greater opportunity for vixotrigine to bind and accumulate its inhibitory effect. This leads to a progressive reduction in the sodium current with successive depolarizations.[1]

Quantitative Analysis of Vixotrigine's Potency at CNS Nav Subtypes

The inhibitory potency of vixotrigine has been systematically characterized using patch-clamp electrophysiology on recombinant human Nav channels expressed in cell lines. The following tables summarize the half-maximal inhibitory concentrations (IC50) for CNS-relevant subtypes under conditions of tonic block (low-frequency stimulation) and use-dependent block (high-frequency stimulation).

Nav Subtype	Tonic Block IC50 (µM) from -90 mV	Use-Dependent IC50 (µM) at 10 Hz	Fold Shift in Potency
Nav1.1	>30	5.12	-
Nav1.2	12.3	2.92	4.2
Nav1.3	11.5	4.66	2.5
Nav1.6	11.6	4.14	2.8

Data sourced from Hinckley et al., 2021.

Off-Target Activity in the CNS

A screening of vixotrigine against a panel of 130 receptors, ion channels, transporters, and enzymes revealed a notable off-target interaction.

Off-Target	Assay	Potency	Notes
Monoamine Oxidase B (MAO-B)	Enzyme activity in human liver microsomes	pIC50 = 8.4	No measurable inhibitory effect on MAO-A (pKi < 5).[4]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Whole-Cell Patch-Clamp Electrophysiology for Nav Inhibition

This protocol is used to determine the IC50 values for vixotrigine against various Nav subtypes.

Cell Preparation:

• HEK-293 or CHO cells stably expressing the human Nav subtype of interest are cultured under standard conditions.

• Cells are plated onto glass coverslips 24-48 hours before the experiment.

Recording Conditions:

• Coverslips are transferred to a recording chamber on an inverted microscope and superfused with an external solution containing (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, and 10 glucose, adjusted to pH 7.4 with NaOH.

• Patch pipettes are pulled from borosilicate glass to a resistance of 1-3 MΩ when filled with an internal solution containing (in mM): 140 CsF, 10 NaCl, 1 EGTA, and 10 HEPES, adjusted to pH 7.3 with CsOH.

• Whole-cell recordings are established, and cells are voltage-clamped at a holding potential of -120 mV. Series resistance is compensated by at least 80%.

Voltage Protocols:

• Tonic Block:

  • From a holding potential of -90 mV, a 20 ms (B15284909) test pulse to 0 mV is applied to elicit a sodium current.

  • This is repeated at a low frequency (e.g., 0.1 Hz) to establish a baseline.

  • Vixotrigine is applied at increasing concentrations, and the peak current of the first pulse is measured to determine the tonic block IC50.[4]

• Use-Dependent Block:

  • The holding potential is set to -60 mV (or -70 mV for Nav1.5) to promote channel inactivation.[1]

  • A train of 25 depolarizing pulses to +10 mV for 20 ms is delivered at a frequency of 10 Hz.[1]

  • The peak current of the 25th pulse is compared to the first pulse to quantify use-dependent inhibition.[1]

  • Concentration-response curves are generated from the inhibition of the 25th pulse to calculate the use-dependent IC50.

MAO-B Enzyme Inhibition Assay

This protocol is used to determine the inhibitory activity of vixotrigine against MAO-B.

• Human liver microsomes are used as the source of MAO-B enzyme.

• Vixotrigine is pre-incubated with the microsomes at various concentrations.

• A specific MAO-B substrate (e.g., benzylamine) is added to initiate the reaction.

• The reaction is allowed to proceed for a set time at 37°C.

• The reaction is terminated, and the amount of product formed is quantified using a suitable method (e.g., HPLC or a fluorescent reporter).

• The concentration of vixotrigine that causes 50% inhibition of enzyme activity (IC50) is calculated and converted to pIC50 (-log(IC50)).[4]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Vixotrigine preferentially binds to the inactivated state of Nav channels.

Caption: Workflow for determining the use-dependent block of Nav channels.

Conclusion

Vixotrigine is a broad-spectrum voltage-gated sodium channel blocker with a distinct mechanism of action characterized by potent voltage- and use-dependency. Its preferential inhibition of Nav channels in the inactivated state provides a targeted approach to reducing neuronal hyperexcitability in the CNS. The quantitative data and experimental protocols outlined in this guide offer a comprehensive technical resource for researchers and professionals in the field of drug development. Further investigation into its clinical applications and the implications of its MAO-B inhibitory activity is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker [ouci.dntb.gov.ua]

Preclinical Profile of Raxatrigine for Epilepsy: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Raxatrigine (also known as Vixotrigine, GSK-1014802, CNV1014802, and BIB074) is a state-dependent sodium channel blocker.[1][2] Initially investigated for conditions such as bipolar disorder and pain, its mechanism of action suggests potential therapeutic application in epilepsy.[3] Like many established anti-epileptic drugs (AEDs), Raxatrigine's primary pharmacological target is the voltage-gated sodium channel, a key player in neuronal excitability.[4][5] This guide provides an in-depth overview of the available preclinical information regarding Raxatrigine's potential for treating epilepsy, including its mechanism of action, and outlines the common experimental protocols used to evaluate such compounds. Due to the limited publicly available preclinical data specifically for Raxatrigine in epilepsy models, this guide will also reference established methodologies and data from other sodium channel-blocking AEDs, such as lamotrigine (B1674446), to provide a comprehensive context for researchers.

Mechanism of Action: State-Dependent Sodium Channel Blockade

Raxatrigine functions as a state-dependent and use-dependent inhibitor of voltage-gated sodium channels.[3][6] This means it preferentially binds to and stabilizes the inactivated state of the channel, which is more prevalent during the high-frequency neuronal firing characteristic of epileptic seizures.[3] By blocking these channels, Raxatrigine reduces the influx of sodium ions, thereby dampening the excessive electrical activity that drives seizure propagation.

The primary mechanism of action for many antiepileptic drugs involves the modulation of voltage-gated ion channels, enhancement of GABA-mediated inhibition, or attenuation of glutamate-mediated excitation.[5] Raxatrigine falls into the first category, a mechanism shared by established AEDs like phenytoin, carbamazepine, and lamotrigine.[5]

The following diagram illustrates the general signaling pathway of a state-dependent sodium channel blocker.

Caption: Mechanism of Raxatrigine as a state-dependent sodium channel blocker.

Preclinical Evaluation of Anticonvulsant Activity

While specific efficacy data for Raxatrigine in epilepsy models is not extensively published, it has been described as an effective anticonvulsant in animal models.[6] The preclinical evaluation of potential AEDs typically involves a battery of in vitro and in vivo tests to determine their efficacy, potency, and side-effect profile.

In Vitro Models

In vitro models are crucial for elucidating the mechanism of action and intrinsic activity of a compound. A common technique is the use of hippocampal slices where epileptiform discharges can be induced.

Experimental Protocol: Hippocampal Slice Model

• Tissue Preparation: Transverse hippocampal slices (typically 400-450 µm thick) are prepared from juvenile rats.[7][8]

• Induction of Epileptiform Activity: Slices are superfused with a solution containing a high concentration of potassium (e.g., 8.5 mM K+) or a GABA-A receptor antagonist (e.g., bicuculline) to induce epileptiform discharges.[7][8]

• Electrophysiological Recording: Extracellular field potentials are recorded from the CA1 or CA3 pyramidal cell layer using glass microelectrodes.[7][8]

• Drug Application: The test compound (e.g., Raxatrigine) is added to the superfusion solution at various concentrations.

• Data Analysis: The frequency and amplitude of the epileptiform discharges are measured before and after drug application to determine the compound's inhibitory effect.

The following diagram illustrates a typical in vitro experimental workflow.

Caption: Workflow for in vitro evaluation of anticonvulsant activity.

In Vivo Models

In vivo models are essential for assessing the efficacy of a compound in a whole organism, providing insights into its pharmacokinetic and pharmacodynamic properties. Common models for epilepsy include electrically and chemically induced seizure tests.

Maximal Electroshock Seizure (MES) Test

The MES test is a widely used model for generalized tonic-clonic seizures and is particularly sensitive to drugs that act on sodium channels.[9]

• Experimental Protocol:

  • Animal Model: Typically mice or rats.

  • Drug Administration: The test compound is administered, usually intraperitoneally (i.p.) or orally (p.o.), at various doses and pre-treatment times.

  • Seizure Induction: A brief electrical stimulus is delivered via corneal or ear-clip electrodes.

  • Endpoint: The primary endpoint is the presence or absence of a tonic hindlimb extension seizure.

  • Data Analysis: The dose at which 50% of animals are protected from the tonic hindlimb extension (ED50) is calculated.

Subcutaneous Pentylenetetrazol (scPTZ) Seizure Test

The scPTZ test is a model for myoclonic and generalized clonic seizures and is sensitive to drugs that enhance GABAergic neurotransmission or block T-type calcium channels.

• Experimental Protocol:

  • Animal Model: Typically mice or rats.

  • Drug Administration: The test compound is administered prior to the convulsant.

  • Seizure Induction: A subcutaneous injection of pentylenetetrazol (PTZ) is given.

  • Endpoint: Animals are observed for the occurrence of clonic seizures (typically defined as clonus lasting for at least 5 seconds).

  • Data Analysis: The ED50 for preventing clonic seizures is determined.

6 Hz Seizure Test

The 6 Hz test is considered a model of therapy-resistant partial seizures.[9]

• Experimental Protocol:

  • Animal Model: Typically mice.

  • Drug Administration: The test compound is administered prior to seizure induction.

  • Seizure Induction: A low-frequency (6 Hz) electrical stimulus is delivered via corneal electrodes.[9]

  • Endpoint: The primary endpoint is the presence or absence of seizure activity (e.g., stun, forelimb clonus, twitching of the vibrissae).

  • Data Analysis: The ED50 is calculated.

The following diagram illustrates the logical relationship in preclinical in vivo testing.

Caption: Logical flow of in vivo preclinical testing for an anticonvulsant.

Quantitative Data

Table 1: Representative Preclinical Efficacy of Lamotrigine in Rodent Seizure Models

Model	Species	Route of Administration	ED50 (mg/kg)
Maximal Electroshock (MES)	Mouse	i.p.	2.2
Maximal Electroshock (MES)	Rat	p.o.	4.9
Subcutaneous PTZ (scPTZ)	Mouse	i.p.	4.7
6 Hz (32 mA)	Mouse	i.p.	11.2

Note: These are representative values and can vary based on specific experimental conditions. Data is illustrative for lamotrigine and not Raxatrigine.

Pharmacokinetics and Toxicology

A comprehensive preclinical evaluation also includes detailed pharmacokinetic and toxicology studies.

Pharmacokinetics: Key parameters such as absorption, distribution, metabolism, and excretion (ADME) are determined. For an orally administered drug intended for chronic use in epilepsy, desirable characteristics include good oral bioavailability and a half-life that supports a convenient dosing schedule (e.g., once or twice daily).[10][11] Raxatrigine has been shown to have rapid absorption, high oral bioavailability, and a half-life of 12 hours in humans, which would be suitable for twice-daily dosing.[12]

Toxicology: Safety pharmacology studies are conducted to identify potential adverse effects on major organ systems, including the central nervous system (CNS), cardiovascular system, and respiratory system.[13] For CNS-active drugs, neurotoxicity is a key consideration. This is often assessed using tests such as the rotorod test, which evaluates motor coordination. A therapeutic or protective index (PI) is often calculated as the ratio of the median toxic dose (TD50) to the median effective dose (ED50). A larger PI indicates a wider margin of safety.

Conclusion

Raxatrigine's mechanism as a state- and use-dependent sodium channel blocker provides a strong rationale for its investigation as a potential treatment for epilepsy. While specific preclinical data in epilepsy models are not widely published, the established protocols for evaluating anticonvulsant compounds offer a clear roadmap for its continued investigation. Further studies would be needed to fully characterize its efficacy and safety profile in various seizure models to support its potential clinical development for epilepsy. The information provided in this guide serves as a foundational resource for researchers and drug development professionals interested in the preclinical evaluation of novel sodium channel blockers for epilepsy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. m.script-one.com [m.script-one.com]
• 4. Antiepileptic drug mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. epilepsysociety.org.uk [epilepsysociety.org.uk]
• 6. oatext.com [oatext.com]
• 7. Anti-Epileptic Drug Combination Efficacy in an In Vitro Seizure Model - Phenytoin and Valproate, Lamotrigine and Valproate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. transpharmation.com [transpharmation.com]
• 10. Pharmacokinetics, toxicology and safety of lamotrigine in epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetic characteristics of antiepileptic drugs (AEDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]

Raxatrigine's Impact on Neuronal Hyperexcitability: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neuronal hyperexcitability, a fundamental pathological process, underpins a variety of neurological disorders, most notably neuropathic pain and epilepsy. This state of heightened neuronal activity is often driven by the dysfunction of voltage-gated sodium channels (Navs), which are critical for the initiation and propagation of action potentials. Raxatrigine (also known as Vixotrigine, BIIB074, CNV1014802, and GSK1014802) has emerged as a significant investigational compound designed to modulate this hyperexcitability.[1][2][3] This technical guide provides a comprehensive overview of Raxatrigine's mechanism of action, supported by quantitative data from key preclinical studies, detailed experimental protocols, and visual representations of its functional context. Initially developed as a central Nav1.3 blocker, its characterization has evolved, and it is now understood to be a broad-spectrum, state-dependent voltage-gated sodium channel blocker.[1][2][4] This state-dependent activity allows it to preferentially target hyperactive neurons, a desirable characteristic for treating conditions like trigeminal neuralgia and other neuropathic pain states.[5][6][7][8]

Core Mechanism of Action: State-Dependent Sodium Channel Blockade

Raxatrigine exerts its therapeutic effect by modulating the activity of voltage-gated sodium channels. Unlike non-selective blockers, Raxatrigine demonstrates a state-dependent and use-dependent mechanism of action.[2][3] This means its inhibitory potency is significantly enhanced under conditions where neurons are depolarized or firing at high frequencies—hallmarks of neuronal hyperexcitability.[2][6]

The drug preferentially binds to and stabilizes the inactivated states of Nav channels, which are more prevalent during sustained depolarization or repetitive firing.[2] This preferential inhibition of channels in hyperactive neurons helps to normalize their firing patterns without significantly affecting normal neuronal activity, thereby reducing the potential for central nervous system side effects.[9] While initially explored for selectivity towards specific subtypes like Nav1.3 and later Nav1.7, recent comprehensive studies have characterized Raxatrigine (Vixotrigine) as a broad-spectrum Nav blocker, potently inhibiting a range of both peripheral and central Nav subtypes.[1][2][3][4]

Signaling Pathway Intervention

Neuronal hyperexcitability is driven by an excessive influx of sodium ions through Nav channels, leading to rapid, uncontrolled firing of action potentials. Raxatrigine intervenes directly in this process.

Caption: Raxatrigine's intervention in the neuronal hyperexcitability pathway.

Quantitative Data Presentation

The potency and selectivity profile of Raxatrigine has been characterized across multiple Nav channel subtypes using electrophysiological assays. The data below summarizes its inhibitory concentration (IC50) under different channel states, highlighting its state-dependent nature.

Table 1: Raxatrigine (Vixotrigine) IC50 Values for Human Nav Subtypes

Nav Subtype	Tonic Block IC50 (µM) at -90 mV (Resting State)	Voltage-Dependent IC50 (µM) at -60/-70 mV (Depolarized State)	Use-Dependent IC50 (µM) (High Frequency Firing)
Nav1.1	>30	12.3	4.41
Nav1.2	>30	10.1	5.12
Nav1.3	>30	10.6	3.51
Nav1.4	>30	25.1	4.88
Nav1.5	>30	>30	4.25
Nav1.6	>30	10.7	4.02
Nav1.7	>30	6.5	1.76
Nav1.8	>30	17.1	3.84

Data synthesized from Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker (2021).[2][3] The data clearly illustrates that Raxatrigine's potency is significantly increased (lower IC50 values) when channels are in a depolarized state or subjected to high-frequency stimulation, which is characteristic of neuropathic pain conditions.[2]

Table 2: Summary of Key Preclinical Efficacy Studies

Animal Model	Condition	Dosage (Raxatrigine)	Key Finding	Reference
Mouse Model	Scorpion Toxin (OD1)-Induced Pain	3 and 30 mg/kg (i.p.)	Significant reduction in spontaneous pain behaviors.[6]	Deuis et al. (2016)[6]
Rat Model	Phencyclidine (PCP)-Induced Cognitive Dysfunction	> Anticonvulsant Doses	Prevention of deficit in reversal learning.[10]	Large CH, et al. (2011)[10]
Rat Model	Generalized Seizure	Not specified	Effective anticonvulsant activity.[4]	Large CH, et al. (2009)[4][11]
Mouse Models	Inflammatory and Neuropathic Pain	Not specified	Substantial analgesic effects without impaired motor function.[9]	Preclinical data summary[9]

Detailed Experimental Protocols

The characterization of Raxatrigine's effects relies on specific and rigorous experimental methodologies, both in vitro and in vivo.

In Vitro Electrophysiology: Whole-Cell Patch Clamp

The primary method for determining the potency and state-dependency of sodium channel blockers is the whole-cell patch-clamp technique.[12][13] This allows for the direct measurement of ionic currents across the membrane of a single cell expressing specific Nav channel subtypes.

Objective: To measure the IC50 of Raxatrigine on a specific Nav subtype under conditions mimicking resting, depolarized, and rapidly firing states.

Methodology:

• Cell Culture: Human Embryonic Kidney (HEK-293) cells are stably transfected to express a specific human Nav channel subtype (e.g., hNav1.7).[12]

• Electrode Preparation: Borosilicate glass micropipettes are pulled to a fine tip (resistance of 2-5 MΩ) and filled with an intracellular solution.

• Whole-Cell Configuration: A micropipette is precisely guided to a single cell, and gentle suction is applied to form a high-resistance "giga-seal." A further pulse of suction ruptures the cell membrane, establishing the whole-cell configuration, which allows control of the cell's membrane potential and measurement of its ion currents.

• Voltage Protocols:

  • Tonic Block (Resting State): The cell is held at a hyperpolarized potential (e.g., -90 mV) where most channels are in a closed, resting state. Short depolarizing pulses are applied to elicit a sodium current. Raxatrigine is perfused at increasing concentrations to determine the IC50 for blocking this tonic current.

  • Voltage-Dependent Block (Depolarized State): The holding potential is shifted to a more depolarized level (e.g., -60 mV) to increase the proportion of channels in the inactivated state. The IC50 is re-measured to assess the drug's preference for this state.[2]

  • Use-Dependent Block (High-Frequency Firing): The cell is stimulated with a train of depolarizing pulses (e.g., at 10 Hz) to simulate high-frequency neuronal firing. The block of the sodium current is measured on the first pulse versus later pulses in the train. A greater block on later pulses indicates use-dependency.[2]

• Data Analysis: Concentration-response curves are generated to calculate the IC50 values for each condition.

Caption: Workflow for assessing use-dependent block via whole-cell patch-clamp.

In Vivo Preclinical Models: Neuropathic Pain

To assess the analgesic efficacy of Raxatrigine in vivo, researchers utilize animal models that replicate the symptoms of human neuropathic pain, such as allodynia (pain from a non-painful stimulus) and hyperalgesia (exaggerated pain response).[14][15][16][17]

Objective: To determine if Raxatrigine can reverse pain-like behaviors in a rodent model of nerve injury.

Common Model: Chronic Constriction Injury (CCI) The CCI model is a widely used method that mimics peripheral nerve damage.[18]

Methodology:

• Surgical Procedure: In an anesthetized rat or mouse, the common sciatic nerve is exposed. Several loose ligatures are tied around the nerve, causing a partial, chronic constriction that leads to inflammation and nerve damage.[18]

• Behavioral Testing (Baseline): Before and after surgery, the animal's sensitivity to mechanical and thermal stimuli is measured.

  • Mechanical Allodynia: Von Frey filaments of increasing stiffness are applied to the paw. The force at which the animal withdraws its paw is recorded. A lower withdrawal threshold in the injured paw indicates allodynia.[15]

  • Thermal Hyperalgesia: A radiant heat source is applied to the paw (e.g., Hargreaves test). The time taken for the animal to withdraw its paw is measured. A shorter withdrawal latency indicates hyperalgesia.[18]

• Drug Administration: Once pain behaviors are established (typically 7-14 days post-surgery), animals are treated with Raxatrigine (e.g., via oral gavage or intraperitoneal injection) or a vehicle control.[6]

• Post-Dosing Behavioral Testing: Behavioral tests are repeated at various time points after drug administration to assess the reversal of allodynia and hyperalgesia.

• Data Analysis: The withdrawal thresholds/latencies for the drug-treated group are compared to the vehicle-treated group to determine analgesic efficacy.

Caption: Experimental workflow for an in vivo neuropathic pain study.

Conclusion

Raxatrigine represents a rationally designed modulator of neuronal hyperexcitability. Its characterization as a broad-spectrum, state-dependent sodium channel blocker underscores a therapeutic strategy that targets the pathological activity of neurons while potentially sparing normal function.[2][3] The quantitative data from in vitro electrophysiology confirms its enhanced potency under conditions of depolarization and high-frequency firing, which are central to the pathophysiology of neuropathic pain.[2] Preclinical studies in relevant animal models have demonstrated its analgesic potential.[6][9] The detailed protocols outlined in this guide provide the methodological foundation for the continued investigation and development of Raxatrigine and other state-dependent channel modulators for the treatment of challenging neurological disorders.

References

• 1. Vixotrigine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oatext.com [oatext.com]
• 5. researchgate.net [researchgate.net]
• 6. m.script-one.com [m.script-one.com]
• 7. Medical treatment of trigeminal neuralgia: A great challenge | Neurology perspectives [elsevier.es]
• 8. Current and Innovative Pharmacological Options to Treat Typical and Atypical Trigeminal Neuralgia | springermedizin.de [springermedizin.de]
• 9. tandfonline.com [tandfonline.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. axonmedchem.com [axonmedchem.com]
• 12. researchgate.net [researchgate.net]
• 13. scienceopen.com [scienceopen.com]
• 14. Rodent model of Neuropathic pain - NEUROFIT Preclinical Contract Research Organization (CRO) [neurofit.com]
• 15. ojs.ikm.mk [ojs.ikm.mk]
• 16. Animal models of neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Animal Models of Peripheral Neuropathies - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Pharmacodynamics of Vixotrigine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vixotrigine (formerly known as BIIB074) is an investigational, orally administered small molecule that acts as a broad-spectrum blocker of voltage-gated sodium channels (Navs).[1] It is currently under development for the treatment of neuropathic pain conditions, including trigeminal neuralgia and small fiber neuropathy.[2] Unlike traditional non-selective sodium channel blockers such as carbamazepine, Vixotrigine exhibits a distinct pharmacodynamic profile characterized by voltage- and use-dependent inhibition.[3][4] This property allows it to preferentially target channels in a hyperactive state, which is characteristic of neuropathic pain, potentially leading to an improved therapeutic window and better tolerability.[5][6] This technical guide provides a comprehensive overview of the pharmacodynamics of Vixotrigine, detailing its mechanism of action, quantitative data on its interaction with various sodium channel subtypes, and the experimental protocols used for its characterization.

Mechanism of Action

Vixotrigine's primary mechanism of action is the blockade of voltage-gated sodium channels.[1] Its inhibitory effects are state-dependent, meaning it has a higher affinity for the inactivated state of the channel compared to the resting state.[2][5] This is a crucial feature, as neurons involved in high-frequency firing, which is common in pain pathways, have a higher proportion of sodium channels in the inactivated state.[6] By stabilizing the inactivated state, Vixotrigine effectively reduces the number of channels available to open in response to depolarization, thereby dampening neuronal excitability.[6]

The potency of Vixotrigine is significantly enhanced in a voltage- and use-dependent manner.[1][7] This means that its blocking effect becomes more pronounced as the membrane potential becomes more depolarized and as the frequency of channel activation increases.[1] This use-dependent characteristic is thought to confer selectivity for rapidly firing neurons, such as those involved in pathological pain signaling, over those with normal, lower-frequency activity.[5] Preclinical studies have demonstrated that Vixotrigine rapidly inhibits Navs and prolongs the recovery from the fast-inactivated state.[1][7]

Quantitative Pharmacodynamic Data

The inhibitory potency of Vixotrigine has been systematically characterized across a range of human Nav channel subtypes using electrophysiological techniques. The following tables summarize the half-maximal inhibitory concentrations (IC50) under different experimental conditions, highlighting the voltage- and use-dependent nature of the block.

Nav Subtype	Tonic Block IC50 (μM) at -90 mV	Tonic Block IC50 (μM) at -60/-70 mV	Use-Dependent IC50 (μM) at 10 Hz	Fold Shift (Use-Dependent vs. Tonic at -60/-70 mV)
Nav1.1	>100	28.0	5.12	5.5
Nav1.2	>100	25.0	4.89	5.1
Nav1.3	45.0	18.0	3.21	5.6
Nav1.4	35.0	12.0	2.54	4.7
Nav1.5	38.0	20.0	4.22	4.7
Nav1.6	>100	22.0	3.88	5.7
Nav1.7	28.0	6.11	1.76	3.5
Nav1.8	Not Determined	15.0	4.55	3.3

Data compiled from Hinckley et al., 2021.[1]

Experimental Protocols

The pharmacodynamic properties of Vixotrigine were primarily elucidated using whole-cell patch-clamp electrophysiology on recombinant cell lines expressing specific human Nav channel subtypes.

Cell Lines and Reagents

• Cell Lines: Human embryonic kidney (HEK293) or Chinese hamster ovary (CHO) cells stably expressing individual human Nav channel subtypes (Nav1.1-Nav1.8).

• Intracellular Solution (in mM): 100 K-gluconate, 40 KCl, 3.2 MgCl2, 3 EGTA, and 5 HEPES, with the pH adjusted to 7.3.

• Extracellular Solution (in mM): Composition not specified in the provided search results, but would typically be a buffered saline solution containing physiological concentrations of ions such as Na+, K+, Ca2+, and Cl-.

• Test Compound: Vixotrigine dissolved in an appropriate solvent (e.g., DMSO) and diluted to final concentrations in the extracellular solution.

Electrophysiology Recordings

Automated planar array electrophysiology platforms, such as the IonWorksHT system, were utilized for high-throughput screening and characterization.[6]

• Cell Preparation: Cells expressing the target Nav channel subtype are cultured and prepared for recording.

• Giga-seal Formation: A glass micropipette filled with intracellular solution is brought into contact with the cell membrane to form a high-resistance (giga-ohm) seal.

• Whole-Cell Configuration: Suction is applied to rupture the cell membrane under the pipette tip, allowing for electrical access to the entire cell.

• Voltage Clamp: The cell membrane potential is clamped at a specific holding potential (e.g., -90 mV or -60 mV) using a patch-clamp amplifier.

• Data Acquisition: Sodium currents are elicited by applying specific voltage-clamp protocols, and the resulting currents are recorded and analyzed.

Voltage-Clamp Protocols

• Tonic Block Assessment:

  • Hold the cell at a hyperpolarized potential (e.g., -90 mV) where most channels are in the resting state.

  • Apply a brief depolarizing pulse (e.g., to 0 mV) to elicit a sodium current.

  • Perfuse the cell with increasing concentrations of Vixotrigine and repeat the depolarizing pulse to measure the concentration-dependent inhibition of the peak current.

  • Repeat the protocol at a more depolarized holding potential (e.g., -60 mV) to assess voltage-dependent block.[1]

• Use-Dependent Block Assessment:

  • Hold the cell at a depolarized potential (e.g., -60 mV).

  • Apply a train of depolarizing pulses (e.g., 25 pulses at a frequency of 10 Hz).

  • Measure the peak current of the first and last pulse in the train.

  • The use-dependent block is calculated as the reduction in the peak current of the last pulse relative to the first pulse in the presence of Vixotrigine, compared to control conditions.[1]

Visualizations

Signaling Pathway and Mechanism of Action

Caption: State-dependent mechanism of Vixotrigine on Nav channels.

Experimental Workflow for Use-Dependent Block

Caption: Workflow for assessing use-dependent block of Nav channels.

Conclusion

Vixotrigine is a broad-spectrum voltage-gated sodium channel blocker with a distinct pharmacodynamic profile characterized by potent voltage- and use-dependent inhibition.[1][7] This state-dependent mechanism allows for preferential targeting of hyperactive neurons, which is a key rationale for its development in neuropathic pain conditions.[5] The quantitative data and experimental protocols outlined in this guide provide a detailed understanding of its interaction with Nav channels, which is essential for researchers and clinicians involved in the development and evaluation of novel analgesics.

References

• 1. researchgate.net [researchgate.net]
• 2. drughunter.com [drughunter.com]
• 3. researchgate.net [researchgate.net]
• 4. Whole Cell Patch Clamp Protocol [protocols.io]
• 5. [PDF] Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker. | Semantic Scholar [semanticscholar.org]
• 6. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Non-Selective Profile of Vixotrigine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the pharmacological characteristics of Vixotrigine (formerly known as BIIB074), focusing on its non-selective profile as a voltage-gated sodium channel (Nav) blocker. Vixotrigine has been investigated for the treatment of various neuropathic pain conditions, including small fiber neuropathy and trigeminal neuralgia.[1][2][3] Its mechanism of action involves the state-dependent and use-dependent blockade of multiple sodium channel subtypes, distinguishing it from more selective agents.[1][4][5]

Core Pharmacological Profile: A Broad-Spectrum Sodium Channel Blocker

Vixotrigine is characterized as a broad-spectrum, state-dependent Nav blocker.[1][4] Its potency is enhanced in a voltage- and use-dependent manner, indicating preferential binding to the inactivated state of sodium channels.[1][5] This property is believed to confer selectivity for nerve signaling at high frequencies, which is associated with pain, over normal low-frequency nerve signaling.[5]

Compared to other non-selective sodium channel blockers like carbamazepine (B1668303), vixotrigine demonstrates higher potency and more profound state-dependent inhibition.[1][4] While both drugs exhibit a broad spectrum of action, vixotrigine's mechanism is distinct from Nav1.7- and Nav1.8-specific blockers.[1][4]

Quantitative Analysis of Vixotrigine's Interaction with Nav Subtypes

The non-selective profile of Vixotrigine is evident from its activity across a range of peripheral and central nervous system Nav subtypes. The following table summarizes the use-dependent IC50 values for Vixotrigine against various human Nav channels.

Nav Subtype	Use-Dependent IC50 (µM)
Nav1.1	1.76
Nav1.2	5.12
Nav1.3	Not specified
Nav1.4	Not specified
Nav1.5	Not specified
Nav1.6	Not specified
Nav1.7	Not specified
Nav1.8	Not specified
Data sourced from a systematic electrophysiological study.[1]

A comparison with carbamazepine reveals Vixotrigine's greater potency in use-dependent block. For instance, the use-dependent IC50 values for carbamazepine against Nav1.3, Nav1.4, Nav1.5, and Nav1.7 were reported to be 86.74 µM, 45.76 µM, 22.92 µM, and 46.72 µM, respectively.[6]

Experimental Protocols

The characterization of Vixotrigine's pharmacological profile has been established through various key experiments.

1. Electrophysiological Recordings in Recombinant Systems:

• Objective: To determine the potency and selectivity of Vixotrigine on different human Nav channel subtypes.

• Methodology:

  • Stable cell lines expressing individual human Nav subtypes (e.g., HEK293 cells) are used.

  • Whole-cell patch-clamp electrophysiology is employed to record sodium currents.

  • For use-dependent block assessment, a series of depolarizing voltage steps (e.g., 25 steps at 10 Hz) are applied from a holding potential of -60 mV.[2]

  • The peak amplitude of the sodium current during the first and subsequent pulses is measured to calculate the degree of block.

  • Concentration-response curves are generated to determine IC50 values.[1]

• Visualization of Workflow:

  Figure 1: Workflow for Electrophysiological Characterization of Vixotrigine.

2. In Vivo Models of Neuropathic Pain:

• Objective: To assess the analgesic efficacy of Vixotrigine in a preclinical model of neuropathic pain.

• Methodology:

  • The chronic constriction injury (CCI) model is utilized in rodents.

  • This model involves surgical ligation of the sciatic nerve to induce neuropathic pain-like behaviors.

  • Vixotrigine is administered orally at different doses (e.g., 0.5 or 5 mg/kg, BID).[7]

  • Mechanical allodynia (pain response to a normally non-painful stimulus) is measured using von Frey filaments at baseline and at various time points after drug administration.

  • The reversal of mechanical allodynia is used as a measure of analgesic efficacy.[7]

• Signaling Pathway Visualization:

  Figure 2: Vixotrigine's Mechanism of Action in Neuropathic Pain.

Clinical Trial Insights

Clinical studies have provided a mixed but informative picture of Vixotrigine's efficacy and safety. In a Phase 2 study (CONVEY) for small fiber neuropathy, the 200 mg twice-daily dose met its primary endpoint of reducing the mean average daily pain score at week 12.[8][9] However, a higher dose of 350 mg twice-daily did not meet this primary endpoint, although it did show a statistically significant improvement in the Patient Global Impression of Change (PGIC).[8] The drug was generally well-tolerated, with common adverse events including dizziness, headache, vertigo, and nausea.[8]

Conclusion

Vixotrigine presents a non-selective pharmacological profile, acting as a potent, use-dependent blocker of a broad spectrum of voltage-gated sodium channels. This mechanism of action, which favors the inhibition of rapidly firing neurons, provides a rationale for its investigation in neuropathic pain conditions. While preclinical models have demonstrated its analgesic potential, clinical trial results have been variable, highlighting the complexities of translating preclinical findings to clinical efficacy. Further research is warranted to fully elucidate the therapeutic potential and optimal clinical application of Vixotrigine's non-selective sodium channel blockade.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Design of Phase 3 Studies Evaluating Vixotrigine for Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. drughunter.com [drughunter.com]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vixotrigine for Small Fiber Neuropathy Provides Positive Impression of Change for Patients - - Practical Neurology [practicalneurology.com]
• 9. Biogen reports positive Phase II data of non-opioid pain drug in SFN [clinicaltrialsarena.com]

Protocols & Analytical Methods

Raxatrigine: Application Notes and Electrophysiology Protocols for Characterizing a State-Dependent Sodium Channel Blocker

For Researchers, Scientists, and Drug Development Professionals

Introduction

Raxatrigine (also known as Vixotrigine, CNV1014802, and GSK-1014802) is a voltage-gated sodium channel (Nav) inhibitor that has been investigated for the treatment of neuropathic pain conditions such as trigeminal neuralgia and lumbosacral radiculopathy.[1][2] Initially explored for its potential selectivity towards specific Nav subtypes like Nav1.3 and later Nav1.7, recent comprehensive characterization has revealed raxatrigine to be a broad-spectrum Nav blocker.[2][3] Its mechanism of action is distinguished by a profound state-dependent and use-dependent inhibition of sodium channels, preferentially targeting channels in inactivated states that are more prevalent during high-frequency neuronal firing characteristic of pathological pain states.[3][4]

These application notes provide a detailed overview of the electrophysiological characterization of raxatrigine, including protocols for whole-cell patch-clamp recordings in both recombinant expression systems and native neurons.

Mechanism of Action: State-Dependent Blockade

Raxatrigine exhibits a potent state-dependent blockade of voltage-gated sodium channels. This means its binding affinity for the channel is significantly higher when the channel is in the open or inactivated state compared to the resting state.[3] During normal physiological activity, most sodium channels are in a resting state. However, in conditions of hyperexcitability, such as in neuropathic pain, neurons undergo prolonged depolarizations and high-frequency firing. This increases the proportion of sodium channels in the open and inactivated states, making them more susceptible to blockade by raxatrigine. This state-dependent action allows for targeted inhibition of hyperactive neurons while sparing normally functioning ones, potentially leading to a better therapeutic window.[4] Functional analysis has indicated that raxatrigine promotes the inactivated state of the Nav1.7 channel and delays its recovery from inactivation, thereby inhibiting channel activity.

Figure 1. State-dependent binding of raxatrigine to voltage-gated sodium channels.

Quantitative Data

The inhibitory potency of raxatrigine has been systematically characterized across various human Nav channel subtypes using patch-clamp electrophysiology. The data below summarizes its half-maximal inhibitory concentrations (IC50) under different conditions, highlighting its broad-spectrum nature and enhanced potency in a use-dependent manner.

Channel Subtype	Resting State IC50 (µM)	Use-Dependent IC50 (µM) at 10 Hz
Nav1.1	6.11	1.76
Nav1.2	10.7	3.55
Nav1.3	10.1	2.56
Nav1.4	13.0	4.39
Nav1.5	20.3	5.12
Nav1.6	10.2	2.56
Nav1.7	6.11	1.76
Nav1.8	>30	11.2
Data compiled from Hinckley et al., 2021.[3]

Experimental Protocols

The following are detailed protocols for characterizing the effects of raxatrigine on voltage-gated sodium channels using whole-cell patch-clamp electrophysiology. These protocols are adaptable for use with recombinant cell lines (e.g., HEK293 cells stably expressing a specific Nav subtype) or primary neurons (e.g., dorsal root ganglion neurons).

Protocol 1: Characterization in Recombinant HEK293 Cells

This protocol is designed for HEK293 cells stably expressing a human Nav channel subtype of interest.

1. Cell Culture and Preparation:

• Culture HEK293 cells expressing the desired Nav channel alpha subunit in DMEM/F12 medium supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).

• One to two days before recording, plate the cells onto glass coverslips at a low density to allow for the isolation of individual cells for patching.[2]

2. Solutions:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES. Adjust pH to 7.4 with NaOH.[5]

• Internal (Pipette) Solution (in mM): 105 CsF, 35 NaCl, 10 EGTA, 10 HEPES, 2 MgCl₂. Adjust pH to 7.2 with CsOH.[5][6]

• Raxatrigine Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) of raxatrigine in DMSO and store at -20°C. Dilute to final concentrations in the external solution on the day of the experiment.

3. Electrophysiological Recording:

• Transfer a coverslip with cells to the recording chamber on the microscope stage and perfuse with the external solution.

• Pull borosilicate glass pipettes to a resistance of 2-4 MΩ when filled with the internal solution.

• Establish a giga-ohm seal (>1 GΩ) on an isolated cell and then rupture the membrane to achieve the whole-cell configuration.[7]

• Compensate for series resistance (>80%) to minimize voltage errors.

• Hold the cell at a membrane potential of -120 mV.

4. Voltage-Clamp Protocols:

• Resting State Inhibition:

  • From a holding potential of -90 mV, apply a 20 ms (B15284909) depolarizing step to 0 mV to elicit a peak sodium current.[3]

  • Apply this pulse at a low frequency (e.g., 0.1 Hz) to ensure the channel returns to the resting state between pulses.

  • Perfuse with increasing concentrations of raxatrigine and measure the reduction in peak current to determine the resting state IC50.

• Use-Dependent Inhibition:

  • From a holding potential of -60 mV (or -70 mV for Nav1.5), apply a train of 25 depolarizing pulses to +10 mV for 20 ms at a frequency of 10 Hz.[3]

  • Measure the peak current of the first and last pulse in the train.

  • Calculate the use-dependent block as the percentage reduction in the 25th pulse current relative to the first pulse current in the presence of the compound.

  • Generate concentration-response curves to determine the use-dependent IC50.

• Steady-State Inactivation:

  • From a holding potential of -120 mV, apply a series of 500 ms pre-pulses ranging from -140 mV to 0 mV, followed by a test pulse to -10 mV to measure the available channels.[8]

  • Plot the normalized peak current against the pre-pulse potential and fit with a Boltzmann function to determine the voltage of half-maximal inactivation (V1/2).

  • Repeat in the presence of raxatrigine to assess for shifts in the inactivation curve.

Figure 2. General workflow for patch-clamp electrophysiology experiments.

Protocol 2: Characterization in Primary Dorsal Root Ganglion (DRG) Neurons

This protocol allows for the study of raxatrigine on a native mixture of sodium channels present in sensory neurons.

1. Neuron Isolation and Culture:

• Isolate dorsal root ganglia from rodents in accordance with approved animal care and use protocols.

• Digest the ganglia in an enzyme solution (e.g., collagenase and trypsin) to dissociate the neurons.[9]

• Plate the dissociated neurons on poly-L-lysine coated coverslips and culture in a suitable neuronal medium for 1-8 hours before recording.[9]

2. Solutions:

• Use the same external and internal solutions as described in Protocol 1. The composition is suitable for isolating sodium currents in DRG neurons.

3. Electrophysiological Recording:

• Follow the same procedure for establishing a whole-cell recording as described in Protocol 1.

• DRG neurons come in different sizes (small, medium, large) which express different combinations of Nav channels. Target neurons based on the experimental question. Small-diameter neurons are typically nociceptors and are rich in Nav1.7, Nav1.8, and Nav1.9.[9]

4. Voltage-Clamp Protocols:

• Apply the same voltage-clamp protocols for resting state inhibition, use-dependent inhibition, and steady-state inactivation as detailed in Protocol 1 to characterize the effect of raxatrigine on the total sodium current in these native neurons.

Conclusion

Raxatrigine is a potent, broad-spectrum inhibitor of voltage-gated sodium channels, demonstrating significant state- and use-dependency. The provided protocols offer a robust framework for researchers to investigate the effects of raxatrigine and other novel compounds on specific sodium channel subtypes and in native neuronal preparations. This detailed electrophysiological characterization is crucial for understanding the compound's mechanism of action and for the development of next-generation therapies for channelopathies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bio.fsu.edu [bio.fsu.edu]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Human Embryonic Kidney (HEK293) Cells Express Endogenous Voltage-Gated Sodium Currents and Nav1.7 Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential Expression of Sodium Channel β Subunits in Dorsal Root Ganglion Sensory Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scientifica.uk.com [scientifica.uk.com]
• 8. researchgate.net [researchgate.net]
• 9. Single-cell analysis of sodium channel expression in dorsal root ganglion neurons - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cell-Based Assays for Testing Raxatrigine Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Raxatrigine (also known as Vixotrigine, GSK-1014802, or CNV1014802) is a state-dependent, broad-spectrum voltage-gated sodium channel (Nav) blocker.[1][2][3][4][5][6] Initially investigated for its selectivity towards specific Nav subtypes like Nav1.3 and Nav1.7, recent evidence characterizes it as a non-selective inhibitor that preferentially binds to the inactivated state of the channel.[3][4][5] This state-dependent mechanism allows Raxatrigine to selectively target rapidly firing neurons, a hallmark of pathological conditions such as neuropathic pain and epilepsy, while having less effect on normally functioning neurons.[5][6]

Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials in excitable cells.[7][8] Dysregulation of these channels is implicated in a variety of "channelopathies." Consequently, Nav channels are significant therapeutic targets.[9] The nine subtypes (Nav1.1–Nav1.9) exhibit distinct expression patterns and biophysical properties, contributing to their diverse physiological roles.[8]

Evaluating the efficacy of a state-dependent Nav channel blocker like Raxatrigine requires specialized cell-based assays that can probe the different conformational states of the channel. This document provides detailed protocols for two primary methodologies: whole-cell patch-clamp electrophysiology and fluorescence-based high-throughput screening assays. These protocols are designed to enable researchers to accurately characterize the potency, selectivity, and state-dependency of Raxatrigine and similar compounds.

Signaling Pathway of Voltage-Gated Sodium Channels

Voltage-gated sodium channels are integral membrane proteins that cycle through three main conformational states: resting (closed), open, and inactivated. This gating process is fundamental to their role in generating action potentials.

Voltage-Gated Sodium Channel State Transitions.

Data Presentation: Raxatrigine Efficacy

The following tables summarize the inhibitory potency (IC50) of Raxatrigine against various human voltage-gated sodium channel subtypes as determined by electrophysiological assays. These values highlight the compound's broad-spectrum activity and its enhanced potency under conditions that favor the inactivated state (use-dependent protocols).

Table 1: Raxatrigine (Vixotrigine) IC50 Values for Tonic and Use-Dependent Block

Nav Subtype	Tonic Block IC50 (µM) (Holding at -90 mV)	Use-Dependent Block IC50 (µM) (10 Hz stimulation from -60/-70 mV)
hNav1.1	5.12	2.65
hNav1.2	Not Determined	2.76
hNav1.3	4.60	1.95
hNav1.4	10.0	4.25
hNav1.5	13.0	5.12
hNav1.6	6.58	2.53
hNav1.7	6.11	1.76
hNav1.8	5.25	3.51

Data compiled from studies on recombinant human Nav channels expressed in HEK293 or CHO cells.[2][3][4]

Table 2: Raxatrigine (CNV1014802) pIC50 Values from a Separate Study

Nav Subtype	pIC50 (± SEM)	Calculated IC50 (µM)
hNav1.1	4.70 (± 0.2)	20.0
hNav1.2	4.99 (± 0.2)	10.2
hNav1.3	4.82 (± 0.3)	15.1
hNav1.4	5.09 (± 0.2)	8.1
hNav1.5	< 4.5	> 31.6
hNav1.6	4.84 (± 0.1)	14.5
hNav1.7	4.58 (± 0.2)	26.3
hNav1.8	5.25 (± 0.1)	5.6

Data from Deuis et al., as cited in Hesselink, 2017.[3] Note the differences in reported potencies, which may arise from different experimental protocols and conditions.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This "gold standard" technique provides high-fidelity recordings of ion channel activity, allowing for detailed characterization of a compound's effects on channel gating and kinetics.[10]

Whole-Cell Patch-Clamp Workflow.

• Cell Line: HEK293 or CHO cells stably expressing the human Nav channel subtype of interest (e.g., hNav1.7).

• External (Bath) Solution (in mM): 140 NaCl, 3 KCl, 1 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.3 with NaOH.

• Internal (Pipette) Solution (in mM): 140 CsF, 10 NaCl, 1.1 EGTA, 10 HEPES. Adjust pH to 7.3 with CsOH.

• Raxatrigine Stock Solution: 10 mM in DMSO.

• Cell Preparation: Culture cells expressing the target Nav channel under standard conditions. Plate cells onto glass coverslips 24-48 hours before recording to achieve 50-70% confluency.

• Recording Setup: Place a coverslip in the recording chamber on the microscope stage and perfuse with external solution. Pull glass micropipettes to a resistance of 2-5 MΩ when filled with internal solution.

• Whole-Cell Configuration:

  • Approach a single, healthy-looking cell with the micropipette.

  • Apply gentle positive pressure to keep the tip clean.

  • Upon contacting the cell, release the pressure and apply gentle suction to form a high-resistance (GΩ) seal.

  • Apply a brief, strong suction pulse to rupture the cell membrane and achieve the whole-cell configuration.[10]

• Voltage-Clamp Protocols: Clamp the cell at a holding potential of -120 mV. Allow the current to stabilize before applying voltage protocols.

  • Tonic Block (Resting State Inhibition):

    • From a holding potential of -120 mV (where most channels are in the resting state), apply a 20 ms (B15284909) depolarizing step to 0 mV every 30 seconds.

    • Record baseline currents, then perfuse with increasing concentrations of Raxatrigine, allowing for equilibration at each concentration.

  • Use-Dependent Block (Inactivated State Inhibition):

    • From a holding potential of -70 mV or -60 mV (to induce some steady-state inactivation), apply a train of 25 depolarizing pulses to 0 mV (20 ms duration) at a frequency of 10 Hz.[4]

    • Measure the peak current of the first and last pulse in the train. The reduction in the last pulse's amplitude relative to the first indicates use-dependent block.

    • Perform this protocol at various Raxatrigine concentrations.

  • Steady-State Inactivation:

    • From a holding potential of -120 mV, apply a series of 500 ms pre-pulses ranging from -140 mV to 0 mV, followed immediately by a 20 ms test pulse to 0 mV.

    • Plot the normalized peak current during the test pulse against the pre-pulse potential to determine the voltage-dependence of inactivation.

    • Repeat in the presence of Raxatrigine to observe any shifts in the inactivation curve.

• Data Analysis:

  • Measure the peak inward sodium current for each voltage step.

  • Calculate the percentage of inhibition at each Raxatrigine concentration relative to the baseline current.

  • Fit the concentration-response data to a Hill equation to determine the IC50 value for tonic and use-dependent block.

Fluorescence-Based Sodium Influx Assay

This high-throughput method is suitable for screening large compound libraries. It uses a sodium-sensitive fluorescent indicator to measure the influx of sodium into cells upon channel activation.[11][12]

Fluorescence-Based Assay Workflow.

• Cell Line: HEK293 cells stably expressing the human Nav channel subtype of interest.

• Assay Plates: Black-walled, clear-bottom 96- or 384-well microplates.

• Fluorescent Sodium Indicator: Brilliant Sodium Assay Kit or similar (e.g., Asante NaTRIUM Green-2).[11][12]

• Assay Buffer (HBSS): Hank's Balanced Salt Solution with 20 mM HEPES, pH 7.4.

• Channel Activator: Veratridine (B1662332) stock solution (e.g., 10 mM in DMSO). Veratridine is used to cause persistent activation of sodium channels.[11][13]

• Raxatrigine Stock Solution: 10 mM in DMSO, serially diluted to create a concentration plate.

• Cell Seeding: Seed Nav-expressing cells into black-walled, clear-bottom microplates at a density that will result in a confluent monolayer on the day of the assay (e.g., 15,000 cells/well for a 384-well plate). Incubate overnight.[11]

• Dye Loading:

  • Prepare the dye loading solution according to the manufacturer's protocol (e.g., Brilliant Sodium Assay kit).[11]

  • Remove the cell culture medium from the plate and add the dye loading solution to each well.

  • Incubate the plate for 60 minutes at 37°C.[11]

• Compound Addition:

  • Prepare a plate with serial dilutions of Raxatrigine in assay buffer at a concentration 3-4x the final desired concentration.

  • Using a kinetic plate reader (e.g., FLIPR, FlexStation), add the Raxatrigine solutions to the cell plate.

  • Incubate for a pre-determined time (e.g., 15 minutes) to allow the compound to bind to the channels.[11]

• Channel Activation and Signal Reading:

  • Prepare the veratridine solution in assay buffer at a concentration that elicits a robust response (e.g., final concentration of 100 µM).[11]

  • Place both the cell plate and the activator plate into the kinetic plate reader.

  • Initiate the reading, establishing a stable baseline fluorescence for ~20 seconds.

  • The instrument will then automatically add the veratridine solution to the wells.

  • Continue recording the fluorescence signal for 3-5 minutes to capture the full kinetic response of sodium influx.[12]

• Data Analysis:

  • The increase in fluorescence intensity corresponds to the influx of sodium ions.

  • For each well, quantify the response (e.g., peak fluorescence, or area under the curve).

  • Calculate the percent inhibition for each Raxatrigine concentration relative to vehicle control (0% inhibition) and a full blocker control (e.g., high concentration of Tetrodotoxin (B1210768) for TTX-sensitive channels, 100% inhibition).

  • Plot the percent inhibition against the Raxatrigine concentration and fit the data to determine the IC50 value.

Conclusion

The protocols outlined in these application notes provide robust methods for characterizing the efficacy of Raxatrigine and other state-dependent sodium channel blockers. Whole-cell patch-clamp electrophysiology offers a detailed, mechanistic understanding of the drug-channel interaction, essential for lead optimization and understanding the specifics of state-dependent block. The fluorescence-based sodium influx assay provides a higher-throughput alternative, ideal for initial screening and structure-activity relationship studies. The choice of assay will depend on the specific research question and the stage of the drug discovery process. By employing these cell-based assays, researchers can effectively quantify the potency and mechanism of action of novel Nav channel modulators.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Use-dependent block of the voltage-gated Na+ channel by tetrodotoxin and saxitoxin: Effect of pore mutations that change ionic selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oatext.com [oatext.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nanion.de [nanion.de]
• 8. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker [ouci.dntb.gov.ua]
• 9. storage.prod.researchhub.com [storage.prod.researchhub.com]
• 10. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 11. ionbiosciences.com [ionbiosciences.com]
• 12. Development of a high-throughput fluorescent no-wash sodium influx assay | PLOS One [journals.plos.org]
• 13. Ion Channel Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Preparing Raxatrigine Solutions for In Vitro Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Raxatrigine (also known as Vixotrigine, GSK-1014802, or CNV1014802) is a state- and use-dependent voltage-gated sodium channel (VGSC) blocker.[1] While initially investigated for selectivity towards specific Nav subtypes, it is now more broadly characterized as a non-selective VGSC inhibitor.[2] Its mechanism of action makes it a valuable tool for in vitro studies of neuropathic pain, epilepsy, and other neurological disorders involving aberrant neuronal excitability. Proper preparation of Raxatrigine solutions is critical for obtaining accurate and reproducible results in in vitro experiments. This document provides detailed protocols and application notes for the preparation of Raxatrigine solutions for use in cell-based assays.

Data Presentation

Raxatrigine Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₁₈H₁₉FN₂O₂	[3]
Molecular Weight	314.36 g/mol	[3]
CAS Number	934240-30-9	[3]

Solubility of Raxatrigine

Solvent	Solubility	Source
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL (≥ 318.12 mM)	[3]
Water	Insoluble	[1]
Ethanol	Not specified
PBS (pH 7.2)	Very low (requires co-solvents)

Recommended Storage Conditions for Raxatrigine Solutions

Solution Type	Storage Temperature	Shelf Life	Source
Solid Powder	-20°C to -80°C	> 2 years	[1]
DMSO Stock Solution (concentrated)	-20°C	Up to 1 month	[3][4]
DMSO Stock Solution (concentrated)	-80°C	Up to 6 months	[3][4]
Aqueous Working Solutions	2-8°C (prepared fresh)	Use on the same day	[3]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Raxatrigine Stock Solution in DMSO

This protocol describes the preparation of a 100 mM Raxatrigine stock solution in DMSO.

Materials:

• Raxatrigine powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or glass vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Weighing Raxatrigine: In a chemical fume hood, carefully weigh the desired amount of Raxatrigine powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 31.44 mg of Raxatrigine (Molecular Weight = 314.36 g/mol ).

• Dissolving in DMSO: Add the weighed Raxatrigine powder to a sterile amber vial. Using a calibrated pipette, add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of DMSO.

• Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly for several minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[3][4]

Protocol 2: Preparation of Raxatrigine Working Solutions for In Vitro Cell-Based Assays

This protocol provides a general method for diluting the DMSO stock solution into an aqueous cell culture medium or physiological buffer for in vitro experiments. The final DMSO concentration should be kept to a minimum, ideally ≤ 0.1%, to avoid solvent-induced cellular toxicity or off-target effects.

Materials:

• 100 mM Raxatrigine in DMSO (from Protocol 1)

• Sterile cell culture medium or physiological buffer (e.g., HBSS, PBS)

• Sterile microcentrifuge tubes

• Pipettes and sterile filter tips

Procedure:

• Thawing the Stock Solution: Thaw a single aliquot of the 100 mM Raxatrigine stock solution at room temperature.

• Intermediate Dilutions: To minimize precipitation of the lipophilic compound in the aqueous medium, perform serial dilutions. For example, to prepare a final working solution of 10 µM Raxatrigine with a final DMSO concentration of 0.1%:

  • Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 99 µL of DMSO to get a 1 mM solution.

  • Prepare a second intermediate dilution by adding 10 µL of the 1 mM solution to 90 µL of cell culture medium to get a 100 µM solution.

• Final Working Solution: Add 10 µL of the 100 µM intermediate solution to 990 µL of pre-warmed cell culture medium to obtain the final 1 µM working solution. The final DMSO concentration will be 0.1%.

• Vehicle Control: It is crucial to prepare a vehicle control solution containing the same final concentration of DMSO (e.g., 0.1%) in the cell culture medium without Raxatrigine. This will allow for the assessment of any effects of the solvent on the experimental system.

• Immediate Use: Use the freshly prepared working solutions immediately to avoid precipitation and ensure accurate dosing.

Mandatory Visualizations

References

• 1. Functional assay of voltage-gated sodium channels using membrane potential-sensitive dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of NaV1.7: the possibility of ideal analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enhancing inactivation rather than reducing activation of Nav1.7 channels by a clinically effective analgesic CNV1014802 [ouci.dntb.gov.ua]

Application Notes and Protocols for Raxatrigine Administration in Animal Models of Pain

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical administration of Raxatrigine (also known as Vixotrigine, CNV1014802, GSK-1014802, and BIIB074), a non-selective, use-dependent voltage-gated sodium channel (Nav) blocker, in various animal models of pain. The included protocols are intended to serve as a guide for researchers investigating the analgesic properties of Raxatrigine and similar compounds.

Mechanism of Action: Use-Dependent Sodium Channel Blockade

Raxatrigine exerts its analgesic effects by inhibiting the initiation and propagation of action potentials in nociceptive (pain-sensing) neurons.[1][2][3][4] Its mechanism is characterized by state- and use-dependency, meaning it preferentially binds to and stabilizes the inactivated state of voltage-gated sodium channels.[1][4][5] In pathological pain states, neurons often fire at high frequencies, leading to an accumulation of Nav channels in the inactivated state. Raxatrigine's higher affinity for this state allows for selective targeting of hyperactive neurons involved in pain signaling, while having less effect on neurons firing at normal, low frequencies.[5][6][7] This broad-spectrum blockade of multiple Nav subtypes (including Nav1.1, Nav1.2, Nav1.3, Nav1.4, Nav1.6, Nav1.7, and Nav1.8) contributes to its efficacy in different pain modalities.[4]

Caption: Mechanism of use-dependent Nav channel blockade by Raxatrigine.

Quantitative Data Summary

The following tables summarize the reported efficacy of Raxatrigine in key preclinical models of inflammatory and neuropathic pain.

Table 1: Efficacy of Raxatrigine in an Inflammatory Pain Model

Model	Species	Route of Administration	Dosing Regimen	Primary Outcome Measure	Efficacy Results	Reference
Complete Freund's Adjuvant (CFA)	Rat	Oral (p.o.)	Single dose (0.1-5 mg/kg)	Reversal of hypersensitivity (Weight Bearing)	ED₅₀: 0.91 mg/kg	[1][2]

Table 2: Efficacy of Raxatrigine in a Neuropathic Pain Model

Model	Species	Route of Administration	Dosing Regimen	Primary Outcome Measure	Efficacy Results	Reference
Chronic Constriction Injury (CCI)	Rat	Oral (p.o.)	0.5 and 5 mg/kg, BID for 8 days	Reversal of Mechanical Allodynia	Significant reversal at both doses after 6 and 8 days of dosing.	[1]

Table 3: Efficacy of Raxatrigine in a Toxin-Induced Pain Model

Model	Species	Route of Administration	Dosing Regimen	Primary Outcome Measure	Efficacy Results	Reference
Scorpion Toxin OD1	Mouse	Intraperitoneal (i.p.)	3 and 30 mg/kg	Reduction of spontaneous pain behaviors (licking/flinching)	Both doses reduced pain behaviors . 30 mg/kg had comparable effects to a selective Nav1.7 inhibitor.
Scorpion Toxin OD1	Mouse	Intraplantar (i.pl.)	1 mM	Reduction of spontaneous pain behaviors (licking/flinching)	No significant effect .

Experimental Protocols

The following are detailed protocols for the administration and evaluation of Raxatrigine in established animal models of pain.

Protocol 1: Chronic Constriction Injury (CCI) Model of Neuropathic Pain in Rats

This protocol describes the surgical induction of neuropathic pain via CCI and subsequent assessment of mechanical allodynia following oral administration of Raxatrigine.

Caption: Experimental workflow for the CCI model and Raxatrigine evaluation.

1. Materials:

• Raxatrigine (Vixotrigine)

• Vehicle for oral gavage (e.g., 0.5% methylcellulose (B11928114) in water)

• Gabapentin (positive control)

• Isoflurane or other suitable anesthetic

• 4-0 chromic gut or silk sutures

• Standard surgical instruments

• Electronic Von Frey apparatus

2. Surgical Procedure (CCI):

• Anesthetize adult male Sprague-Dawley rats using isoflurane.

• Make a small incision at the mid-thigh level of one hind limb, and separate the biceps femoris muscle by blunt dissection to expose the common sciatic nerve.

• Proximal to the nerve's trifurcation, carefully free about 7 mm of the nerve from the surrounding connective tissue.

• Place four loose ligatures (4-0 chromic gut) around the sciatic nerve with approximately 1 mm spacing between them.

• The ligatures should be tied until a brief twitch in the innervated muscle is observed. The goal is to constrict the nerve minimally without arresting epineural blood flow.

• Close the muscle layer with sutures and the skin incision with wound clips or sutures.

• Allow animals to recover fully. Pain behaviors typically develop over the next 7-21 days.

3. Drug Administration and Behavioral Testing:

• On day 22 post-surgery, begin the dosing regimen.

• Administer Raxatrigine (0.5 mg/kg or 5 mg/kg), vehicle, or Gabapentin (30 mg/kg) via oral gavage twice daily (BID).[1]

• Assess mechanical allodynia using an electronic Von Frey apparatus on days 1, 6, and 8 of dosing.[1]

• Testing should be conducted 0.5 hours after the morning dose.[1]

• Place the rat on a wire mesh platform and allow it to acclimate.

• Apply the filament of the Von Frey device to the plantar surface of the ipsilateral (injured) hind paw with gradually increasing force.

• The paw withdrawal threshold (PWT) is the force in grams at which the rat briskly withdraws its paw.

• Record the PWT for each animal. A significant increase in PWT in the Raxatrigine-treated groups compared to the vehicle group indicates an analgesic effect.

Protocol 2: Complete Freund's Adjuvant (CFA) Model of Inflammatory Pain in Rats

This protocol details the induction of persistent inflammatory pain using CFA and the evaluation of a single oral dose of Raxatrigine.

1. Materials:

• Raxatrigine (Vixotrigine)

• Vehicle for oral gavage

• Complete Freund's Adjuvant (CFA) containing heat-killed Mycobacterium tuberculosis

• Incapacitance tester (for weight-bearing assessment) or electronic Von Frey apparatus

2. Induction of Inflammation:

• Briefly restrain an adult male Sprague-Dawley rat.

• Inject 100-150 µL of CFA into the plantar surface of one hind paw.

• Return the animal to its home cage. Inflammation, characterized by edema, erythema, and hypersensitivity, will develop over the next 24 hours and persist for several weeks.

3. Drug Administration and Behavioral Testing:

• 24 hours after CFA injection, assess baseline hypersensitivity. This can be done by measuring the difference in weight-bearing between the inflamed and non-inflamed paw using an incapacitance tester or by measuring the paw withdrawal threshold with a Von Frey apparatus.

• Administer a single oral dose of Raxatrigine (e.g., in a dose-range of 0.1-5 mg/kg) or vehicle.[2]

• At a predetermined time post-dose (e.g., 1 hour), re-assess weight-bearing or mechanical allodynia.[1]

• An increase in weight-bearing on the inflamed paw or an increased paw withdrawal threshold in the Raxatrigine group compared to the vehicle group indicates analgesia.

• The dose that produces 50% of the maximum possible effect is calculated as the ED₅₀.[1]

Protocol 3: Scorpion Toxin (OD1)-Induced Acute Pain in Mice

This model is used to assess rapid, Nav1.7-mediated spontaneous pain and is suitable for profiling Nav channel blockers.

1. Materials:

• Raxatrigine (CNV1014802)

• Vehicle for intraperitoneal (i.p.) injection (e.g., saline)

• Scorpion toxin OD1

• Observation chambers with a clear floor

2. Drug Administration and Pain Induction:

• Administer Raxatrigine (3 mg/kg or 30 mg/kg) or vehicle via i.p. injection to adult male C57BL/6 mice.

• After a suitable pre-treatment time (e.g., 15-30 minutes), briefly restrain the mouse and inject 20 µL of OD1 toxin (e.g., 10 µM) into the plantar surface of one hind paw.

3. Behavioral Assessment:

• Immediately after the OD1 injection, place the mouse into an observation chamber.

• Record the cumulative time the animal spends licking or flinching the injected paw over a defined period (e.g., 30 minutes).

• A significant reduction in the time spent on pain-related behaviors in the Raxatrigine-treated group compared to the vehicle group indicates an analgesic effect.

References

• 1. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safety, Tolerability and Pharmacokinetics of Single and Repeat Doses of Vixotrigine in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vixotrigine - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Mechanisms of use-dependent block of sodium channels in excitable membranes by local anesthetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What are Sodium channels blockers and how do they work? [synapse.patsnap.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Characterizing the State-Dependent and Broad-Spectrum Effects of Raxatrigine on Voltage-Gated Sodium Channels Using Transfected CHO Cells

Abstract

This document provides detailed protocols for utilizing Chinese Hamster Ovary (CHO) cells transiently transfected with voltage-gated sodium (NaV) channel α-subunits to characterize the pharmacological effects of Raxatrigine (also known as Vixotrigine). Raxatrigine is a sodium channel blocker that has been investigated for the treatment of neuropathic pain.[1][2] While initially explored for its selectivity towards specific NaV subtypes like NaV1.7, it is now understood to be a broad-spectrum inhibitor with complex mechanisms of action.[1][2][3] This application note details the use of whole-cell patch-clamp electrophysiology to quantify Raxatrigine's potency and its voltage- and use-dependent properties, providing a robust framework for preclinical drug evaluation.

Introduction

Voltage-gated sodium (NaV) channels are critical for the initiation and propagation of action potentials in excitable cells.[4] Specific subtypes, such as NaV1.7, are preferentially expressed in peripheral sensory neurons and have been genetically validated as key mediators of pain signaling.[5][6][7] Consequently, NaV channels are a major target for the development of novel analgesics.

Raxatrigine (formerly CNV1014802/GSK1014802) is a NaV channel blocker developed for pain conditions like trigeminal neuralgia and lumbosacral radiculopathy.[1][8] Its development history has seen its characterization evolve from a selective NaV1.3 or NaV1.7 blocker to a non-selective, broad-spectrum inhibitor.[1][2] Raxatrigine exhibits potent state-dependent inhibition, preferentially binding to and stabilizing the open and inactivated states of the channel over the resting state.[1][9] This results in a voltage- and use-dependent block, making it more effective on rapidly firing neurons characteristic of pathological pain states.

Recombinant expression systems, such as transfected CHO cells, offer a powerful platform for dissecting the pharmacology of compounds like Raxatrigine.[10][11] By expressing a single NaV channel subtype in a cell line that lacks a significant background of endogenous sodium currents, researchers can obtain precise measurements of a drug's effect on a specific target without confounding variables.[12][13] This note provides the necessary protocols to culture, transfect, and perform electrophysiological recordings on CHO cells to thoroughly characterize the inhibitory profile of Raxatrigine on various NaV channel subtypes.

Expected Results & Data Presentation

The described protocols are designed to quantify the potency and mechanism of Raxatrigine. The primary endpoints are the half-maximal inhibitory concentration (IC50) under different channel states and the shift in the voltage-dependence of steady-state inactivation.

State-Dependent Inhibition

Raxatrigine's potency is expected to increase significantly when the channel is in a depolarized state (favoring inactivation) compared to a hyperpolarized, resting state. A nine-fold shift in IC50 for NaV1.7 has been reported between resting and inactivated states.[1] Data should be presented to compare these potencies.

Table 1: State-Dependent Potency (IC50) of Raxatrigine on NaV1.7

Channel State	Holding Potential	Raxatrigine IC50 (µM)	Reference
Resting/Closed	-90 mV to -120 mV	54	[1]

| Open/Inactivated | -60 mV | 6.3 |[1] |

Broad-Spectrum Profile

While NaV1.7 is a key target, Raxatrigine inhibits multiple subtypes. The experimental setup can be repeated for different transfected NaV channels to build a selectivity profile. Use-dependent IC50 values are often within a single log unit, demonstrating its broad activity.[3]

Table 2: Reported IC50 Values of Raxatrigine on Various NaV Subtypes

NaV Subtype	Cell Line	Assay Condition	Raxatrigine IC50 (µM)	Reference
NaV1.1	Not Specified	Use-dependent (-60 mV)	~5	[3]
NaV1.2	HEK293	Electrophysiology	13	[14]
NaV1.3	Not Specified	Use-dependent (-60 mV)	~3	[3]
NaV1.4	HEK293	Electrophysiology	10	[14]
NaV1.6	Not Specified	Use-dependent (-60 mV)	~5	[3]

| NaV1.7 | Not Specified | Use-dependent (-60 mV) | ~2 |[3] |

Visualizations & Workflows

Experimental Workflow

The overall process from cell preparation to data analysis is outlined below. This workflow ensures a systematic characterization of the compound's effects.

Caption: Experimental workflow for characterizing Raxatrigine.

Mechanism of Action

Raxatrigine's state-dependent mechanism involves preferential binding to non-resting states of the NaV channel, which are more prevalent during the high-frequency firing seen in neuropathic pain.

Caption: Raxatrigine's state-dependent binding to NaV channels.

Detailed Experimental Protocols

Protocol 1: Cell Culture and Transfection

• Cell Culture:

  • Culture CHO-K1 cells in F-12K Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

  • Passage cells every 2-3 days or when they reach 80-90% confluency.

• Transient Transfection:

  • Plate CHO-K1 cells onto glass coverslips in 35 mm dishes at a density that will result in 60-80% confluency on the day of transfection.

  • Prepare the transfection mixture. For each dish, use a commercially available lipid-based transfection reagent (e.g., Lipofectamine™ 3000) according to the manufacturer's protocol.

    • Typically, mix 1.5 µg of plasmid DNA encoding the desired human NaV channel α-subunit (e.g., pCMV-SCN9A for NaV1.7) and 0.5 µg of a reporter plasmid (e.g., pEGFP-N1 for visualization) with the transfection reagent in serum-free medium.

  • Add the DNA-lipid complex to the cells and incubate for 4-6 hours.

  • Replace the medium with complete culture medium.

  • Incubate for 24-48 hours before electrophysiological recording to allow for channel expression. Successfully transfected cells will fluoresce green under UV light.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

• Solutions:

  • External Solution (mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH. Osmolality ~310 mOsm.

  • Internal Solution (mM): 140 CsF, 10 NaCl, 1.1 EGTA, 10 HEPES. Adjust pH to 7.2 with CsOH. Osmolality ~300 mOsm. (CsF is used to block potassium channels).

  • Raxatrigine Stock: Prepare a 10 mM stock solution of Raxatrigine in DMSO and store at -20°C. On the day of the experiment, perform serial dilutions in the external solution to achieve the final desired concentrations (e.g., 0.1, 1, 3, 10, 30, 100 µM). The final DMSO concentration should not exceed 0.3%.

• Recording Procedure:

  • Transfer a coverslip with transfected cells to the recording chamber on an inverted microscope and perfuse with external solution.

  • Pull borosilicate glass pipettes to a resistance of 2-4 MΩ when filled with internal solution.

  • Identify a fluorescent cell and form a giga-ohm seal (>1 GΩ) between the pipette and the cell membrane.

  • Rupture the membrane to achieve the whole-cell configuration. Allow the cell to stabilize for 3-5 minutes.

  • Perform recordings using a patch-clamp amplifier and data acquisition software. Compensate for series resistance (>80%) to minimize voltage errors.

• Voltage Protocols for Raxatrigine Characterization:

  • A. Tonic Block (Resting State):

    • Hold the cell at a hyperpolarized potential of -120 mV to ensure most channels are in the resting state.

    • Apply a 20 ms (B15284909) depolarizing step to 0 mV every 10 seconds (0.1 Hz) to elicit a peak sodium current.

    • After establishing a stable baseline, perfuse with increasing concentrations of Raxatrigine, allowing the block to reach steady-state at each concentration.

  • B. Use-Dependent Block (Frequency-Dependent):

    • Hold the cell at -100 mV.

    • Apply a train of 20 depolarizing pulses to 0 mV for 20 ms at a frequency of 10 Hz.

    • Measure the peak current of the first and last pulse. Use-dependent block is quantified as the percentage reduction in the last pulse relative to the first.

    • Repeat the protocol for each concentration of Raxatrigine.

  • C. Voltage-Dependent Block (Inactivated State):

    • To determine the IC50 at a more depolarized potential, set the holding potential to -70 mV or -60 mV, which will cause a significant fraction of channels to be in the steady-state inactivated state.[15]

    • Apply a 20 ms test pulse to 0 mV every 10 seconds and apply Raxatrigine as in the tonic block protocol. The resulting IC50 will reflect higher affinity for the inactivated state.

  • D. Steady-State Inactivation Shift:

    • From a holding potential of -120 mV, apply a series of 500 ms pre-pulses ranging from -140 mV to -10 mV in 10 mV increments.

    • Immediately following each pre-pulse, apply a 20 ms test pulse to 0 mV to measure the fraction of available channels.

    • Perform this protocol in the absence (control) and presence of a fixed concentration of Raxatrigine (e.g., 10 µM).

Protocol 3: Data Analysis

• Concentration-Response Curves:

  • For tonic and voltage-dependent block protocols, calculate the fractional block at each Raxatrigine concentration: Fractional Block = 1 - (IPeak,Drug / IPeak,Control).

  • Plot the fractional block against the logarithm of the Raxatrigine concentration.

  • Fit the data to the Hill equation to determine the IC50 and Hill slope (nH): Fractional Block = [Drug]^nH / (IC50^nH + [Drug]^nH).

• Steady-State Inactivation Analysis:

  • Normalize the peak current from the test pulse to the maximum current obtained during the protocol.

  • Plot the normalized current against the pre-pulse potential.

  • Fit the data to a Boltzmann function to determine the half-inactivation voltage (V1/2) and a slope factor (k): I/Imax = 1 / (1 + exp((V - V1/2) / k)).

  • A leftward shift in the V1/2 in the presence of Raxatrigine indicates stabilization of the inactivated state.[9]

Conclusion

The use of transfected CHO cells provides a controlled and robust system for the detailed pharmacological investigation of NaV channel blockers. The protocols outlined here enable researchers to quantify the broad-spectrum activity of Raxatrigine and dissect its complex state-dependent mechanisms. By characterizing its effects on tonic, use-dependent, and voltage-dependent block, these methods generate critical data for understanding its therapeutic potential and mechanism of action in pain pathways.

References

• 1. oatext.com [oatext.com]
• 2. Vixotrigine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker [ouci.dntb.gov.ua]
• 5. Inhibition of NaV1.7: the possibility of ideal analgesics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. axonmedchem.com [axonmedchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Making sure you're not a bot! [nanion.de]
• 11. sophion.com [sophion.com]
• 12. NaV1.6 and NaV1.7 channels are major endogenous voltage-gated sodium channels in ND7/23 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. medchemexpress.com [medchemexpress.com]
• 15. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Raxatrigine and its Metabolites in Human Plasma using HPLC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust HPLC-MS/MS method for the simultaneous quantification of Raxatrigine and its putative metabolites in human plasma. The method utilizes a simple protein precipitation technique for sample preparation, followed by rapid and selective analysis using a triple quadrupole mass spectrometer. This protocol provides a comprehensive workflow for researchers, scientists, and drug development professionals engaged in pharmacokinetic and metabolic studies of Raxatrigine.

Introduction

Raxatrigine (formerly known as Vixotrigine) is a voltage-gated sodium channel blocker that has been investigated for the treatment of neuropathic pain.[1] Understanding the absorption, distribution, metabolism, and excretion (ADME) of Raxatrigine is crucial for its clinical development. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique for the quantification of drugs and their metabolites in biological matrices due to its high sensitivity, selectivity, and speed.[2][3][4] This document provides a detailed protocol for the analysis of Raxatrigine and its hypothetical metabolites in human plasma.

While specific metabolites of Raxatrigine are not extensively documented in publicly available literature, common metabolic pathways for similar xenobiotics often involve oxidation (hydroxylation) and glucuronidation. Therefore, this application note will consider the analysis of Raxatrigine, a hydroxylated metabolite (M1), and a glucuronide conjugate (M2) as illustrative examples.

Experimental

Materials and Reagents

• Raxatrigine reference standard

• Internal Standard (IS) (e.g., a structurally similar compound not expected to be present in the samples)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

Sample Preparation

A protein precipitation method is employed for the extraction of Raxatrigine and its metabolites from human plasma.[5][6][7]

• Allow frozen plasma samples to thaw at room temperature.

• Vortex the plasma samples to ensure homogeneity.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of Internal Standard working solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

HPLC-MS/MS Conditions

The following are representative HPLC-MS/MS conditions. Optimization will be required for specific instrumentation.

Table 1: HPLC Parameters

Parameter	Value
HPLC System	A standard high-performance liquid chromatography system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	See Table 2

Table 2: HPLC Gradient

Time (min)	% Mobile Phase B
0.0	10
0.5	10
3.0	90
4.0	90
4.1	10
5.0	10

Table 3: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Spray Voltage	5500 V
Temperature	500°C
Curtain Gas	30 psi
Collision Gas	8 psi
Dwell Time	100 ms

Table 4: MRM Transitions for Raxatrigine and Hypothetical Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (V)
Raxatrigine	315.2	121.1	80	35
M1 (Hydroxy)	331.2	121.1	85	40
M2 (Glucuronide)	491.2	315.2	90	25
Internal Standard	User Defined	User Defined	User Defined	User Defined

Note: The m/z values for metabolites are hypothetical and would need to be confirmed through metabolite identification studies.

Data Presentation

Table 5: Quantitative Data Summary (Hypothetical)

Analyte	LLOQ (ng/mL)	ULOQ (ng/mL)	Linearity (r²)	Accuracy (%)	Precision (%RSD)
Raxatrigine	0.5	500	>0.995	85-115	<15
M1 (Hydroxy)	0.5	500	>0.995	85-115	<15
M2 (Glucuronide)	1.0	1000	>0.994	80-120	<20

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification.

Experimental Workflows and Signaling Pathways

Caption: Experimental workflow for HPLC-MS/MS analysis of Raxatrigine.

Caption: Hypothetical metabolic pathway of Raxatrigine.

Conclusion

This application note presents a hypothetical, yet representative, HPLC-MS/MS method for the quantification of Raxatrigine and its potential metabolites in human plasma. The described sample preparation and analytical procedures provide a solid foundation for researchers to develop and validate a robust bioanalytical method for their specific research needs. The provided workflows and diagrams offer a clear visual representation of the experimental process and potential metabolic transformations. It is important to note that the specific metabolites and optimal analytical conditions for Raxatrigine must be determined experimentally.

References

• 1. jneonatalsurg.com [jneonatalsurg.com]
• 2. lcms.cz [lcms.cz]
• 3. rsc.org [rsc.org]
• 4. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 5. ijisrt.com [ijisrt.com]
• 6. gcms.cz [gcms.cz]
• 7. biotage.com [biotage.com]

Application Notes and Protocols for Raxatrigine Stock Solution Preparation using DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

Raxatrigine (also known as Vixotrigine, GSK-1014802, and CNV1014802) is a state-dependent sodium channel blocker.[1][2] Initially investigated as a selective inhibitor of the Nav1.7 sodium channel, it is now considered a broad-spectrum inhibitor of voltage-gated sodium channels.[3][4] Raxatrigine has been the subject of clinical trials for various neuropathic pain conditions, including trigeminal neuralgia and lumbosacral radiculopathy.[3][5] Proper preparation of stock solutions is critical for accurate and reproducible experimental results. Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for dissolving Raxatrigine for in vitro studies due to its high solubilizing capacity. This document provides detailed protocols for the preparation, storage, and handling of Raxatrigine stock solutions using DMSO.

Physicochemical Properties of Raxatrigine

A summary of the key physicochemical properties of Raxatrigine is provided in the table below.

Property	Value	Reference
Synonyms	Vixotrigine, GSK-1014802, CNV1014802	[1][3]
Molecular Formula	C18H19FN2O2	[1][6][7][8]
Molecular Weight	314.35 g/mol	[1][8][9]
Appearance	White to off-white solid	[1]
CAS Number	934240-30-9	[1][3][9]

Solubility and Storage

The solubility and recommended storage conditions for Raxatrigine in DMSO are crucial for maintaining the integrity of the compound.

Parameter	Details	Reference
Solvent	DMSO	[1]
Solubility	100 mg/mL (318.12 mM)	[1]
Stock Solution Storage	-80°C for up to 6 months; -20°C for up to 1 month	[1][2]
Storage Notes	Aliquot to avoid repeated freeze-thaw cycles. Use newly opened, anhydrous DMSO as it is hygroscopic.	[1][10]

Experimental Protocols

Materials

• Raxatrigine powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, DNase/RNase-free microcentrifuge tubes or vials

• Calibrated pipettes and sterile tips

• Vortex mixer

• Ultrasonic bath (optional, for aiding dissolution)

Protocol for Preparation of a 100 mM Raxatrigine Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of Raxatrigine in DMSO.

• Preparation: Work in a clean, designated area. Ensure all equipment is properly calibrated and sterile.

• Weighing Raxatrigine: Accurately weigh the desired amount of Raxatrigine powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 31.44 mg of Raxatrigine (Molecular Weight = 314.35 g/mol ).

• Dissolution:

  • Add the weighed Raxatrigine powder to a sterile microcentrifuge tube or vial.

  • Add the calculated volume of anhydrous DMSO. For a 100 mM solution with 31.44 mg of Raxatrigine, add 1 mL of DMSO.

  • Vortex the solution thoroughly until the powder is completely dissolved.

  • If dissolution is slow, brief sonication in an ultrasonic water bath may be used to facilitate the process.[1][2] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage:

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can degrade the compound.[10]

  • Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][2]

Diagrams

Experimental Workflow: Raxatrigine Stock Solution Preparation

Caption: A flowchart outlining the key steps for preparing a Raxatrigine stock solution in DMSO.

Conceptual Signaling Pathway: Mechanism of Action of Raxatrigine

Caption: Raxatrigine's mechanism of action involves blocking voltage-gated sodium channels.

Safety Precautions

• Raxatrigine: Handle Raxatrigine powder in a well-ventilated area or a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• DMSO: DMSO is readily absorbed through the skin and can carry other dissolved substances with it. Avoid direct contact with skin and eyes. Always wear gloves when handling DMSO solutions.

Disclaimer: This document is intended for research use only. The protocols and information provided are based on currently available data and should be used as a guide. Researchers should always consult the relevant safety data sheets (SDS) for all chemicals used and adhere to their institution's safety guidelines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Vixotrigine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Peripheral Voltage-Gated Cation Channels in Neuropathic Pain and Their Potential as Therapeutic Targets [frontiersin.org]
• 6. oatext.com [oatext.com]
• 7. m.script-one.com [m.script-one.com]
• 8. axonmedchem.com [axonmedchem.com]
• 9. (2S,5R)-5-(4-((2-Fluorophenyl)methoxy)phenyl)-2-pyrrolidinecarboxamide | C18H19FN2O2 | CID 16046068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. dbaitalia.it [dbaitalia.it]

Application Notes and Protocols for Raxatrigine in Trigeminal Neuralgia Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trigeminal neuralgia (TN) is a debilitating neuropathic pain condition characterized by severe, paroxysmal facial pain. The underlying pathophysiology is linked to hyperexcitability of trigeminal ganglion neurons, often associated with the dysregulation of voltage-gated sodium channels (Navs). Raxatrigine (also known as Vixotrigine, CNV1014802, GSK-1014802, BIIB074) is a state- and use-dependent voltage-gated sodium channel blocker.[1][2] Initially explored as a selective Nav1.7 blocker, it is now understood to be a non-selective inhibitor of Nav channels.[2] This characteristic allows it to preferentially target neurons that are firing at high frequencies, a hallmark of neuropathic pain states like trigeminal neuralgia, while having less effect on normally firing neurons.[3]

These application notes provide a detailed summary of a proposed experimental protocol for evaluating the efficacy of Raxatrigine in a preclinical model of trigeminal neuralgia. The protocols are based on established methodologies for trigeminal neuralgia modeling and behavioral testing, combined with available preclinical data on Raxatrigine's pharmacology.

Data Presentation

While specific data for Raxatrigine in a trigeminal neuralgia animal model is not publicly available, preclinical studies in other inflammatory and neuropathic pain models have demonstrated its analgesic potential. The following tables summarize the available quantitative data from a study using the Freund's Complete Adjuvant (CFA)-induced inflammatory pain model in rats, which can serve as a reference for dose-selection in trigeminal neuralgia models.[4]

Table 1: In Vivo Efficacy of Raxatrigine in a Rat Model of Inflammatory Pain (CFA-induced hypersensitivity) [4]

Parameter	Value	Unit	Notes
Route of Administration	Oral (po)	-	Single dose administration.
ED50	0.91	mg/kg	Reversal of established hypersensitivity to pain, measured by weight bearing.
Effective Dose	1	mg/kg	Associated with a mean free plasma concentration of 7.8 ng/mL at 1 hour post-dose.
Comparative Efficacy	1 mg/kg BID	-	Equipotent to celecoxib (B62257) in a CFA-induced knee joint model over a 5-day dosing period.

Table 2: Preclinical Central Nervous System (CNS) Safety Profile of Raxatrigine in Rats [4]

Test	Dose (mg/kg, oral)	Outcome
Spontaneous Locomotor Activity	60	No significant reduction.
Spontaneous Locomotor Activity	100	Significant reduction in locomotor activity.
Spontaneous Locomotor Activity	300	Significant reduction in locomotor activity.

Experimental Protocols

The following protocols describe the induction of a trigeminal neuralgia model in rats and the subsequent behavioral assessment of Raxatrigine's analgesic effects.

Protocol 1: Chronic Constriction Injury of the Infraorbital Nerve (CCI-ION) in Rats

This protocol is adapted from established methods to create a reliable model of trigeminal neuropathic pain.[5][6]

Materials:

• Male Sprague-Dawley rats (200-250 g)

• Anesthetic (e.g., isoflurane)

• Surgical instruments (scalpel, forceps, small retractors)

• Chromic gut sutures (4-0 or 5-0)

• Stereotaxic frame (optional)

• Warming pad

• Post-operative analgesic (e.g., carprofen)

• Antiseptic solution

Procedure:

• Anesthesia and Preparation:

  • Anesthetize the rat using isoflurane (B1672236) (4% for induction, 1.5-2% for maintenance).

  • Shave the area between the eye and the vibrissal pad on the surgical side.

  • Place the rat in a stereotaxic frame or on a surgical table with the head secured.

  • Maintain the animal's body temperature using a warming pad.

  • Apply an ophthalmic ointment to the eyes to prevent drying.

  • Sterilize the surgical area with an antiseptic solution.

• Surgical Procedure:

  • Make a small skin incision (~1 cm) in the infraorbital region, rostral to the zygomatic arch.

  • Carefully dissect through the underlying connective tissue and muscle layers to expose the infraorbital nerve, which is a branch of the trigeminal nerve.

  • Isolate a 5-7 mm segment of the nerve distal to the infraorbital foramen.

  • Loosely tie two chromic gut ligatures around the exposed nerve with a 1-2 mm spacing between them. The ligatures should be tight enough to cause a slight constriction but not to arrest circulation.

  • Suture the muscle and skin layers.

• Post-operative Care:

  • Administer a post-operative analgesic (e.g., carprofen, 5 mg/kg, s.c.).

  • Allow the animal to recover on a warming pad until it regains consciousness.

  • House the animals individually to prevent injury to the surgical site.

  • Monitor the animals daily for signs of distress or infection for the first week post-surgery.

• Sham Control Group:

  • Perform the same surgical procedure, including nerve exposure, but do not place the ligatures.

Protocol 2: Assessment of Mechanical Allodynia using Von Frey Filaments

This protocol details the procedure for measuring the mechanical withdrawal threshold in the orofacial region.[4][7]

Materials:

• Von Frey filaments with a range of calibrated bending forces (e.g., 0.4g to 15g)

• Testing chambers with a wire mesh floor

• Video recording equipment (optional, for offline analysis)

Procedure:

• Habituation:

  • For 2-3 days prior to testing, habituate the rats to the testing environment by placing them in the testing chambers for at least 15-20 minutes each day.

• Testing:

  • Place the rat in the testing chamber and allow it to acclimate for 5-10 minutes.

  • Apply the von Frey filaments to the center of the vibrissal pad on the ipsilateral (injured) side.

  • Begin with a filament in the middle of the force range and apply it with enough force to cause it to bend, holding for 3-5 seconds.

  • A positive response is defined as a brisk head withdrawal, shaking, or pawing at the face.

  • Use the "up-down" method to determine the 50% withdrawal threshold. If there is a positive response, use the next weaker filament. If there is no response, use the next stronger filament.

  • Continue this pattern for at least 4-6 stimuli after the first response change.

• Data Analysis:

  • Calculate the 50% withdrawal threshold using the formula described by Dixon or a commercially available software package.

  • A significant decrease in the withdrawal threshold on the ipsilateral side compared to the contralateral side and the sham-operated group indicates the development of mechanical allodynia.

Protocol 3: Evaluation of Raxatrigine Efficacy

Drug Preparation:

• Prepare Raxatrigine in a suitable vehicle (e.g., 0.5% methylcellulose (B11928114) in water) for oral administration.

Experimental Design:

• Baseline Testing:

  • One week after CCI-ION surgery, establish a baseline mechanical withdrawal threshold for all animals.

• Drug Administration and Testing:

  • Randomly assign animals to treatment groups (e.g., vehicle, Raxatrigine 0.3, 1, 3, 10 mg/kg).

  • Administer the assigned treatment orally.

  • Measure the mechanical withdrawal threshold at various time points post-administration (e.g., 30, 60, 120, 240 minutes) to determine the time course of the analgesic effect.

• Data Analysis:

  • Compare the post-treatment withdrawal thresholds to the baseline values for each group.

  • Analyze the data using appropriate statistical methods (e.g., two-way ANOVA with post-hoc tests) to determine the dose-dependent efficacy of Raxatrigine.

Mandatory Visualizations

Signaling Pathway of Neuronal Hyperexcitability in Trigeminal Neuralgia and Raxatrigine's Mechanism of Action

References

• 1. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vixotrigine - Wikipedia [en.wikipedia.org]
• 3. drughunter.com [drughunter.com]
• 4. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Blocking sodium channels to treat neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Raxatrigine Solubility: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with raxatrigine. The information is designed to address common solubility challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of raxatrigine?

A1: Raxatrigine's solubility is dependent on its form (free base or salt) and the solvent system used. The hydrochloride (HCl) salt of raxatrigine is reported to have excellent aqueous solubility at 16.3 mg/mL in water.[1] It has been classified as a Biopharmaceutics Classification System (BCS) Class I drug, indicating high solubility and high permeability.[1] However, practical laboratory applications may present challenges depending on the specific buffer, pH, and desired concentration.

Q2: I am observing precipitation when preparing my raxatrigine solution. What are the common causes?

A2: Precipitation can occur for several reasons:

• Incorrect Salt Form: You may be using the free base of raxatrigine, which has lower aqueous solubility than the hydrochloride salt.

• pH of the Solution: The solubility of raxatrigine can be pH-dependent. Changes in the pH of your buffer system could cause the compound to precipitate.

• Solvent Choice: While the HCl salt is water-soluble, high concentrations or specific buffer components may reduce its solubility. For non-aqueous or mixed-solvent systems, the choice of co-solvents is critical.

• Temperature: Solubility can be temperature-dependent. A decrease in temperature after dissolution may lead to precipitation.

• Concentration Exceeding Solubility Limit: The desired concentration of your solution may exceed the solubility of raxatrigine in the chosen solvent system.

Q3: Can I heat or sonicate my raxatrigine solution to aid dissolution?

A3: Yes, if precipitation or phase separation occurs during preparation, gentle heating and/or sonication can be used to help dissolve the compound.[2][3] However, it is crucial to ensure that the compound is stable under these conditions and to cool the solution to the experimental temperature to check for any subsequent precipitation.

Troubleshooting Guide

Issue: Difficulty Dissolving Raxatrigine Hydrochloride in Aqueous Buffers

This guide provides a systematic approach to troubleshooting solubility issues with raxatrigine HCl in aqueous solutions.

Figure 1. Troubleshooting workflow for raxatrigine HCl solubility in aqueous buffers.

Issue: Preparing High-Concentration Stock Solutions

For experiments requiring concentrations that are difficult to achieve in purely aqueous solutions, the use of co-solvents is recommended.

Quantitative Solubility Data

The following tables summarize the solubility of raxatrigine in various solvents and solvent systems.

Table 1: Solubility of Raxatrigine Hydrochloride in Common Solvents

Solvent	Solubility
Water	16.3 mg/mL[1]
DMSO	33 mg/mL[4]
DMF	16 mg/mL[4]
DMSO:PBS (pH 7.2) (1:1)	0.5 mg/mL[4]

Table 2: Formulations for In Vivo and In Vitro Stock Solutions

Protocol	Solvent System	Achievable Concentration
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL[2][3]
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL[2][3]
3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL[2][3]

Experimental Protocols

Protocol 1: Preparation of Raxatrigine Stock Solution using Co-solvents (for In Vivo Use)

This protocol is suitable for preparing a stock solution for animal studies.

Materials:

• Raxatrigine hydrochloride

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Weigh the required amount of raxatrigine hydrochloride.

• Prepare a stock solution in DMSO. For example, to make a final solution of 2.5 mg/mL, you could start with a 25 mg/mL stock in DMSO.

• In a separate tube, add the required volume of PEG300.

• To the PEG300, add the DMSO stock solution (10% of the final volume) and mix thoroughly.

• Add Tween-80 (5% of the final volume) and mix until the solution is clear.

• Add saline (45% of the final volume) to reach the final desired volume and concentration.

• Vortex the solution until it is homogeneous. If precipitation occurs, gentle warming or sonication may be applied.[2][3]

Figure 2. Experimental workflow for preparing a co-solvent-based raxatrigine solution.

Protocol 2: Preparation of Raxatrigine Stock Solution using Cyclodextrin

This protocol utilizes sulfobutylether-β-cyclodextrin (SBE-β-CD) to enhance aqueous solubility.

Materials:

• Raxatrigine hydrochloride

• Dimethyl sulfoxide (DMSO)

• 20% SBE-β-CD in Saline

Procedure:

• Prepare a stock solution of raxatrigine hydrochloride in DMSO (e.g., 25 mg/mL).

• In a separate tube, add the required volume of 20% SBE-β-CD in saline (90% of the final volume).

• Add the DMSO stock solution (10% of the final volume) to the SBE-β-CD solution.

• Mix thoroughly until a clear solution is obtained.

Raxatrigine Signaling Pathway Context

Raxatrigine is a voltage-gated sodium channel (Nav) blocker.[5][6][7] Its mechanism of action involves the inhibition of these channels, which are crucial for the initiation and propagation of action potentials in neurons. Specifically, it has been investigated for its effects on Nav1.7, a channel implicated in pain signaling.[7] By blocking these channels, raxatrigine can reduce neuronal hyperexcitability associated with neuropathic pain.

Figure 3. Simplified diagram of raxatrigine's inhibitory action on the Nav1.7 pain signaling pathway.

References

• 1. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Vixotrigine - Wikipedia [en.wikipedia.org]
• 6. oatext.com [oatext.com]
• 7. medkoo.com [medkoo.com]

Technical Support Center: Optimizing Raxatrigine Concentration for Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Raxatrigine in cell-based assays. The information is designed to help optimize experimental conditions and address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is Raxatrigine and what is its primary mechanism of action?

A1: Raxatrigine (also known as Vixotrigine, GSK-1014802, and CNV1014802) is a state- and use-dependent voltage-gated sodium channel (NaV) blocker.[1][2][3] Its mechanism involves preferentially binding to the inactivated state of the channel, which helps to dampen neuronal hyperexcitability without significantly affecting normal neuronal function.[4] While initially explored for its selectivity for specific NaV subtypes, it is now considered a more broad-spectrum or non-selective NaV inhibitor.[2][5]

Q2: Which cell lines are suitable for studying the effects of Raxatrigine?

A2: The choice of cell line depends on the specific research question.

• For studying specific NaV subtypes: Human Embryonic Kidney 293 (HEK293) or Chinese Hamster Ovary (CHO) cells stably expressing a specific human NaV channel subtype (e.g., hNaV1.7) are commonly used.[2]

• For studying effects on neuronal cells: The human neuroblastoma cell line SH-SY5Y is a relevant model as it endogenously expresses multiple sodium channel subtypes and exhibits neuronal characteristics.

• For assessing general cytotoxicity: A variety of cell lines can be used, including the cell line used for the primary assay (e.g., HEK293) to determine the therapeutic window.

Q3: What is a typical starting concentration range for Raxatrigine in a cell-based assay?

A3: Based on its reported IC50 values against various NaV channels, a starting concentration range of 0.1 µM to 100 µM is recommended for initial experiments. This range encompasses the concentrations at which Raxatrigine has been shown to inhibit different NaV subtypes.[2] A dose-response curve should be generated to determine the optimal concentration for your specific cell line and assay.

Q4: How should I prepare and store Raxatrigine for in vitro experiments?

A4: Raxatrigine is typically supplied as a solid. For in vitro assays, a stock solution is usually prepared in dimethyl sulfoxide (B87167) (DMSO).[1]

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in 100% DMSO.

• Storage: Aliquot the stock solution and store it at -20°C or -80°C to avoid repeated freeze-thaw cycles.[1] A stock solution at -80°C can be stable for up to 6 months.[1]

• Working Solution: On the day of the experiment, dilute the stock solution to the desired final concentrations in your cell culture medium. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guides

Problem 1: High variability or inconsistent results in cell viability assays (e.g., MTT, MTS).

• Possible Cause 1: Raxatrigine precipitation.

  • Troubleshooting: Visually inspect the wells after adding Raxatrigine for any signs of precipitation. Lower the final concentration of Raxatrigine or the percentage of DMSO in the final working solution. Ensure thorough mixing when preparing dilutions. The stability of Raxatrigine in your specific cell culture medium over the incubation period should be considered.[6]

• Possible Cause 2: Interference with the assay chemistry.

  • Troubleshooting: Some compounds can directly react with the tetrazolium salts (like MTT) or affect cellular metabolic activity in a way that does not reflect true cytotoxicity.[6][7][8] To rule this out, perform a cell-free control by adding Raxatrigine to the assay medium without cells and measure the absorbance. If a significant signal is detected, Raxatrigine may be interfering with the assay. Consider using an alternative viability assay that relies on a different principle, such as a lactate (B86563) dehydrogenase (LDH) release assay or a live/dead cell stain.

• Possible Cause 3: Suboptimal cell seeding density.

  • Troubleshooting: Optimize the cell seeding density to ensure cells are in the logarithmic growth phase throughout the experiment. Overly confluent or sparse cultures can lead to inconsistent results.

Problem 2: Difficulty obtaining a stable Giga-ohm (GΩ) seal in patch-clamp experiments.

• Possible Cause 1: Poor cell health.

  • Troubleshooting: Use cells from a fresh passage and ensure they are healthy and not overly confluent. Maintain optimal cell culture conditions.

• Possible Cause 2: Issues with the pipette or solutions.

  • Troubleshooting: Use freshly pulled, fire-polished pipettes with a resistance of 2-5 MΩ.[3] Ensure all solutions (internal, external, and drug-containing) are filtered and free of particulates.

• Possible Cause 3: Mechanical instability.

  • Troubleshooting: Ensure the patch-clamp setup is on an anti-vibration table and that the perfusion system is not causing excessive movement.

Problem 3: No observable effect of Raxatrigine in an electrophysiology assay.

• Possible Cause 1: Incorrect voltage protocol.

  • Troubleshooting: Raxatrigine is a use-dependent blocker, meaning it binds more effectively to channels that are frequently opened and inactivated.[3][4][9] A voltage protocol with a train of depolarizing pulses (e.g., 10 Hz) is necessary to observe this effect.[9] A simple single pulse protocol may not be sufficient.

• Possible Cause 2: Drug washout or instability.

  • Troubleshooting: Ensure a stable concentration of Raxatrigine is reaching the cell. Check the perfusion system for leaks or bubbles. Prepare fresh drug solutions for each experiment.

• Possible Cause 3: Low expression of the target channel.

  • Troubleshooting: Confirm the expression of the target NaV channel in your cell line using techniques like qPCR or Western blotting.

Quantitative Data Summary

The following tables summarize the inhibitory activity of Raxatrigine on various voltage-gated sodium channel subtypes.

Table 1: IC50 Values of Raxatrigine for Human NaV Channel Subtypes in HEK293 Cells

NaV Subtype	IC50 (µM)	Assay Condition
hNaV1.1	20	Electrophysiology
hNaV1.2	13	Electrophysiology[1]
hNaV1.3	15	Electrophysiology
hNaV1.4	10	Electrophysiology[1]
hNaV1.5	66	Electrophysiology
hNaV1.6	14	Electrophysiology
hNaV1.7	26	Electrophysiology
hNaV1.8	5.6	Electrophysiology

Data compiled from a study characterizing Raxatrigine's profile in humanized NaV channels expressed in HEK293 cells.[2]

Table 2: State-Dependent Inhibition of hNaV1.7 by Raxatrigine

Channel State	IC50 (µM)
Closed/Resting State	54
Open/Inactivated State	6.3

This demonstrates the nine-fold preference of Raxatrigine for the open/inactivated state of the NaV1.7 channel.

Experimental Protocols

Protocol 1: Determining the Cytotoxicity of Raxatrigine using the MTT Assay

This protocol provides a general framework for assessing the effect of Raxatrigine on cell viability. Optimization for your specific cell line is recommended.

Materials:

• HEK293 cells (or other cell line of choice)

• Complete cell culture medium

• Raxatrigine

• DMSO

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Methodology:

• Cell Plating: Seed cells into a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of Raxatrigine in complete culture medium from your DMSO stock. A suggested starting range is 0.1, 1, 10, 50, and 100 µM. Include a vehicle control (medium with the same final concentration of DMSO as the highest Raxatrigine concentration) and a positive control for cytotoxicity (e.g., a known cytotoxic agent).

• Treatment: Remove the old medium from the cells and add 100 µL of the Raxatrigine dilutions or control solutions to the respective wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible under a microscope.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and plot the results to determine the CC50 (cytotoxic concentration 50%).

Protocol 2: Electrophysiological Analysis of Raxatrigine's Use-Dependent Block of NaV Channels

This protocol outlines a whole-cell patch-clamp experiment to assess the use-dependent inhibition of NaV channels by Raxatrigine.

Materials:

• HEK293 cells stably expressing the NaV channel of interest

• Patch-clamp rig (amplifier, micromanipulator, microscope, anti-vibration table)

• Borosilicate glass capillaries

• Internal (pipette) solution (e.g., CsF-based to block K+ channels)

• External (bath) solution (e.g., Tyrode's solution)

• Raxatrigine

• Perfusion system

Methodology:

• Cell Preparation: Plate cells on glass coverslips at a low density suitable for patch-clamping.

• Pipette Preparation: Pull glass pipettes to a resistance of 2-5 MΩ when filled with the internal solution.

• Recording:

  • Obtain a GΩ seal on a single, healthy-looking cell.

  • Rupture the membrane to achieve the whole-cell configuration.

  • Compensate for pipette and whole-cell capacitance.

• Voltage Protocol for Use-Dependent Block:

  • Hold the cell at a hyperpolarized potential (e.g., -100 mV) to ensure channels are in the resting state.

  • Apply a train of depolarizing pulses (e.g., 20 pulses to 0 mV for 20 ms (B15284909) each) at a frequency of 10 Hz.[9]

  • Record the peak inward sodium current for each pulse.

• Compound Application:

  • Establish a stable baseline recording in the external solution.

  • Perfuse the cell with the external solution containing the desired concentration of Raxatrigine until a steady-state block is achieved.

  • Repeat the voltage protocol.

• Data Analysis:

  • Measure the peak current amplitude for the first and last pulse in the train, both before and after drug application.

  • Calculate the percentage of block for the first pulse (tonic block) and the last pulse (use-dependent block).

  • Plot the concentration-response curve for the use-dependent block to determine the IC50.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. oatext.com [oatext.com]
• 3. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. benchchem.com [benchchem.com]
• 6. Interference by anti-cancer chemotherapeutic agents in the MTT-tumor chemosensitivity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Vixotrigine Technical Support Center: Troubleshooting Off-Target Effects

This technical support center provides researchers, scientists, and drug development professionals with guidance on troubleshooting potential off-target effects of Vixotrigine in experimental settings. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Vixotrigine?

A1: Vixotrigine is a broad-spectrum, state-dependent voltage-gated sodium channel (Nav) blocker.[1] It preferentially binds to the inactivated state of Nav channels, making it more active in rapidly firing neurons, which are often implicated in pathological pain states.[2]

Q2: What are the known off-target effects of Vixotrigine?

A2: The most significant known off-target interaction of Vixotrigine is the inhibition of Monoamine Oxidase B (MAO-B).[2] A screening against a panel of 130 receptors, ion channels, transporters, and enzymes identified MAO-B as the primary off-target.[2] Vixotrigine has no measurable inhibitory effect on MAO-A.[2] The full results of the broad screening panel are not publicly available.

Q3: What are the potential downstream consequences of MAO-B inhibition in my experiments?

A3: MAO-B is a key enzyme in the metabolism of dopamine (B1211576) in the brain. Its inhibition can lead to an increase in synaptic dopamine levels. In experimental models, this could manifest as unexpected behavioral changes in animals or alterations in signaling pathways downstream of dopamine receptors. Additionally, some research suggests MAO-B is involved in the synthesis of GABA in astrocytes, so its inhibition could potentially affect GABAergic neurotransmission.

Q4: I am observing unexpected changes in cell viability in my cultures treated with Vixotrigine. Could this be an off-target effect?

A4: While Vixotrigine has been generally well-tolerated in clinical trials, unexpected cytotoxicity in vitro could be concentration-dependent or cell-type specific.[3][4] It is important to perform a dose-response curve to determine the cytotoxic threshold in your specific cell line. The observed toxicity could be due to off-target effects, excessive on-target effects (i.e., complete shutdown of neuronal activity in cultured neurons), or non-specific compound toxicity at high concentrations.

Troubleshooting Guides

Problem 1: I am observing a cellular phenotype that doesn't seem to be related to sodium channel blockade.

• Possible Cause: This could be due to the off-target inhibition of MAO-B by Vixotrigine.

• Troubleshooting Steps:

  • Confirm MAO-B Inhibition: Perform an in vitro MAO-B inhibition assay to confirm that Vixotrigine is active against MAO-B at the concentrations used in your experiment. A detailed protocol is provided below.

  • Use a Selective MAO-B Inhibitor: Treat your cells or animal model with a well-characterized, selective MAO-B inhibitor (e.g., selegiline) that does not block sodium channels. If you observe the same phenotype, it is likely due to MAO-B inhibition.

  • Rescue Experiment: If your experimental system allows, try to rescue the phenotype by adding dopamine or a dopamine receptor agonist to see if the effect is mediated by increased dopamine levels.

Problem 2: My in vivo experiment is showing unexpected behavioral effects (e.g., hyperactivity, stereotypy).

• Possible Cause: These effects could be a result of increased dopamine levels due to MAO-B inhibition by Vixotrigine.

• Troubleshooting Steps:

  • Dose Reduction: Determine if the behavioral effects are dose-dependent by testing a lower concentration of Vixotrigine.

  • Pharmacokinetic Analysis: If possible, measure the brain concentration of Vixotrigine to ensure it is within the expected therapeutic range for Nav channel blockade and not at a level that would cause excessive MAO-B inhibition.

  • Control with a Different Nav Blocker: Use a structurally different Nav channel blocker with no known MAO-B inhibitory activity. If the behavioral effects are absent with the control compound, it points towards an off-target effect of Vixotrigine.

Quantitative Data

Table 1: Vixotrigine Potency (IC50) on Voltage-Gated Sodium Channel Subtypes

Nav Subtype	Use-Dependent IC50 (µM)
Nav1.1	5.12[1]
Nav1.2	3.84[1]
Nav1.3	2.56[1]
Nav1.4	4.86[1]
Nav1.5	4.98[1]
Nav1.6	4.32[1]
Nav1.7	1.76[1]
Nav1.8	3.45[1]

Table 2: Vixotrigine Off-Target Interaction Profile

Target	Activity	pIC50	Notes
MAO-B	Inhibition	8.4[2]	No measurable activity against MAO-A.
Other (129 targets)	Not specified	Not available	Results from a broad screening panel have not been fully disclosed.

Experimental Protocols

Protocol 1: In Vitro MAO-B Inhibition Assay (Fluorometric)

This protocol is a general guideline and may need to be optimized for your specific laboratory conditions and reagents.

• Principle: The assay measures the hydrogen peroxide (H₂O₂) produced by the MAO-B-catalyzed oxidation of a substrate. H₂O₂ is then detected using a fluorescent probe.

• Materials:

  • Recombinant human MAO-B enzyme

  • MAO-B substrate (e.g., benzylamine)

  • Fluorescent probe (e.g., Amplex Red)

  • Horseradish peroxidase (HRP)

  • Vixotrigine and a positive control inhibitor (e.g., selegiline)

  • Assay buffer (e.g., 100 mM potassium phosphate, pH 7.4)

  • 96-well black microplate

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of Vixotrigine and the positive control in assay buffer.

  • In the 96-well plate, add the diluted compounds. Include wells for "no inhibitor" (100% activity) and "no enzyme" (background) controls.

  • Add the MAO-B enzyme to all wells except the "no enzyme" controls.

  • Pre-incubate the plate to allow the inhibitors to bind to the enzyme.

  • Prepare a reaction mix containing the MAO-B substrate, fluorescent probe, and HRP in assay buffer.

  • Initiate the reaction by adding the reaction mix to all wells.

  • Immediately measure the fluorescence in a kinetic mode at the appropriate excitation and emission wavelengths for the chosen probe.

  • Calculate the rate of reaction for each well.

  • Determine the percent inhibition for each Vixotrigine concentration and calculate the IC₅₀ value.

Visualizations

Caption: On-target signaling pathway of Vixotrigine.

Caption: Off-target signaling pathway of Vixotrigine.

Caption: Experimental workflow for troubleshooting Vixotrigine effects.

References

• 1. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Safety, Tolerability and Pharmacokinetics of Single and Repeat Doses of Vixotrigine in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vixotrigine for Small Fiber Neuropathy Provides Positive Impression of Change for Patients - - Practical Neurology [practicalneurology.com]

Raxatrigine Technical Support Center: Stability and Storage Best Practices

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability and storage of Raxatrigine (also known as Vixotrigine). The information is compiled to assist researchers in maintaining the integrity of the compound during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Raxatrigine powder?

A1: Solid Raxatrigine powder should be stored under dry and dark conditions. For short-term storage (days to weeks), a temperature of 0 - 4°C is recommended. For long-term storage (months to years), it is best to store the powder at -20°C. Following these recommendations should ensure stability for over two years.

Q2: How should I store Raxatrigine in solution?

A2: The stability of Raxatrigine in solution is dependent on the solvent and storage temperature. For solutions prepared in dimethyl sulfoxide (B87167) (DMSO), the following storage conditions are advised:

• Store at -20°C for up to 1 month.

• For longer-term storage, up to 6 months, it is recommended to store the solution at -80°C.

To prevent degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use volumes.

Q3: What is the recommended practice for preparing Raxatrigine working solutions for in vivo experiments?

A3: For in vivo experiments, it is highly recommended to prepare the working solution freshly on the day of use to ensure maximum potency and reliability of the experimental results.

Q4: Is Raxatrigine sensitive to light?

A4: While specific photostability studies for Raxatrigine are not publicly available, general best practices for handling chemical compounds suggest protecting them from light. The solid powder should be stored in the dark. When in solution, using amber vials or covering the container with aluminum foil is a recommended precautionary measure to prevent potential photodegradation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Variability in experimental results	Degradation of Raxatrigine due to improper storage.	Ensure that both the solid compound and stock solutions are stored at the recommended temperatures. Prepare fresh working solutions for each experiment. Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Precipitation of Raxatrigine in aqueous solutions	Raxatrigine has low solubility in water.	Raxatrigine is soluble in DMSO. For aqueous buffers, it is recommended to first dissolve the compound in DMSO and then dilute it with the aqueous buffer of choice.
Discoloration of the compound or solution	Potential degradation of the compound.	Discard the discolored material and use a fresh, properly stored sample. Review storage procedures to ensure they align with the recommended guidelines.

Data Presentation

Table 1: Recommended Storage Conditions for Raxatrigine

Form	Storage Temperature	Duration
Solid Powder (Short-term)	0 - 4°C	Days to Weeks
Solid Powder (Long-term)	-20°C	Months to Years (>2 years)
Solution in DMSO	-20°C	Up to 1 month
Solution in DMSO	-80°C	Up to 6 months

Experimental Protocols & Visualizations

Detailed experimental protocols for forced degradation studies and the development of a stability-indicating HPLC method for Raxatrigine are not available in the public literature. Similarly, the specific degradation pathways of Raxatrigine have not been publicly elucidated. Therefore, the creation of detailed experimental protocols and a degradation pathway diagram is not possible at this time.

For researchers needing to develop such methods, a general workflow is suggested below.

Caption: General workflow for developing a stability-indicating method.

Addressing variability in Raxatrigine experimental results

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance to address potential variability in experimental results involving Raxatrigine (also known as Vixotrigine).

Frequently Asked Questions (FAQs)

Q1: What is the precise mechanism of action of Raxatrigine?

A1: Raxatrigine is a potent, state-dependent blocker of voltage-gated sodium channels (Navs).[1] Its inhibitory action is more pronounced on channels in the open and inactivated states compared to the resting state. This state-dependent binding is a critical factor to consider in experimental design. Initially, Raxatrigine was reported to be a selective inhibitor of Nav1.3 and later Nav1.7 subtypes.[2][3] However, more recent and systematic studies have characterized it as a broad-spectrum or non-selective Nav channel blocker, with activity across multiple central and peripheral subtypes.[2][4]

Q2: My measured IC50 value for Raxatrigine differs from published data. What could be the reason?

A2: Variability in IC50 values for Raxatrigine is a known issue and can be attributed to several factors:

• State-Dependent Inhibition: The potency of Raxatrigine is highly dependent on the state of the sodium channels. Different electrophysiological protocols (e.g., holding potential, stimulus frequency) will result in different proportions of channels in the resting, open, and inactivated states, leading to significant shifts in measured IC50 values.[4]

• Cellular Context: The expression levels of sodium channel subtypes and the presence of interacting proteins can vary between different cell lines or native tissues, influencing the apparent potency of the drug.

• Experimental Conditions: Factors such as temperature, pH, and the composition of intracellular and extracellular recording solutions can affect both channel gating and drug binding kinetics.

• Compound Solubility: Raxatrigine has limited aqueous solubility. Issues with compound precipitation or aggregation can lead to an overestimation of the IC50 value.

Q3: I am observing unexpected biological effects in my experiments that don't seem to be related to sodium channel blockade. What could be the cause?

A3: While Raxatrigine's primary targets are voltage-gated sodium channels, it has been reported to have at least one significant off-target activity: inhibition of Monoamine Oxidase B (MAO-B). If your experimental system expresses MAO-B, this could lead to confounding results. It is also possible that at higher concentrations, Raxatrigine may interact with other, as yet unidentified, off-targets.

Troubleshooting Guides

Issue 1: Inconsistent Results in Electrophysiology Experiments

Question: My patch-clamp recordings of Raxatrigine's effect on sodium currents are highly variable between experiments. What should I check?

Answer:

Potential Cause	Troubleshooting Steps
Compound Solubility and Stability	Prepare fresh stock solutions of Raxatrigine in a suitable solvent (e.g., DMSO) for each experiment. Sonicate or vortex gently to ensure complete dissolution. Visually inspect for any precipitation before use. Prepare working dilutions in your recording solution immediately before application.
Inconsistent Voltage Protocol	Strictly adhere to a consistent voltage protocol for all experiments. For studying state-dependent block, ensure precise control over holding potentials and the frequency and duration of depolarizing pulses.
"Rundown" of Sodium Current	Monitor the stability of the sodium current over time before drug application. If rundown is observed, ensure the quality of your giga-seal, use fresh intracellular solution containing ATP and GTP, and allow for a stable baseline before starting your experiment.
Inaccurate Concentration at the Cell	Ensure rapid and complete perfusion of the recording chamber with the Raxatrigine-containing solution. Check your perfusion system for any leaks or blockages.
Temperature Fluctuations	Maintain a constant and physiological temperature throughout your experiments, as sodium channel gating and drug binding can be temperature-sensitive.

Issue 2: Unexpected Off-Target Effects

Question: I'm observing effects on neurotransmitter levels or cell signaling pathways that are not typically associated with sodium channel blockade. How can I investigate this?

Answer:

Potential Cause	Troubleshooting Steps
MAO-B Inhibition	If your experimental system (e.g., neuronal cultures, brain tissue) expresses MAO-B, consider that Raxatrigine may be inhibiting its activity. You can test this directly using a MAO-B activity assay (see detailed protocol below).
Other Off-Target Interactions	At higher concentrations, Raxatrigine may have other off-target effects. To investigate this, you can: 1. Perform a broad off-target screening panel against a range of receptors and enzymes. 2. Use a structurally unrelated sodium channel blocker as a negative control to see if the unexpected effect is specific to Raxatrigine. 3. Conduct a dose-response analysis to determine if the unexpected effect occurs at concentrations significantly different from those required for sodium channel blockade.
hERG Channel Inhibition	Many sodium channel blockers have some activity on the hERG potassium channel, which can lead to cardiac liability. If you are working with cardiac cells or in an in vivo model, it is advisable to test for hERG channel inhibition, especially if you observe changes in action potential duration or QT interval.

Data Presentation

Table 1: Potency of Raxatrigine (Vixotrigine) against Voltage-Gated Sodium Channel Subtypes

Nav Subtype	Deuis et al. (pIC50 ± SEM)	Hinckley et al. (Use-Dependent IC50 in µM)
Nav1.1	4.70 ± 0.2	~2.5
Nav1.2	4.99 ± 0.2	~2.0
Nav1.3	4.82 ± 0.3	~3.0
Nav1.4	5.09 ± 0.2	~5.0
Nav1.5	4.18 ± 0.2	~5.1
Nav1.6	4.84 ± 0.1	~4.5
Nav1.7	4.58 ± 0.2	1.76
Nav1.8	5.25 ± 0.1	~3.5

Note: pIC50 is the negative logarithm of the half-maximal inhibitory concentration (IC50). Data from different studies are presented to highlight the potential for variability based on experimental conditions.

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Recording of Sodium Currents

Objective: To measure the tonic and use-dependent block of voltage-gated sodium channels by Raxatrigine.

Methodology:

• Cell Culture: Use a stable cell line (e.g., HEK293) expressing the desired human Nav subtype.

• Electrophysiology Setup:

  • Use a patch-clamp amplifier and data acquisition system.

  • Pull glass micropipettes to a resistance of 2-5 MΩ.

  • Fill pipettes with an appropriate internal solution (e.g., containing CsF to block potassium currents) and the bath with an external solution (e.g., Tyrode's solution).

• Recording Procedure:

  • Obtain a giga-ohm seal (>1 GΩ) and establish a whole-cell configuration.

  • Compensate for pipette and whole-cell capacitance.

  • Hold the cell at a hyperpolarized potential (e.g., -120 mV) to ensure all channels are in the resting state.

• Tonic Block Protocol:

  • Apply a brief depolarizing step (e.g., to -10 mV for 20 ms) to elicit a peak inward sodium current.

  • Establish a stable baseline current.

  • Perfuse the cell with Raxatrigine at various concentrations and record the reduction in peak current.

• Use-Dependent Block Protocol:

  • Hold the cell at a more depolarized potential (e.g., -90 mV or -70 mV) to mimic a physiological resting potential.

  • Apply a train of depolarizing pulses (e.g., 20 ms (B15284909) pulses to -10 mV at 10 Hz for 10 seconds).

  • Measure the peak current of the first and last pulse in the train.

  • Perfuse with Raxatrigine and repeat the pulse train.

• Data Analysis:

  • Calculate the percentage of block for both tonic and use-dependent protocols at each concentration.

  • Fit the concentration-response data to a Hill equation to determine the IC50 value.

Protocol 2: Fluorometric Monoamine Oxidase B (MAO-B) Inhibitor Screening Assay

Objective: To determine the inhibitory activity of Raxatrigine on MAO-B.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of Raxatrigine in DMSO.

  • Reconstitute a commercial MAO-B enzyme and substrate (e.g., a luminogenic or fluorogenic substrate) in the provided assay buffer.

  • Prepare a positive control inhibitor (e.g., Selegiline).

• Assay Procedure (96-well plate format):

  • Add MAO-B assay buffer to all wells.

  • Add the Raxatrigine stock solution in a serial dilution to the test wells.

  • Add the positive control inhibitor to its designated wells.

  • Add DMSO vehicle to the control wells.

  • Add the MAO-B enzyme to all wells except the blank.

  • Incubate at 37°C for a specified time (e.g., 15 minutes).

  • Initiate the reaction by adding the MAO-B substrate to all wells.

• Data Acquisition:

  • Measure the fluorescence or luminescence signal at appropriate excitation and emission wavelengths using a plate reader.

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Calculate the percentage of inhibition for each concentration of Raxatrigine compared to the vehicle control.

  • Plot the percentage of inhibition against the log of the Raxatrigine concentration and fit the data to a suitable model to determine the IC50 value.

Mandatory Visualization

Caption: Raxatrigine's state-dependent mechanism of action on Nav channels.

Caption: A logical workflow for troubleshooting inconsistent electrophysiology data.

Caption: A workflow for investigating potential off-target effects of Raxatrigine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. oatext.com [oatext.com]
• 3. Vixotrigine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing In Vivo Bioavailability of Raxatrigine

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the in vivo bioavailability of Raxatrigine.

Frequently Asked Questions (FAQs)

Q1: What is Raxatrigine and what are its main physicochemical properties?

Raxatrigine (also known as Vixotrigine or GSK1014802) is a voltage-gated sodium channel blocker.[1][2][3] Its chemical formula is C18H19FN2O2 and it has a molar mass of 314.360 g·mol−1.[1] Raxatrigine is a poorly water-soluble compound, which can lead to challenges in achieving adequate oral bioavailability. This characteristic places it in the Biopharmaceutics Classification System (BCS) as likely Class II (low solubility, high permeability) or Class IV (low solubility, low permeability).

Q2: Why is the oral bioavailability of Raxatrigine a concern in in vivo studies?

Poor aqueous solubility is a primary factor limiting the oral bioavailability of many new chemical entities.[4][5] For a drug to be absorbed into the bloodstream after oral administration, it must first dissolve in the gastrointestinal fluids. The low solubility of Raxatrigine can lead to a slow dissolution rate, resulting in incomplete absorption and variable exposure in in vivo studies.

Q3: What are the common formulation strategies to enhance the bioavailability of poorly soluble drugs like Raxatrigine?

Several strategies can be employed to improve the oral bioavailability of poorly soluble drugs. These can be broadly categorized as:

• Particle Size Reduction: Increasing the surface area of the drug by reducing its particle size to the micron or nanometer range (micronization, nanosuspensions) can enhance the dissolution rate.[6]

• Solid Dispersions: Dispersing the drug in an amorphous form within a hydrophilic polymer matrix can improve its dissolution and solubility.

• Lipid-Based Drug Delivery Systems (LBDDS): Formulating the drug in lipids, surfactants, and co-solvents can improve its solubilization in the gastrointestinal tract.[2][7][8] Examples include Self-Emulsifying Drug Delivery Systems (SEDDS).[7]

• pH Modification: For drugs with pH-dependent solubility, the addition of pH-modifying excipients (e.g., buffering agents) to the formulation can create a more favorable microenvironment for dissolution in the stomach.

• Complexation: Using complexing agents like cyclodextrins can increase the solubility of the drug.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during in vivo studies with Raxatrigine.

Problem	Potential Cause	Recommended Solution
High variability in plasma concentrations between subjects.	Poor and erratic absorption due to low solubility and dissolution rate.	1. Optimize Formulation: Explore enabling formulations such as nanosuspensions, amorphous solid dispersions, or lipid-based systems (e.g., SEDDS) to improve dissolution and absorption consistency. 2. Control Food Effects: Standardize the feeding schedule of the animals, as food can significantly impact the bioavailability of poorly soluble drugs.
Low oral bioavailability (%F) observed.	Incomplete dissolution in the GI tract. Potential for first-pass metabolism.	1. Enhance Dissolution Rate: Employ particle size reduction (nanosuspension) or formulate as a solid dispersion to increase the dissolution velocity. 2. Improve Solubilization: Utilize lipid-based formulations to maintain the drug in a solubilized state for absorption. 3. Investigate Permeability: If dissolution enhancement does not sufficiently improve bioavailability, consider investigating permeability characteristics and the potential for efflux transporter involvement.
Precipitation of the drug in the dosing vehicle or upon administration.	The drug concentration exceeds its solubility in the vehicle or upon dilution with aqueous GI fluids.	1. Vehicle Optimization: Use a co-solvent system or a lipid-based formulation where the drug has higher solubility and remains stable upon dilution. 2. Use of Precipitation Inhibitors: Incorporate polymers (e.g., HPMC, PVP) in the formulation that can act as precipitation inhibitors, maintaining a supersaturated state of the drug in the GI tract.
Chemical instability of Raxatrigine in the formulation.	Incompatible excipients, particularly with pH modifiers, or sensitivity to heat and moisture during manufacturing.	1. Excipient Compatibility Studies: Conduct thorough compatibility studies with all proposed excipients under stressed conditions (e.g., elevated temperature and humidity).[9][10][11] 2. Process Optimization: If using techniques like wet granulation, consider the potential for degradation. A switch to a dry granulation process can mitigate issues related to heat and moisture.[12]

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters for Raxatrigine from in vivo studies and provide an illustrative comparison of different formulation strategies for poorly soluble drugs.

Table 1: In Vivo Pharmacokinetic Parameters of Raxatrigine in Rats

Parameter	Value	Reference
Oral Bioavailability (%F)	43%	[13]
Blood Clearance (mL/min/kg)	39	[13]
Brain:Blood Ratio	6.8	[13]

Table 2: Illustrative Comparison of Bioavailability Enhancement Strategies for a Model Poorly Soluble Drug

Formulation Strategy	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)
Unformulated Drug (Suspension)	250	4	1500	100
Nanosuspension	750	2	4500	300
Solid Dispersion	900	1.5	5400	360
Lipid-Based Formulation (SEDDS)	1200	1	7200	480

Note: The data in Table 2 is illustrative and based on general findings for BCS Class II drugs.[14][15][16] The actual performance of each formulation strategy is highly dependent on the specific drug properties and the excipients used.

Experimental Protocols

1. Preparation of a Raxatrigine Nanosuspension by Wet Milling

• Preparation of Milling Slurry:

  • Disperse 5% (w/v) of Raxatrigine in an aqueous solution containing a stabilizer (e.g., 1% w/v hydroxypropyl methylcellulose, HPMC) and a surfactant (e.g., 0.2% w/v sodium dodecyl sulfate, SDS).

• Milling:

  • Add the slurry and milling media (e.g., yttrium-stabilized zirconium oxide beads) to the milling chamber.

  • Mill at a high speed for a specified duration (e.g., 2-4 hours), ensuring the temperature is controlled to prevent drug degradation.

• Characterization:

  • Measure the particle size and polydispersity index (PDI) using dynamic light scattering (DLS).

  • Assess the solid state of the nanoparticles using Differential Scanning Calorimetry (DSC) and X-ray Powder Diffraction (XRPD) to confirm crystallinity.

• In Vivo Administration:

  • Administer the nanosuspension orally to the test animals at the desired dose.

2. Preparation of a Raxatrigine Solid Dispersion by Hot-Melt Extrusion

• Preparation of Physical Mixture:

  • Mix Raxatrigine with a suitable polymer carrier (e.g., Soluplus®, Kollidon® VA64) at a predetermined drug-to-polymer ratio (e.g., 1:4).

• Hot-Melt Extrusion (HME):

  • Feed the physical mixture into a hot-melt extruder.

  • Process at a temperature above the glass transition temperature of the polymer but below the degradation temperature of Raxatrigine.

  • The extrudate is then cooled and milled to a fine powder.

• Characterization:

  • Confirm the amorphous state of the drug in the dispersion using DSC and XRPD.

  • Perform in vitro dissolution testing to assess the release profile.

• In Vivo Administration:

  • The powdered solid dispersion can be filled into capsules or suspended in a suitable vehicle for oral administration.

3. Preparation of a Raxatrigine Self-Emulsifying Drug Delivery System (SEDDS)

• Component Selection:

  • Select an oil phase (e.g., Capryol 90), a surfactant (e.g., Cremophor EL), and a co-surfactant (e.g., Transcutol P) based on the solubility of Raxatrigine in these excipients.

• Formulation:

  • Dissolve Raxatrigine in the oil phase.

  • Add the surfactant and co-surfactant and mix thoroughly until a clear, homogenous solution is formed.

• Characterization:

  • Assess the self-emulsification performance by adding the SEDDS formulation to an aqueous medium under gentle agitation and observing the formation of a nanoemulsion.

  • Measure the droplet size and PDI of the resulting emulsion.

• In Vivo Administration:

  • The liquid SEDDS formulation can be filled into soft gelatin capsules for oral administration.

Visualizations

Caption: Experimental workflow for developing and testing Raxatrigine formulations.

Caption: Troubleshooting logic for addressing low bioavailability of Raxatrigine.

References

• 1. The future of lipid-based drug delivery systems | CAS [cas.org]
• 2. Lipid-Based Nanoparticles as Drug Delivery System for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. itmedicalteam.pl [itmedicalteam.pl]
• 5. pexacy.com [pexacy.com]
• 6. Intestinal absorption of BCS class II drugs administered as nanoparticles: A review based on in vivo data from intestinal perfusion models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gsconlinepress.com [gsconlinepress.com]
• 8. mdpi.com [mdpi.com]
• 9. Compatibility of Medicinal and Excipient Substances in the Development of Medicinal Formulations | Semantic Scholar [semanticscholar.org]
• 10. [PDF] COMPATIBILITY SCREENING OF VIDAGLIPTIN WITH IONIC AND NON-IONIC POLYMERIC EXCIPIENTS FOR THE DESIGN OF EXTENDED RELEASE DELIVERY SYSTEM | Semantic Scholar [semanticscholar.org]
• 11. Compatibility studies between isosorbide mononitrate and selected excipients used in the development of extended release formulations. | Semantic Scholar [semanticscholar.org]
• 12. Enhancing Chemical Stability and Bioavailability of Aneratrigine Capsules via Dry Granulation: Addressing Stability Challenges in Sodium Bicarbonate-Containing Formulations for Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. In vivo pharmacokinetic study and PBPK modeling: Comparison between 3D-printed nanocrystals and solid dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]

Raxatrigine Toxicity in Neuronal Cell Cultures: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for minimizing raxatrigine-related toxicity in neuronal cell culture experiments. The following troubleshooting guides and frequently asked questions (FAQs) address common issues to ensure the validity and success of your research.

Frequently Asked Questions (FAQs)

Q1: What is raxatrigine and what is its mechanism of action?

A1: Raxatrigine (also known as vixotrigine) is an investigational, non-opioid drug that functions as a voltage-gated sodium channel (Nav) blocker.[1][2] It is considered a broad-spectrum, state-dependent Nav blocker, meaning its inhibitory action is more pronounced on neurons that are in a depolarized or frequently firing state.[3] While initially investigated for specific subtypes like Nav1.3 and Nav1.7, it is now more broadly characterized as a non-selective sodium channel inhibitor.[1][4] This mechanism makes it a candidate for treating conditions involving neuronal hyperexcitability, such as neuropathic pain.[5]

Q2: What are the expected effects of raxatrigine in neuronal cell cultures?

A2: In neuronal cell cultures, raxatrigine is expected to reduce the frequency and amplitude of action potentials in a dose-dependent manner. This is due to its blockade of voltage-gated sodium channels, which are essential for the initiation and propagation of action potentials.[6] At appropriate concentrations, this can be used to model the therapeutic effects of the drug in conditions of neuronal hyperactivity.

Q3: What are the signs of raxatrigine-induced toxicity in neuronal cultures?

A3: Raxatrigine toxicity can manifest in several ways. Morphologically, you may observe neurite blebbing or retraction, rounding of the cell body, and detachment from the culture substrate. Functionally, high concentrations of raxatrigine can lead to a complete cessation of neuronal firing, which can be measured using techniques like microelectrode arrays (MEAs). Ultimately, prolonged exposure to toxic concentrations will result in decreased cell viability and apoptosis or necrosis.[7]

Q4: What is a typical concentration range for raxatrigine in in vitro experiments?

A4: The effective concentration of raxatrigine can vary depending on the cell type and the experimental endpoint. Use-dependent IC50 values for raxatrigine have been reported to be between 1.76 and 5.12 μM in recombinant systems.[3] It is recommended to perform a dose-response curve to determine the optimal, non-toxic concentration for your specific neuronal cell culture model. Starting with a range from sub-micromolar to low micromolar concentrations is advisable.

Q5: What solvents should be used to dissolve raxatrigine?

A5: Raxatrigine is typically dissolved in a polar organic solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a stock solution.[8] It is crucial to keep the final concentration of the solvent in the culture medium as low as possible (typically ≤ 0.1%) to avoid solvent-induced toxicity. Always run a vehicle control (medium with the same concentration of solvent) to differentiate between compound- and solvent-induced effects.

Troubleshooting Guide: Unexpected Neuronal Cell Death or Stress

If you are observing unexpected levels of cell death, morphological changes, or a complete lack of neuronal activity in your raxatrigine-treated cultures, consult the following guide.

Problem	Potential Cause	Recommended Solution
High levels of acute cell death shortly after treatment.	Raxatrigine concentration is too high.	Perform a dose-response experiment to determine the EC50 (effective concentration) and CC50 (cytotoxic concentration). Start with a wider range of concentrations (e.g., 0.1 µM to 100 µM) to identify the toxic threshold.
Solvent (e.g., DMSO) toxicity.	Ensure the final solvent concentration in the culture medium is below toxic levels (typically <0.1%). Run a vehicle control with the highest concentration of solvent used in your experiment.
Incorrect stock solution concentration.	Verify the calculations for your stock solution and serial dilutions. If possible, confirm the concentration of your stock solution using an analytical method.
Gradual increase in cell death over time.	Prolonged exposure to a moderately toxic concentration.	Conduct a time-course experiment to determine the onset of toxicity. It may be possible to achieve the desired pharmacological effect with a shorter incubation time.
Compound degradation.	Prepare fresh working solutions of raxatrigine for each experiment. Store stock solutions at the recommended temperature (typically -20°C or -80°C) and avoid repeated freeze-thaw cycles.
Changes in neuronal morphology (e.g., neurite retraction) without significant cell death.	Sub-lethal toxicity or stress response.	These morphological changes can be an early indicator of toxicity. Consider lowering the raxatrigine concentration or reducing the exposure time. Assess neuronal function using methods like calcium imaging or MEA to determine if the observed changes correlate with altered activity.
Complete cessation of neuronal activity at non-toxic concentrations.	Excessive sodium channel blockade.	While this is the intended mechanism of action, a complete block of activity may not be desirable for all experimental models. Lower the concentration of raxatrigine to a level that modulates, rather than ablates, neuronal firing.
Inconsistent results between experiments.	Variability in cell culture health.	Ensure your neuronal cultures are healthy and mature before starting the experiment. Standardize cell plating density, culture age, and medium change schedules.
Inconsistent compound preparation.	Prepare a large batch of stock solution to be used across multiple experiments to reduce variability. Aliquot and store appropriately.

Quantitative Data Summary

The following table summarizes key quantitative data for raxatrigine based on available literature.

Parameter	Value	System	Reference
Use-Dependent IC50	1.76 - 5.12 µM	Recombinant voltage-gated sodium channels	[3]
Tolerated Single Dose in Humans	Up to 825 mg	Healthy Volunteers	[9]
Tolerated Multiple Doses in Humans	Up to 450 mg twice daily	Healthy Volunteers	[9]

Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol provides a method for quantifying the metabolic activity of neuronal cells, which is an indicator of cell viability.

Materials:

• Neuronal cell culture in a 96-well plate

• Raxatrigine stock solution

• Culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Plating: Plate neurons at a desired density (e.g., 1 x 10^4 cells/well) in a 96-well plate and culture for the desired duration to allow for maturation.

• Compound Treatment: Prepare serial dilutions of raxatrigine in culture medium. Remove the old medium from the cells and add the raxatrigine-containing medium. Include vehicle control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight at 37°C.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control.

Assessment of Neuronal Activity using Microelectrode Arrays (MEAs)

This protocol outlines a general procedure for evaluating the effect of raxatrigine on the electrophysiological activity of neuronal networks.

Materials:

• MEA plates with cultured neurons

• MEA recording system and software

• Raxatrigine stock solution

• Culture medium

Procedure:

• Baseline Recording: Place the MEA plate on the recording system and allow it to acclimatize. Record the baseline spontaneous neuronal activity for a sufficient period (e.g., 10-15 minutes).

• Compound Addition: Prepare the desired concentration of raxatrigine in pre-warmed culture medium. Carefully remove a portion of the medium from the MEA wells and replace it with the raxatrigine-containing medium. Include vehicle controls.

• Post-Treatment Recording: Immediately begin recording the neuronal activity after compound addition. Continue recording for the desired duration, which can range from minutes to hours.

• Data Analysis: Analyze the recorded data using the MEA software. Key parameters to assess include mean firing rate, burst frequency, and network synchrony. Compare the post-treatment activity to the baseline recording for each electrode and across different treatment groups.

Visualizations

Signaling Pathway and Experimental Workflow

Caption: Raxatrigine's mechanism of action and potential toxicity pathway.

Caption: Troubleshooting workflow for raxatrigine experiments.

References

• 1. Vixotrigine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oatext.com [oatext.com]
• 5. Biogen Announces Positive Topline Results from Phase 2 CONVEY Study in Small Fiber Neuropathy | Biogen [investors.biogen.com]
• 6. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker [ouci.dntb.gov.ua]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Safety, Tolerability and Pharmacokinetics of Single and Repeat Doses of Vixotrigine in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]

Raxatrigine Dose-Response Curve Optimization: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Raxatrigine. The content is designed to address specific issues that may arise during the experimental process of establishing and optimizing dose-response curves.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Raxatrigine?

A1: Raxatrigine is a state-dependent and use-dependent voltage-gated sodium channel (Nav) blocker.[1][2] It preferentially binds to the inactivated state of the channel, which means its blocking effect is more pronounced in neurons that are rapidly firing, such as those involved in transmitting pain signals.[2][3] While initially investigated for its selectivity towards the Nav1.7 subtype, subsequent research has characterized it as a broad-spectrum Nav inhibitor, showing activity across multiple subtypes including Nav1.1, Nav1.2, Nav1.3, Nav1.5, Nav1.6, and Nav1.7.[4][5][6]

Q2: What is the proposed signaling pathway for Raxatrigine?

A2: Raxatrigine does not operate through a complex intracellular signaling cascade. Its mechanism is a direct physical blockade of the voltage-gated sodium channel pore. By inhibiting the influx of sodium ions, it dampens the propagation of action potentials, thereby reducing neuronal excitability.

Caption: Raxatrigine's mechanism of action on a voltage-gated sodium channel.

Q3: What are the typical effective concentrations for Raxatrigine in experimental models?

A3: The effective concentration of Raxatrigine varies significantly depending on the experimental model and the specific Nav channel subtype being investigated. The table below summarizes key quantitative data from preclinical and in vitro studies.

Experimental Model	Parameter	Value Range	Reference
In vitro Electrophysiology (various Nav subtypes)	IC50	1.76 - 5.12 µM (use-dependent)	[7]
Rat model of hypersensitivity	ED50	~1 mg/kg (oral)	[3]
Healthy Human Volunteers (Tolerability)	Dosing	Up to 825 mg (single dose)	[3]
Healthy Human Volunteers (Tolerability)	Dosing	Up to 450 mg BID (multiple doses)	[3]

Experimental Protocol: Dose-Response Curve Generation using Patch-Clamp Electrophysiology

This section outlines a generalized protocol for determining the IC50 of Raxatrigine on a specific voltage-gated sodium channel subtype expressed in a cell line (e.g., HEK293 cells).

Caption: Workflow for generating a Raxatrigine dose-response curve.

Detailed Methodologies:

• Cell Culture: Maintain HEK293 cells stably expressing the human Nav channel of interest (e.g., hNav1.7) under standard conditions (e.g., 37°C, 5% CO2).

• Solutions:

  • External Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

  • Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.3 with CsOH).

  • Raxatrigine Stock: Prepare a high-concentration stock solution (e.g., 10 mM) in DMSO and perform serial dilutions to obtain the final desired concentrations. Ensure the final DMSO concentration in the external solution is consistent across all conditions and does not exceed 0.1%.

• Electrophysiology:

  • Obtain whole-cell patch-clamp recordings from single cells.[8]

  • Hold the membrane potential at a level where a significant portion of channels are in the resting state (e.g., -120 mV).

  • To measure state-dependent block, use a voltage protocol that elicits currents from both resting and inactivated states. A common protocol involves a depolarizing test pulse (e.g., to 0 mV) from a holding potential of -120 mV (resting state) and from a depolarized potential of -50 mV (inactivated state).[7]

• Data Analysis:

  • Measure the peak inward sodium current in the absence (control) and presence of each Raxatrigine concentration.

  • Calculate the percentage of inhibition for each concentration: % Inhibition = (1 - I_drug / I_control) * 100.

  • Plot % Inhibition against the logarithm of the Raxatrigine concentration.

  • Fit the data using a four-parameter logistic equation (Hill equation) to determine the IC50 and Hill slope.[9]

Troubleshooting Guide

This guide addresses common problems encountered during dose-response experiments.

Caption: A logical flowchart for troubleshooting common dose-response curve issues.

Q4: My dose-response curve is flat, showing little to no inhibition even at high concentrations. What could be wrong?

A4: A flat or unresponsive curve typically points to one of three issues: the compound, the biological target, or the assay conditions.[10]

• Inactive Compound: Verify the integrity of your Raxatrigine stock. Has it been stored correctly (-20°C or -80°C)?[1] Consider preparing fresh dilutions from a new stock solution. Confirm the compound's identity and purity if possible.

• Low Target Expression: Ensure that the cells you are testing have sufficient expression of the target Nav channel. This can be confirmed using methods like qPCR or Western blotting. Low channel density will result in small currents that are difficult to distinguish from noise.

• Inappropriate Assay Conditions: For a state-dependent blocker like Raxatrigine, the voltage protocol is critical. If your protocol does not sufficiently open or inactivate the channels, the drug will have no state to bind to. Ensure your depolarizing pulse is adequate to elicit a robust current.

Q5: I'm observing high variability between replicate wells or cells. How can I improve the consistency of my data?

A5: High variability can obscure the true dose-response relationship and lead to an inaccurate IC50 value.[10][11]

• Pipetting and Dilution Errors: Inaccurate serial dilutions are a common source of error.[11] Ensure your pipettes are properly calibrated. For automated systems, verify liquid handler performance.

• Unstable Recordings: In patch-clamp experiments, the quality of the recording can change over time. Monitor the series resistance (Rs) and membrane capacitance (Cm) throughout the experiment.[12] Discard any cells where these parameters change significantly (>20%). A poor gigaohm seal can lead to current leakage and high background noise.[13]

• Cell Health and Passage Number: Use cells from a consistent, low passage number. Older cells or those in poor health may have altered channel expression and biophysical properties.

• Incomplete Compound Washout: If you are testing multiple concentrations on the same cell, ensure there is a complete washout of the previous concentration before applying the next.

Q6: The bottom or top plateau of my curve is not well-defined. What should I do?

A6: A poorly defined plateau means your concentration range is likely insufficient.[9]

• To define the bottom plateau (max inhibition): You may need to test higher concentrations of Raxatrigine. However, be mindful of solubility limits and potential off-target effects at very high concentrations.

• To define the top plateau (no inhibition): Ensure you have several data points at low concentrations that show zero or minimal effect. This includes a true "zero compound" or vehicle-only control. If the data is normalized to a control, this plateau should be at 100% (or 0% inhibition).[9] Constraining the top and bottom of the curve in your fitting software can sometimes help, but only if you have a strong biological justification for doing so.[9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Safety, Tolerability and Pharmacokinetics of Single and Repeat Doses of Vixotrigine in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oatext.com [oatext.com]
• 5. m.script-one.com [m.script-one.com]
• 6. axonmedchem.com [axonmedchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Errors in the measurement of voltage-activated ion channels in cell-attached patch-clamp recordings - PMC [pmc.ncbi.nlm.nih.gov]
• 9. graphpad.com [graphpad.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. journals.physiology.org [journals.physiology.org]
• 13. scientifica.uk.com [scientifica.uk.com]

Refining Raxatrigine delivery methods for animal studies

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions for the administration of Raxatrigine in animal studies.

Formulation and Administration Protocols

A common challenge in preclinical studies is achieving a stable and consistent formulation for the test compound. The following section provides a detailed protocol for a standard Raxatrigine vehicle and outlines key pharmacokinetic parameters to assess.

Q1: What is a recommended vehicle for preparing Raxatrigine for oral administration in animal studies?

A standard and effective vehicle for Raxatrigine involves a co-solvent system to ensure solubility and stability. A widely referenced formulation uses a combination of DMSO, PEG300, Tween-80, and saline.[1] It is highly recommended to prepare the working solution freshly on the day of the experiment to prevent precipitation or degradation.[1]

Experimental Protocol: Preparation of Raxatrigine Formulation (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

Objective: To prepare a 1 mL working solution of Raxatrigine for in vivo administration.

Materials:

• Raxatrigine powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Methodology:

• Prepare Stock Solution: First, prepare a concentrated stock solution of Raxatrigine in DMSO. For example, to achieve a final concentration of 2.5 mg/mL in the working solution, you would create a 25 mg/mL stock in DMSO.

• Co-solvent Mixing: In a sterile 1.5 mL microcentrifuge tube, add 400 µL of PEG300.

• Add Raxatrigine Stock: Add 100 µL of the Raxatrigine/DMSO stock solution to the PEG300. Vortex thoroughly until the solution is clear and homogenous.

• Add Surfactant: Add 50 µL of Tween-80 to the mixture. Vortex again until fully mixed.

• Final Dilution: Add 450 µL of sterile saline to the tube to bring the total volume to 1 mL. Vortex one final time.

• Quality Check: Visually inspect the solution for any signs of precipitation or phase separation. If observed, gentle heating or sonication can be used to aid dissolution.[1] The final solution should be clear.

• Administration: Use the freshly prepared solution for animal dosing on the same day.

Table 1: Raxatrigine Vehicle Composition

Component	Volume (for 1 mL)	Percentage	Purpose
Raxatrigine/DMSO Stock	100 µL	10%	Drug concentrate and primary solvent
PEG300	400 µL	40%	Co-solvent
Tween-80	50 µL	5%	Surfactant/Emulsifier

| Saline | 450 µL | 45% | Diluent |

Q2: I am planning a pharmacokinetic (PK) study. What key parameters should I be measuring for Raxatrigine?

While specific preclinical PK data for Raxatrigine is not extensively published, a well-designed study should aim to characterize its absorption, distribution, metabolism, and excretion (ADME) profile. The table below outlines the essential parameters to determine. These will be crucial for understanding the drug's behavior in your model and for correlating exposure with efficacy or toxicity.

Table 2: Key Pharmacokinetic Parameters for Evaluation

Parameter	Symbol	Description	Importance
Maximum Plasma Concentration	Cmax	The highest concentration of the drug observed in plasma after administration.	Indicates the peak exposure; important for assessing potential toxicity.
Time to Maximum Concentration	Tmax	The time at which Cmax is reached.	Provides information on the rate of drug absorption.
Area Under the Curve	AUC	The total drug exposure over time.	Represents the overall bioavailability of the drug.
Half-life	t1/2	The time required for the drug concentration in the body to be reduced by half.	Determines dosing frequency and time to reach steady-state.
Clearance	CL	The volume of plasma cleared of the drug per unit time.	Indicates the efficiency of drug elimination from the body.
Volume of Distribution	Vd	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	Describes how extensively the drug distributes into body tissues.

| Oral Bioavailability | F% | The fraction of the orally administered dose that reaches systemic circulation unchanged. | A critical measure of the effectiveness of the oral delivery method. |

Troubleshooting Guide

Q3: My Raxatrigine solution shows precipitation after preparation or during administration. What should I do?

Answer: Precipitation is a common issue with poorly soluble compounds. Here are several troubleshooting steps:

• Ensure Fresh Preparation: Always prepare the formulation fresh on the day of dosing.[1] Components can fall out of solution over time.

• Check Solvent Ratios: Double-check the volumetric ratios of your vehicle components. Inaccurate measurements can disrupt the co-solvent system.

• Order of Mixing: The order in which solvents are mixed is critical. Always add the drug/DMSO stock to the PEG300 first, followed by Tween-80, and finally the aqueous saline component. This sequential addition helps maintain solubility.

• Use Sonication/Heat: If precipitation occurs during preparation, gentle warming or brief sonication can help redissolve the compound.[1] However, be cautious with heat to avoid degrading the drug.

• Consider Formulation Adjustment: If precipitation persists, you may need to adjust the vehicle ratios. A slight increase in the percentage of DMSO or PEG300 could improve solubility, but be mindful of potential vehicle-induced toxicity at higher concentrations.

Q4: I'm observing signs of distress in my animals (e.g., rats, mice) during or after oral gavage. What could be the cause and how can I mitigate it?

Answer: Animal distress during oral gavage is a serious concern that can compromise animal welfare and experimental data integrity. The procedure itself can be stressful and may lead to complications.[2][3]

Potential Causes & Solutions:

• Improper Technique: Incorrect gavage technique can cause perforation of the esophagus or accidental administration into the trachea.[2]

  • Solution: Ensure all personnel are thoroughly trained and proficient. Use appropriately sized, flexible gavage needles with a ball tip to minimize trauma. Restrain the animal firmly but gently to ensure proper alignment of the head and neck.

• Stress from Restraint: The act of restraining an animal can induce a significant stress response, elevating heart rate, blood pressure, and corticosterone (B1669441) levels, which can confound results.[3][4]

  • Solution: Acclimate the animals to handling and restraint for several days before the study begins.[5] Handle animals calmly and efficiently to minimize the duration of restraint.

• Vehicle Irritation: High concentrations of certain solvents, like DMSO, can cause irritation to the gastrointestinal tract.

  • Solution: Use the lowest effective concentration of solvents. The recommended formulation (10% DMSO) is generally well-tolerated. If irritation is suspected, consider alternative, less harsh solvent systems if possible.

• Gavage-Related Reflux: The administration of fluid can sometimes lead to reflux, which may cause respiratory distress if aspirated.[1]

  • Solution: Adhere to appropriate volume limits for the species and weight of the animal. Administer the fluid slowly and steadily. Observe the animal for several minutes post-dosing for any signs of respiratory difficulty.

Q5: My experimental results are inconsistent, with high variability in plasma concentrations across my animal cohort. What are the potential sources of this variability?

Answer: High variability is a common challenge in preclinical PK studies and can obscure the true effect of a compound.[6]

Troubleshooting Inconsistent Results Workflow

Caption: Workflow for troubleshooting inconsistent plasma concentration data.

Frequently Asked Questions (FAQs)

Q6: What is the mechanism of action of Raxatrigine?

Answer: Raxatrigine is a state-dependent blocker of voltage-gated sodium channels (VGSCs).[7][8] These channels are critical for initiating and propagating action potentials in excitable cells like neurons.[7] By blocking these channels, Raxatrigine reduces neuronal excitability. While it was initially investigated for selectivity towards specific subtypes like Nav1.3 and Nav1.7, it is now more broadly characterized as a non-selective sodium channel blocker.[9][10]

Raxatrigine's Effect on Neuronal Action Potential

Caption: Raxatrigine blocks voltage-gated sodium channels (VGSCs).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Voltage-gated sodium channel - Wikipedia [en.wikipedia.org]
• 3. Difficulties experienced during preparation and administration of oral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mouse, rat, and dog bioavailability and mouse oral antidepressant efficacy of (2R,6R)-hydroxynorketamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Item - Pharmacodynamic and pharmacokinetic parameters. - figshare - Figshare [figshare.com]
• 6. Pharmacokinetic Variability in Pre-Clinical Studies: Sample Study with Abiraterone in Rats and Implications for Short-Term Comparative Pharmacokinetic Study Designs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. youtube.com [youtube.com]
• 9. Signaling Complexes of Voltage-gated Sodium and Calcium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. med.libretexts.org [med.libretexts.org]

Identifying and mitigating confounding variables in Raxatrigine research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating confounding variables during experiments involving Raxatrigine (also known as Vixotrigine).

Frequently Asked Questions (FAQs)

Q1: What is Raxatrigine and what is its primary mechanism of action?

Raxatrigine (also known as Vixotrigine, GSK-1014802, or CNV1014802) is a state-dependent sodium channel blocker.[1][2] Initially explored as a central NaV1.3 blocker, its characterization later shifted towards a peripheral NaV1.7 sodium channel inhibitor, and more recently, it has been described as a non-selective voltage-gated sodium channel blocker.[3][4] Its primary therapeutic target has been neuropathic pain, including conditions like trigeminal neuralgia and lumbosacral radiculopathy.[3][4]

Q2: What are confounding variables and why are they a concern in Raxatrigine research?

Q3: What are some potential confounding variables to consider in clinical trials of Raxatrigine for trigeminal neuralgia?

While specific confounding variables for Raxatrigine are not extensively documented in publicly available literature, based on research into trigeminal neuralgia and neuropathic pain, potential confounders include:

• Baseline Pain Severity: Patients with higher baseline pain scores may show a more significant placebo response or a different treatment effect size.

• Duration of Disease: The length of time a patient has had trigeminal neuralgia could influence their response to treatment.

• Concomitant Medications: Use of other analgesics, anticonvulsants, or antidepressants can affect pain perception and interact with Raxatrigine.[6] Phase 3 trial designs for vixotrigine (raxatrigine) required participants to titrate down and discontinue other trigeminal neuralgia medications.[7]

• Co-morbidities: The presence of other conditions, such as depression, anxiety, or other neurological disorders, can impact pain reporting and treatment outcomes.[8]

• Age and Sex: These demographic factors can influence drug metabolism and pain perception.

• Genetic Factors: Variations in genes encoding sodium channels or drug-metabolizing enzymes could lead to inter-individual differences in response to Raxatrigine. For instance, patients of Asian ancestry are often tested for the HLA-B*15:02 allele before starting certain anticonvulsants used for trigeminal neuralgia due to the risk of severe skin reactions.[8]

• Placebo Effect: This is a significant factor in pain studies and can be influenced by patient expectations and study design.

• Lifestyle Factors: Diet, exercise, and smoking status can have an impact on overall health and pain perception.

Troubleshooting Guides

Issue 1: High variability in patient response to Raxatrigine in a clinical trial.

• Possible Cause: Uncontrolled confounding variables among study participants.

• Troubleshooting Steps:

  • Stratify the analysis: Analyze the data in subgroups based on potential confounders (e.g., baseline pain severity, age groups, concomitant medication use). This can help determine if the treatment effect is consistent across different strata.

  • Statistical Control: Use statistical methods like Analysis of Covariance (ANCOVA) or multivariable regression models to adjust for the effects of potential confounders.[5][9]

  • Propensity Score Matching: In observational studies, this method can be used to match participants in the treatment and control groups based on their likelihood of receiving the treatment, thereby balancing confounding variables.[10][11]

Issue 2: A suspected interaction between Raxatrigine and a concomitant medication.

• Possible Cause: The concomitant medication may be influencing the metabolism or mechanism of action of Raxatrigine, or it may have its own analgesic effects.

• Troubleshooting Steps:

  • Review Pharmacokinetic Data: If available, examine the pharmacokinetic profiles of patients taking the concomitant medication versus those who are not to look for differences in Raxatrigine plasma concentrations.

  • Subgroup Analysis: Compare the efficacy and safety of Raxatrigine in subgroups of patients based on their use of the specific concomitant medication.

  • Implement a Washout Period: In future studies, consider a washout period for prohibited medications before the start of the trial to minimize their influence.[7]

Experimental Protocols and Confounding Mitigation Strategies

Preclinical Study: Assessing Raxatrigine Efficacy in a Rodent Model of Neuropathic Pain

Objective: To determine the dose-dependent analgesic effect of Raxatrigine.

Methodology:

• Animal Model: Induce neuropathic pain in Sprague-Dawley rats via chronic constriction injury (CCI) of the sciatic nerve.

• Group Allocation: Randomly assign animals to one of the following groups (n=10 per group):

  • Vehicle control (e.g., saline)

  • Raxatrigine (low dose, e.g., 3 mg/kg)

  • Raxatrigine (medium dose, e.g., 10 mg/kg)

  • Raxatrigine (high dose, e.g., 30 mg/kg)

  • Positive control (e.g., gabapentin)

• Drug Administration: Administer the assigned treatment orally once daily for 14 days.

• Behavioral Testing: Assess mechanical allodynia (von Frey filaments) and thermal hyperalgesia (plantar test) at baseline and at specified time points post-treatment.

• Data Analysis: Use a two-way ANOVA with repeated measures to analyze the data.

Table 1: Preclinical Study Design for Raxatrigine Efficacy

Group	Treatment	Dosage	Administration Route	Number of Animals
1	Vehicle Control	-	Oral	10
2	Raxatrigine	3 mg/kg	Oral	10
3	Raxatrigine	10 mg/kg	Oral	10
4	Raxatrigine	30 mg/kg	Oral	10
5	Positive Control	100 mg/kg	Oral	10

Mitigating Confounding Variables in Preclinical Studies:

• Randomization: Randomly assign animals to treatment groups to ensure an even distribution of known and unknown confounders.[9][12]

• Blinding: The experimenter conducting the behavioral tests should be blinded to the treatment allocation to prevent observer bias.

• Standardized Environment: House all animals under identical conditions (e.g., light-dark cycle, temperature, humidity) and provide ad libitum access to food and water to minimize environmental confounders.

• Acclimatization: Acclimatize animals to the testing environment and procedures before baseline measurements to reduce stress-induced variability.

Clinical Trial: Phase II Study of Raxatrigine for Trigeminal Neuralgia

Objective: To evaluate the efficacy and safety of Raxatrigine in patients with trigeminal neuralgia.

Methodology:

• Study Design: A randomized, double-blind, placebo-controlled, parallel-group study.

• Participant Selection: Recruit patients with a confirmed diagnosis of trigeminal neuralgia and an average pain score of ≥4 on a 0-10 Numeric Rating Scale (NRS).

• Randomization and Blinding: Randomly assign participants in a 1:1 ratio to receive either Raxatrigine (e.g., 150 mg three times daily) or a matching placebo for 12 weeks.[7] Both participants and investigators will be blinded to the treatment assignment.

• Outcome Measures:

  • Primary Endpoint: Change from baseline in the average daily pain score on the NRS at week 12.

  • Secondary Endpoints: Responder rate (proportion of patients with ≥50% reduction in pain), changes in quality of life scores, and incidence of adverse events.

• Statistical Analysis: An ANCOVA model will be used to compare the change in pain scores between the two groups, with baseline pain score as a covariate.

Table 2: Clinical Trial Design for Raxatrigine in Trigeminal Neuralgia

Parameter	Description
Study Phase	II
Design	Randomized, double-blind, placebo-controlled
Population	Patients with trigeminal neuralgia
Intervention	Raxatrigine (e.g., 150 mg TID)
Comparator	Placebo
Duration	12 weeks
Primary Endpoint	Change from baseline in average daily pain score

Mitigating Confounding Variables in Clinical Trials:

• Randomization: Randomly assigning patients to treatment and placebo groups helps to balance both known and unknown confounding variables.[9][12]

• Blinding: A double-blind design minimizes bias in patient-reported outcomes and investigator assessments.

• Restriction: Use of strict inclusion and exclusion criteria (e.g., age range, specific diagnosis of trigeminal neuralgia) can reduce variability in the study population.[5][9]

• Matching: While less common in large trials, matching participants in the treatment and control groups based on key characteristics can be a useful strategy.[9][12]

• Statistical Control: Collect data on potential confounders at baseline and use statistical techniques to adjust for their effects in the final analysis.[5][9]

Visualizations

Caption: Workflow of Raxatrigine drug development.

Caption: Strategies to address confounding variables.

Caption: Simplified signaling pathway of Raxatrigine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. oatext.com [oatext.com]
• 4. Vixotrigine - Wikipedia [en.wikipedia.org]
• 5. How to control confounding effects by statistical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Therapeutic Approach for Trigeminal Neuralgia: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Trigeminal Neuralgia - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. How do I prevent confounding variables from interfering with my research? [scribbr.com]
• 10. quora.com [quora.com]
• 11. Clinical trials: how to assess confounding and why so - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. blog.truegeometry.com [blog.truegeometry.com]

Reference Data & Comparative Studies

A Comparative Analysis of Raxatrigine and Carbamazepine for Trigeminal Neuralgia

For Researchers, Scientists, and Drug Development Professionals

Trigeminal neuralgia (TN) is a debilitating neuropathic pain condition characterized by severe, paroxysmal facial pain. For decades, the anticonvulsant carbamazepine (B1668303) has been the cornerstone of pharmacological management. However, its use can be limited by adverse effects and drug interactions. This has spurred the development of novel therapeutic agents, including raxatrigine (formerly known as vixotrigine or BIIB074), a voltage-gated sodium channel blocker. This guide provides a detailed, objective comparison of raxatrigine and carbamazepine, focusing on their mechanisms of action, clinical efficacy, safety profiles, and pharmacokinetic properties, supported by available experimental data.

Executive Summary

Carbamazepine is the established first-line treatment for trigeminal neuralgia, demonstrating significant efficacy in pain reduction.[1][2] Raxatrigine, a newer investigational drug, has shown promise in early clinical trials but its development for trigeminal neuralgia was halted as its Phase 3 clinical trials were withdrawn.[3] This guide will present the available data for both compounds to facilitate a scientific comparison.

Mechanism of Action

Both raxatrigine and carbamazepine exert their analgesic effects by modulating voltage-gated sodium channels, which are crucial for the initiation and propagation of action potentials in neurons.

Raxatrigine (Vixotrigine): Raxatrigine is a use-dependent sodium channel blocker.[4][5] Its development history reflects an evolving understanding of its selectivity, having been variously described as a selective blocker of Nav1.3, then Nav1.7, and more recently as a non-selective voltage-gated sodium channel blocker.[6] Use-dependent blockade means the drug preferentially binds to sodium channels that are frequently opening and closing, a state characteristic of the hyperexcitable neurons implicated in the pathophysiology of trigeminal neuralgia.

Carbamazepine: Carbamazepine also functions as a use-dependent sodium channel blocker.[7] It stabilizes the inactivated state of voltage-gated sodium channels, making them less available to open and thereby reducing the repetitive firing of neurons.[7]

Figure 1. Simplified signaling pathway for Raxatrigine and Carbamazepine.

Clinical Efficacy

Direct head-to-head clinical trials comparing raxatrigine and carbamazepine have not been published. Therefore, a comparison of their efficacy is based on data from their respective clinical trials against placebo.

Raxatrigine (Vixotrigine): The primary efficacy data for raxatrigine in trigeminal neuralgia comes from a Phase 2a randomized withdrawal study (NCT01540630).[8] In the open-label phase, 31 out of 44 participants who completed this phase (70.5%) responded to treatment with 150 mg of raxatrigine three times daily and were eligible to proceed to the double-blind phase.[8] In the double-blind phase, significantly fewer participants in the raxatrigine group experienced treatment failure compared to the placebo group (33% vs. 64%).[8]

Carbamazepine: A meta-analysis of 15 studies demonstrated that carbamazepine significantly reduces pain intensity and frequency in patients with trigeminal neuralgia.[9] The overall complete or satisfactory response rate was 68%.[5]

Efficacy Endpoint	Raxatrigine (Phase 2a)	Carbamazepine (Meta-analysis)
Responder Rate	70.5% in open-label phase	68% complete or satisfactory response
Treatment Failure (vs. Placebo)	33% (vs. 64% for placebo)	Not directly comparable

Table 1. Comparative Clinical Efficacy of Raxatrigine and Carbamazepine in Trigeminal Neuralgia.

Safety and Tolerability

Raxatrigine (Vixotrigine): In the Phase 2a study, the most common adverse events were headache and dizziness.[8] During the double-blind phase, the incidence of adverse events was similar between the raxatrigine and placebo groups.[8]

Carbamazepine: Carbamazepine is associated with a range of adverse effects. A meta-analysis reported that dizziness, somnolence, and ataxia were the most prevalent side effects.[5]

Adverse Event	Raxatrigine (Phase 2a)	Carbamazepine (Meta-analysis)
Most Common	Headache, Dizziness	Dizziness (30%), Somnolence (25%), Ataxia (19%)
Overall Adverse Event Rate	Similar to placebo in double-blind phase	61%

Table 2. Comparative Safety and Tolerability of Raxatrigine and Carbamazepine.

Pharmacokinetic Properties

Pharmacokinetic Parameter	Raxatrigine (Vixotrigine)	Carbamazepine
Bioavailability	Well-absorbed orally.[10]	~80%
Time to Peak Plasma Concentration (Tmax)	1-2 hours[11]	4-8 hours
Protein Binding	Data not readily available	70-80%
Metabolism	Primarily via glucuronidation.[9]	Hepatic (CYP3A4 substrate and inducer)
Elimination Half-life (t1/2)	~11 hours[10][11]	12-17 hours (after auto-induction)

Table 3. Comparative Pharmacokinetic Properties of Raxatrigine and Carbamazepine.

A study investigating the pharmacokinetic interaction between vixotrigine and carbamazepine found that co-administration with carbamazepine reduced vixotrigine's area under the curve (AUC) and maximum concentration (Cmax) by 31.6% and 26.3%, respectively.[9]

Experimental Protocols

Raxatrigine: Phase 2a Randomized Withdrawal Study (NCT01540630)

This study employed a randomized, double-blind, placebo-controlled withdrawal design.

• Phase 1 (Open-Label): Patients received raxatrigine 150 mg three times daily for 21 days. Responders were defined as those with a ≥30% reduction in the number of paroxysms or pain severity, or a "much improved/very much improved" rating on the Patient Global Impression of Change scale.

• Phase 2 (Double-Blind): Responders were randomized to continue raxatrigine 150 mg three times daily or switch to placebo for 28 days.

• Primary Outcome: The primary endpoint was the number of treatment failures in the double-blind phase. Treatment failure was defined by a 50% increase in paroxysm frequency or severity, a "much worse/very much worse" Patient Global Impression of Change rating, or discontinuation due to lack of efficacy or adverse events.[12]

Figure 2. Raxatrigine Phase 2a Experimental Workflow.

Carbamazepine: Pivotal Clinical Trials

The pivotal trials for carbamazepine in trigeminal neuralgia were conducted in the 1960s.[13][14] These early studies were often double-blind, placebo-controlled crossover trials. For example, a key trial involved a crossover design where patients received carbamazepine or placebo for a set period, followed by a washout period and then a switch to the other treatment arm. The primary outcome was typically a clinical assessment of pain relief.

Conclusion

Carbamazepine remains the established first-line therapy for trigeminal neuralgia, with decades of clinical use supporting its efficacy. Raxatrigine emerged as a promising investigational agent with a distinct use-dependent sodium channel blocking mechanism. Data from its Phase 2a trial suggested potential efficacy and a favorable safety profile. However, the subsequent withdrawal of its Phase 3 clinical trials means that its future role in the management of trigeminal neuralgia is uncertain. This comparative guide, based on the available scientific and clinical data, provides a framework for understanding the relative profiles of these two sodium channel blockers for the treatment of trigeminal neuralgia. Further research and the potential publication of data from the discontinued (B1498344) trials would be necessary for a more definitive comparison.

References

• 1. Carbamazepine in trigeminal neuralgia: A comparative study with vixotrigine and erenumab in clinical trials | Research, Society and Development [rsdjournal.org]
• 2. Therapeutic Approach for Trigeminal Neuralgia: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Population Pharmacokinetics of Vixotrigine in Healthy Volunteers and Subjects with Trigeminal Neuralgia, Painful Lumbosacral Radiculopathy and Erythromelalgia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vixotrigine - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. biogentrialtransparency.com [biogentrialtransparency.com]
• 9. Evaluation of the Pharmacokinetic Interaction Between the Voltage- and Use-Dependent Nav1.7 Channel Blocker Vixotrigine and Carbamazepine in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Safety, Tolerability and Pharmacokinetics of Single and Repeat Doses of Vixotrigine in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ClinicalTrials.gov [clinicaltrials.gov]
• 13. Clinical trial of carbazepine (tegretol) in trigeminal neuralgia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jnnp.bmj.com [jnnp.bmj.com]

A Comparative Analysis of Raxatrigine and Lamotrigine for the Treatment of Neuropathic Pain

An objective guide for researchers, scientists, and drug development professionals on the performance, mechanisms, and clinical evidence supporting Raxatrigine and Lamotrigine (B1674446) in neuropathic pain management.

This guide provides a detailed comparative study of Raxatrigine (also known as Vixotrigine) and Lamotrigine, two voltage-gated sodium channel blockers investigated for the treatment of neuropathic pain. While both compounds target similar pathways, their clinical development, efficacy, and safety profiles present distinct differences. This document synthesizes available preclinical and clinical data to offer a comprehensive overview for the scientific community.

Mechanism of Action: Targeting Neuronal Hyperexcitability

Neuropathic pain is often characterized by the hyperexcitability of sensory neurons, a process in which voltage-gated sodium channels (Nav) play a crucial role.[1] Both Raxatrigine and Lamotrigine exert their effects by modulating these channels, albeit with differing historical perspectives on selectivity.

Raxatrigine (Vixotrigine) is a state- and use-dependent voltage-gated sodium channel blocker.[2] Its development history has seen its characterization evolve from a selective Nav1.3 blocker to a selective Nav1.7 blocker, and more recently, it is considered a non-selective sodium channel blocker.[3] The initial focus on Nav1.7 was driven by genetic studies linking loss-of-function mutations in this channel to congenital insensitivity to pain.[4] Inhibition of Nav channels, particularly in a state-dependent manner (preferentially binding to open or inactivated channels), reduces the excessive firing of neurons that underlies neuropathic pain.

Lamotrigine is also a non-selective, use-dependent blocker of voltage-gated sodium channels.[5] Its mechanism of action in neuropathic pain is primarily attributed to the stabilization of presynaptic neuronal membranes, which in turn inhibits the release of the excitatory neurotransmitter glutamate.[5] While effective as an anti-epileptic, its utility in neuropathic pain is less established.

The following diagram illustrates the generalized signaling pathway affected by both drugs.

Figure 1: Simplified signaling pathway of neuronal excitation and the inhibitory action of Raxatrigine and Lamotrigine.

Comparative Efficacy: A Look at the Clinical Data

Direct head-to-head clinical trials comparing Raxatrigine and Lamotrigine in neuropathic pain are not available. Therefore, this comparison is based on an indirect analysis of their respective clinical trial data.

Raxatrigine (Vixotrigine) Clinical Trial Data

The most significant data for Raxatrigine in neuropathic pain comes from the Phase 2 CONVEY study in patients with small fiber neuropathy (SFN).

Table 1: Summary of Raxatrigine Phase 2 (CONVEY) Study in Small Fiber Neuropathy
Study Design	Phase 2, multicenter, placebo-controlled, double-blind, enriched-enrollment, randomized withdrawal study.[6]
Patient Population	265 adults with idiopathic or diabetes-associated painful SFN.[7]
Intervention	4-week open-label period with vixotrigine 350 mg twice daily (BID), followed by randomization of 123 responders to vixotrigine 200 mg BID, 350 mg BID, or placebo for 12 weeks.[6]
Primary Endpoint	Change from baseline in Average Daily Pain (ADP) score at week 12.[6]
Efficacy Results	- 200 mg BID: Statistically significant reduction in ADP score vs. placebo (p=0.050).[2] - 350 mg BID: Did not meet the primary endpoint.[2]
Secondary Endpoints	- 200 mg BID: Statistically significant improvement in mean worst daily pain score vs. placebo (p=0.046).[2] - 350 mg BID: Statistically significant increase in the proportion of patients reporting they were "very much improved" or "much improved" on the Patient Global Impression of Change (PGIC) questionnaire (p=0.058).
Adverse Events (Open-label)	Common AEs (≥2.5%): dizziness, headache, vertigo, and nausea.[2]

Lamotrigine Clinical Trial Data

The clinical evidence for Lamotrigine in neuropathic pain is mixed and generally considered unconvincing by several comprehensive reviews.[8] Data from key studies are summarized below.

Table 2: Summary of Key Lamotrigine Clinical Trials in Neuropathic Pain
Indication	Study
Painful Diabetic Neuropathy	Eisenberg et al., 2001[9]
Painful Diabetic Neuropathy	Vinik et al., 2007 (Two studies)[10]
Trigeminal Neuralgia	Zakrzewska et al., 1997[11]
Trigeminal Neuralgia	Shaikh et al., 2011[12]
Various Neuropathic Pain	Silver et al., 2007[8]

Experimental Protocols

Raxatrigine: CONVEY Study Protocol

The following diagram outlines the workflow of the CONVEY clinical trial.

Figure 2: Experimental workflow for the Phase 2 CONVEY study of Raxatrigine.

• Study Design: A Phase 2, multicenter, placebo-controlled, double-blind, enriched-enrollment, randomized withdrawal study conducted at 68 sites in 13 countries.[6]

• Participants: 265 adults with a diagnosis of painful SFN (idiopathic or associated with diabetes mellitus). A mixture of large and small fiber neuropathy was not exclusionary.[7]

• Procedure:

  • Screening and Run-in: A 7-day run-in period followed screening.

  • Open-Label Period: All participants received vixotrigine 350 mg BID for 4 weeks.[6]

  • Randomization: Participants who demonstrated a ≥30% reduction in their average daily pain (ADP) score during the open-label period were randomized (1:1:1) to one of three treatment arms.[7]

  • Double-Blind Period: Patients received either vixotrigine 200 mg BID, vixotrigine 350 mg BID, or a matching placebo for 12 weeks.[6]

• Outcome Measures:

  • Primary: Change from baseline in the Average Daily Pain (ADP) score at week 12 of the double-blind period.[6]

  • Secondary: Included the proportion of participants with a ≥30% reduction from baseline in ADP and the proportion of Patient Global Impression of Change (PGIC) responders at week 12.[7]

• Statistical Analysis: Statistical significance for the primary endpoint was pre-defined at a 10% significance level without multiplicity adjustment.[13]

Lamotrigine: Painful Diabetic Neuropathy Study Protocol (Eisenberg et al., 2001)

• Study Design: A randomized, double-blind, placebo-controlled study.[9]

• Participants: 59 patients with painful diabetic neuropathy.[9]

• Procedure:

  • Randomization: Patients were randomly assigned to receive either lamotrigine or a placebo.

  • Titration: The lamotrigine dose was titrated from 25 mg/day up to 400 mg/day over a 6-week period.[9]

• Outcome Measures:

  • Primary: Self-recording of pain intensity twice daily using a 0 to 10 numerical pain scale (NPS).[9]

  • Secondary: Daily consumption of rescue analgesics, the McGill Pain Questionnaire (MPQ), the Beck Depression Inventory (BDI), the Pain Disability Index (PDI), and a global assessment of efficacy and tolerability.[9]

Comparative Relationship and Future Directions

The following diagram illustrates the logical relationship in the development and understanding of these two drugs for neuropathic pain.

Figure 3: Comparative development and status of Lamotrigine and Raxatrigine in neuropathic pain.

Conclusion

In the comparative study of Raxatrigine and Lamotrigine for neuropathic pain, Raxatrigine appears to be a more promising candidate, particularly in specific patient populations such as those with small fiber neuropathy. The positive results from the CONVEY study, although dose-dependent and in a specific neuropathy subtype, provide a clearer path for its continued development. In contrast, the clinical evidence for Lamotrigine in neuropathic pain remains largely unconvincing, with multiple studies failing to demonstrate significant efficacy over placebo.

For drug development professionals, the journey of Raxatrigine from a subtype-selective to a non-selective sodium channel blocker highlights the complexities of targeting this channel family. The future Phase 3 trials of Raxatrigine in trigeminal neuralgia will be critical in establishing its definitive role in the management of neuropathic pain. For researchers, the differential efficacy of these two non-selective sodium channel blockers warrants further investigation into the subtle differences in their pharmacological profiles and how these translate to clinical outcomes in distinct neuropathic pain conditions.

References

• 1. Voltage gated sodium channels as therapeutic targets for chronic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vixotrigine for Small Fiber Neuropathy Provides Positive Impression of Change for Patients - - Practical Neurology [practicalneurology.com]
• 3. oatext.com [oatext.com]
• 4. Defining the Functional Role of NaV1.7 in Human Nociception - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Subtype-selective targeting of voltage-gated sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy and safety of vixotrigine in idiopathic or diabetes-associated painful small fibre neuropathy (CONVEY): a phase 2 placebo-controlled enriched-enrolment randomised withdrawal study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lamotrigine for chronic neuropathic pain and fibromyalgia in adults - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lamotrigine reduces painful diabetic neuropathy: a randomized, controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Lamotrigine for treatment of pain associated with diabetic neuropathy: results of two randomized, double-blind, placebo-controlled studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Lamotrigine (lamictal) in refractory trigeminal neuralgia: results from a double-blind placebo controlled crossover trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lamotrigine for trigeminal neuralgia: efficacy and safety in comparison with carbamazepine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Biogen Announces Positive Topline Results from Phase 2 CONVEY Study in Small Fiber Neuropathy | Biogen [investors.biogen.com]

Vixotrigine: A Broad-Spectrum Approach to Nav1.7 Inhibition for Neuropathic Pain

The voltage-gated sodium channel Nav1.7 has long been a focal point in the quest for novel, non-opioid analgesics.[1][2][3] Its critical role in human pain perception, underscored by genetic studies of individuals with loss-of-function mutations who are congenitally insensitive to pain, has made it a highly validated target.[2][3][4] While the initial strategy focused on developing highly selective Nav1.7 inhibitors, this approach has met with limited success in clinical trials.[1][5][6] An alternative strategy has emerged, focusing on broad-spectrum sodium channel blockers that exhibit state-dependent inhibition, preferentially targeting channels in the more active states characteristic of neuropathic pain. Vixotrigine (formerly BIIB074) is a prominent example of this class, demonstrating a unique efficacy profile through its voltage- and use-dependent mechanism of action.[7][8][9]

This guide provides a comparative analysis of vixotrigine's efficacy against other Nav1.7 inhibitors, supported by preclinical and clinical data.

Mechanism of Action: Broad-Spectrum, State-Dependent Inhibition

Nav1.7 channels are highly expressed in peripheral sensory neurons and act as threshold channels, amplifying small depolarizations to initiate action potentials that transmit pain signals.[2][4] Vixotrigine is characterized as a broad-spectrum, state-dependent Nav channel blocker.[7][8] This means it does not exclusively target Nav1.7 but inhibits a range of Nav subtypes.[7][8] Crucially, its inhibitory potency is significantly enhanced under conditions of high-frequency neuronal firing (use-dependence) and when the channels are in a depolarized state (voltage-dependence), which are hallmarks of pathological pain states.[7][9] This contrasts with selective inhibitors designed to target Nav1.7 specifically, and also with older, non-selective blockers like carbamazepine, against which vixotrigine shows higher potency and more profound state-dependent inhibition.[7][8]

Figure 1: Simplified Nav1.7 signaling pathway in pain perception.

Comparative In Vitro Efficacy

The potency of vixotrigine and other Nav channel blockers is quantified by their half-maximal inhibitory concentration (IC50). A lower IC50 value indicates greater potency. The state-dependent nature of these inhibitors is revealed by comparing their IC50 values under resting (tonic) conditions versus conditions of repetitive stimulation (use-dependent).

Compound	Nav Subtype	Tonic IC50 (μM)	Use-Dependent IC50 (μM)	Fold Shift (Potency Increase)
Vixotrigine	Nav1.1	>30	5.12	>5.9
Nav1.2	23.3	4.67	5.0
Nav1.3	>30	4.88	>6.1
Nav1.4	19.3	4.49	4.3
Nav1.5	16.2	4.29	3.8
Nav1.6	13.5	2.51	5.4
Nav1.7	6.11	1.76	3.5
Nav1.8	>30	-	-
Carbamazepine	Nav1.3	-	86.74	-
Nav1.4	-	45.76	-
Nav1.5	-	22.92	-
Nav1.7	-	46.72	-
PF-05089771	Nav1.7	-	~0.011	-
Nav1.1, 1.2, 1.3, 1.4, 1.6	-	>30	-
Nav1.5	-	1.6	-

Data compiled from multiple sources.[7][8][10] Note: Direct comparison is challenging due to variations in experimental conditions across studies. Use-dependent IC50 for Vixotrigine was determined from the 25th pulse at 10 Hz from a holding potential of -60 mV.[7][11]

Preclinical and Clinical Efficacy

Vixotrigine has demonstrated efficacy in animal models of neuropathic pain and has progressed through several clinical trials, showing promise in specific neuropathic pain conditions. This contrasts with many highly selective Nav1.7 inhibitors, which, despite strong preclinical data, have largely failed to demonstrate significant analgesia in human trials.[5][6]

Preclinical Data

In the chronic constriction injury (CCI) model of neuropathic pain in rats, oral administration of vixotrigine (0.5 or 5 mg/kg, twice daily) significantly reversed mechanical allodynia after 6 and 8 days of dosing.[12]

Clinical Trial Performance

Vixotrigine has been evaluated in several Phase 2 and Phase 3 studies for conditions like trigeminal neuralgia (TN) and painful small fiber neuropathy (SFN).[12][13]

Study	Condition	Dose	Primary Endpoint	Key Results
Phase 2	Trigeminal Neuralgia (TN)	-	-	Showed efficacy in reducing pain associated with TN.[12][14]
CONVEY (Phase 2)	Small Fiber Neuropathy (SFN)	200 mg BID	Change from baseline to week 12 in mean average daily pain (ADP) score.	Met primary endpoint; statistically significant reduction in ADP score vs. placebo (p=0.0501).[15]
350 mg BID	Did not meet the primary endpoint.[15]
Phase 3 (Planned)	Trigeminal Neuralgia (TN)	150 mg TID	Proportion of responders at Week 12.	Two studies planned to evaluate efficacy and safety.[13]

In contrast, the selective Nav1.7 inhibitor PF-05089771 failed to significantly improve pain scores in a clinical study for painful diabetic peripheral neuropathy, leading to the discontinuation of its development.[6][15]

Experimental Protocols

Automated Patch-Clamp Electrophysiology

This technique is crucial for determining the IC50 values and the state-dependent properties of Nav channel blockers.

• Cell Lines: Human embryonic kidney (HEK) or Chinese hamster ovary (CHO) cells stably expressing the human Nav channel subtype of interest (e.g., hNav1.7) are used.[16][17]

• Apparatus: High-throughput automated patch-clamp systems like the Qube or Port-a-Patch are employed.[16][17]

• Solutions:

  • Intracellular Solution (in mM): 50 CsCl, 10 NaCl, 60 CsF, 20 EGTA, 10 HEPES; pH 7.2.[18]

  • Extracellular Solution (in mM): 140 NaCl, 4 KCl, 1 MgCl2, 2 CaCl2, 5 D-Glucose, 10 HEPES; pH 7.4.[18]

• Voltage Protocols:

  • Tonic Block: Cells are held at a hyperpolarized potential (e.g., -90 mV) where most channels are in a resting state. The compound is applied, and a test pulse (e.g., to 0 mV) is used to elicit a current.

  • Use-Dependent Block: Cells are held at a more depolarized potential (e.g., -60 mV) to mimic physiological resting potentials. A train of depolarizing pulses (e.g., 25 pulses at 10 Hz) is applied in the presence of the compound. The reduction in current amplitude from the first to the last pulse indicates use-dependent block.[7][11]

• Data Analysis: Concentration-response curves are generated by plotting the percentage of current inhibition against the compound concentration to calculate the IC50 value.

Figure 2: Workflow for an automated patch-clamp assay.

Animal Model: Chronic Constriction Injury (CCI)

This is a widely used preclinical model to induce neuropathic pain that mimics symptoms like allodynia and hyperalgesia in humans.[19]

• Subjects: Adult male Sprague-Dawley or Wistar rats are typically used.

• Procedure: Under anesthesia, the common sciatic nerve is exposed. Proximal to the nerve's trifurcation, four loose ligatures are tied around it. The key is that the ligatures only minimally constrict the nerve, causing a chronic, mild compression.

• Behavioral Testing: Mechanical allodynia is assessed using von Frey filaments. The paw withdrawal threshold in response to the application of filaments of increasing force is measured before and at multiple time points after the surgery. A significant decrease in the withdrawal threshold in the operated limb compared to the contralateral limb indicates the development of neuropathic pain.

• Drug Administration: Vixotrigine or a comparator drug is administered (e.g., orally), and behavioral testing is repeated to assess the reversal of allodynia.[12]

Discussion: Broad vs. Selective Inhibition

The clinical trial failures of several highly selective Nav1.7 inhibitors have prompted a re-evaluation of the optimal strategy for targeting this pathway.[1][5] Several factors may contribute to these discrepancies between preclinical and clinical results, including differences in pain models and treatment regimens.[5]

One hypothesis for the limited success of selective inhibitors is that in chronic pain states, other Nav subtypes may also play a significant role, and a broader spectrum of inhibition is required for robust analgesia. Furthermore, the observation that Nav1.7 loss-of-function analgesia involves an upregulation of endogenous opioid signaling suggests a more complex mechanism than simple channel blockade.[1][3]

Vixotrigine's broad-spectrum profile, combined with its state-dependent properties, offers a potential advantage. By preferentially inhibiting the hyperactive channels that drive neuropathic pain across multiple Nav subtypes, it may achieve greater efficacy while minimizing side effects associated with blocking channels in their normal resting state.[7][8][9] The clinical success of vixotrigine in the CONVEY study for small fiber neuropathy provides evidence supporting this approach.

Figure 3: Logical comparison of Nav channel inhibition strategies.

Conclusion

Vixotrigine represents a distinct and promising approach in the development of analgesics targeting voltage-gated sodium channels. Its efficacy profile, characterized by broad-spectrum, voltage- and use-dependent inhibition, differentiates it from highly selective Nav1.7 inhibitors. While selective inhibitors have struggled to translate preclinical promise into clinical benefit, vixotrigine has demonstrated statistically significant pain reduction in a Phase 2 trial for painful small fiber neuropathy. This suggests that a broader, state-dependent mechanism of action may be a more effective strategy for treating complex neuropathic pain conditions. Further results from ongoing and planned clinical trials will be critical in fully defining the therapeutic potential of vixotrigine and informing the future direction of Nav channel drug discovery.

References

• 1. physoc.org [physoc.org]
• 2. Mining the NaV1.7 interactome: Opportunities for chronic pain therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wellcomeopenresearch.org [wellcomeopenresearch.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discordance between preclinical and clinical testing of Na V 1.7-selective inhibitors for pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. drughunter.com [drughunter.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Efficacy and safety of vixotrigine in idiopathic or diabetes-associated painful small fibre neuropathy (CONVEY): a phase 2 placebo-controlled enriched-enrolment randomised withdrawal study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Screening Assay Protocols Targeting the Nav1.7 Channel Using Qube High-Throughput Automated Patch-Clamp System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. nanion.de [nanion.de]
• 18. Frontiers | An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics [frontiersin.org]
• 19. scielo.br [scielo.br]

Validating the Analgesic Effects of Raxatrigine in Preclinical Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical analgesic efficacy of Raxatrigine (also known as Vixotrigine, BIIB074, and CNV1014802), a state-dependent voltage-gated sodium channel (VGSC) blocker, with other analgesics. The data presented is compiled from various preclinical studies to assist in the evaluation of its therapeutic potential.

Mechanism of Action: Targeting Neuronal Hyperexcitability

Raxatrigine functions as a broad-spectrum, use-dependent inhibitor of voltage-gated sodium channels.[1] Unlike non-specific blockers, its primary action is to preferentially bind to and stabilize the inactivated state of these channels. In chronic pain states, nociceptive neurons are often hyperexcitable, characterized by high-frequency firing of action potentials. This frequent channel opening and subsequent inactivation makes them more susceptible to blockade by use-dependent inhibitors like Raxatrigine. By targeting these overactive neurons, Raxatrigine can reduce aberrant pain signaling without significantly affecting normal sensory function. While initially investigated for its selectivity towards specific sodium channel subtypes like Nav1.3 and Nav1.7, more recent characterizations describe it as a less selective or non-selective VGSC blocker.[2][3][4]

Figure 1. Mechanism of action of Raxatrigine on voltage-gated sodium channels.

Preclinical Efficacy in Neuropathic Pain Models

Raxatrigine has demonstrated significant efficacy in rodent models of neuropathic pain, which are designed to mimic chronic pain conditions arising from nerve injury.

Chronic Constriction Injury (CCI) Model

The CCI model is a widely used model of peripheral neuropathic pain. In this model, Raxatrigine was compared to gabapentin, a standard-of-care anticonvulsant used for neuropathic pain.

Table 1: Efficacy of Raxatrigine in the Rat Chronic Constriction Injury (CCI) Model

Compound	Dose (Oral, BID)	Treatment Duration	Outcome Measure	Efficacy
Raxatrigine	0.5 mg/kg	8 days	Mechanical Allodynia	Significant Reversal[5]
Raxatrigine	5 mg/kg	8 days	Mechanical Allodynia	Significant Reversal[5]
Gabapentin	30 mg/kg	8 days	Mechanical Allodynia	Significant Reversal (Positive Control)[5]

Preclinical Efficacy in Inflammatory Pain Models

Raxatrigine's analgesic effects have also been validated in models of inflammatory pain, which are relevant for conditions like arthritis.

Complete Freund's Adjuvant (CFA) Model

The CFA model involves inducing localized inflammation and pain hypersensitivity. Raxatrigine produced a dose-dependent reduction in pain behavior in this model.

Table 2: Efficacy of Raxatrigine in the Rat Complete Freund's Adjuvant (CFA) Model

Compound	Dose (Oral, Single)	Outcome Measure	Efficacy (ED50)
Raxatrigine	0.1 - 5 mg/kg	Hypersensitivity (Weight Bearing)	0.91 mg/kg[6]

Comparison with a Selective NaV1.7 Inhibitor

To understand its activity relative to more targeted therapies, Raxatrigine was compared to PF-04856264, a highly selective inhibitor of the NaV1.7 sodium channel subtype, which is genetically validated as a key mediator of pain in humans.

Table 3: Comparison of Raxatrigine and a Selective NaV1.7 Inhibitor in a NaV1.7-Mediated Pain Model (Scorpion Toxin OD1-Induced)

Compound	Dose (Intraperitoneal)	Outcome Measure	Efficacy
Raxatrigine	3 mg/kg	Spontaneous Pain Behaviors	Significant Reduction[3][7]
Raxatrigine	30 mg/kg	Spontaneous Pain Behaviors	Comparable to PF-04856264[3][7]
PF-04856264	30 mg/kg	Spontaneous Pain Behaviors	Significant Reduction[3][7]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings.

Chronic Constriction Injury (CCI) of the Sciatic Nerve

• Animal Model: Adult male Sprague-Dawley rats are typically used.[5]

• Surgical Procedure: Under anesthesia, the common sciatic nerve at the mid-thigh level is exposed. Proximal to the nerve's trifurcation, four loose ligatures are tied around it with chromic gut suture at approximately 1 mm intervals. The ligatures are tightened until they just elicit a brief twitch in the respective hind limb, which constricts but does not arrest epineural blood flow.[8] The muscle and skin are then closed in layers.

• Behavioral Assessment: Mechanical allodynia, a painful response to a normally non-painful stimulus, is assessed. This is often measured using von Frey filaments. The paw withdrawal threshold (in grams) in response to the application of calibrated filaments to the plantar surface of the hind paw is determined. Testing is typically conducted before surgery and at multiple time points post-surgery to assess the development of allodynia and the effect of the test compound.[5]

Figure 2. Experimental workflow for the Chronic Constriction Injury (CCI) model.

Complete Freund's Adjuvant (CFA) Induced Inflammatory Pain

• Animal Model: Adult male rats are commonly used.[6]

• Induction of Inflammation: A single intraplantar injection of Complete Freund's Adjuvant (CFA) is administered into one hind paw of the rat. CFA is an emulsion containing heat-killed Mycobacterium tuberculosis which induces a robust and localized inflammatory response characterized by edema, erythema, and pain hypersensitivity.[9][10]

• Behavioral Assessment: Pain hypersensitivity is evaluated by measuring changes in weight-bearing of the affected limb. This can be quantified using an incapacitance tester, which measures the weight distribution between the inflamed and non-inflamed paws. A reduction in weight-bearing on the ipsilateral (injected) paw is indicative of pain. The effect of the test compound is measured as a reversal of this weight-bearing deficit.[6]

Summary and Conclusion

The preclinical data available for Raxatrigine consistently demonstrates its analgesic efficacy across both neuropathic and inflammatory pain models. Its dose-dependent effects in the CCI and CFA models, and its comparable efficacy to a selective NaV1.7 inhibitor at a higher dose, suggest a robust therapeutic potential.[3][5][6][7] The use-dependent mechanism of action provides a rationale for its efficacy in pathological pain states characterized by neuronal hyperexcitability. These findings support the continued investigation of Raxatrigine as a novel, non-opioid analgesic for the treatment of chronic pain conditions.

References

• 1. Pharmacological characterization of the chronic constriction injury model of neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. oatext.com [oatext.com]
• 5. Chronic Constriction Injury Model of Neuropathic Pain [aragen.com]
• 6. Safety, Tolerability and Pharmacokinetics of Single and Repeat Doses of Vixotrigine in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chondrex.com [chondrex.com]
• 10. Effects of different doses of complete Freund’s adjuvant on nociceptive behaviour and inflammatory parameters in polyarthritic rat model mimicking rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]

Raxatrigine and Carbamazepine: A Guide to Pharmacokinetic Interactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic interactions between raxatrigine (also known as vixotrigine), a voltage-gated sodium channel blocker, and carbamazepine (B1668303), a commonly used anticonvulsant and mood stabilizer. The data and protocols presented are derived from clinical studies to support informed decisions in drug development and clinical research.

Quantitative Analysis of Pharmacokinetic Interactions

The co-administration of raxatrigine and carbamazepine results in a notable pharmacokinetic interaction, primarily characterized by a reduction in raxatrigine exposure. This is attributed to the known enzyme-inducing properties of carbamazepine. A summary of the key pharmacokinetic parameter changes is presented in the table below.

Pharmacokinetic Parameter	Analyte	Change upon Co-administration with Carbamazepine	Reference
AUC (Area Under the Curve)	Raxatrigine	↓ 31.6%	[1][2]
Cmax (Maximum Concentration)	Raxatrigine	↓ 26.3%	[1][2]
AUC (Area Under the Curve)	Carbamazepine	<10% decrease	[1][2]
Cmax (Maximum Concentration)	Carbamazepine	<10% decrease	[1][2]

Table 1: Summary of Pharmacokinetic Changes upon Co-administration of Raxatrigine and Carbamazepine.

Mechanism of Interaction: Metabolic Pathways

The observed pharmacokinetic interaction is primarily driven by the induction of drug-metabolizing enzymes by carbamazepine. Carbamazepine is a potent inducer of cytochrome P450 (CYP) enzymes, particularly CYP3A4, and uridine (B1682114) diphosphate-glucuronosyltransferases (UGTs).[1][2] Raxatrigine is principally metabolized by UGT enzymes.[1][2][3] Consequently, the induction of UGTs by carbamazepine leads to an accelerated metabolism of raxatrigine, resulting in lower systemic exposure.

References

• 1. Evaluation of the Pharmacokinetic Interaction Between the Voltage- and Use-Dependent Nav1.7 Channel Blocker Vixotrigine and Carbamazepine in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eu.alma.exlibrisgroup.com [eu.alma.exlibrisgroup.com]
• 3. researchgate.net [researchgate.net]

Vixotrigine in Focus: A Head-to-Head Comparison with Other Sodium Channel Blockers for Neuropathic Pain

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Vixotrigine against other established sodium channel blockers in the context of neuropathic pain. This analysis is supported by preclinical and clinical data, detailed experimental methodologies, and visual representations of relevant biological pathways.

Introduction

Voltage-gated sodium channels (Nav) are crucial for the initiation and propagation of action potentials in excitable cells, including neurons. In neuropathic pain states, hyperexcitability of sensory neurons, often driven by changes in the expression and function of Nav subtypes, leads to spontaneous and exaggerated pain signaling. Sodium channel blockers aim to dampen this neuronal hyperexcitability. Vixotrigine (formerly BIIB074) is a use-dependent and voltage-gated sodium channel blocker that has been investigated for various neuropathic pain conditions, including trigeminal neuralgia and small fiber neuropathy.[1][2][3][4][5][6] This guide compares Vixotrigine to other notable sodium channel blockers: carbamazepine, oxcarbazepine, and lamotrigine, which are also utilized in the management of neuropathic pain.[3][7]

Mechanism of Action: A Shared Target, A Different Approach

The primary mechanism of action for all these compounds is the blockade of voltage-gated sodium channels. However, the specifics of their interaction with the channels, particularly their state-dependent binding, differentiate their pharmacological profiles.

Signaling Pathway of Sodium Channel Blockers in Neuropathic Pain

References

• 1. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 2. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Vixotrigine: A Novel Use-Dependent Sodium Channel Blocker for the Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy and safety of vixotrigine in idiopathic or diabetes-associated painful small fibre neuropathy (CONVEY): a phase 2 placebo-controlled enriched-enrolment randomised withdrawal study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Vixotrigine - Wikipedia [en.wikipedia.org]
• 7. Therapeutic Approach for Trigeminal Neuralgia: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Raxatrigine and Standard Therapies for Trigeminal Neuralgia

A deep dive into the clinical trial data of the novel sodium channel blocker, Raxatrigine, and its performance against established treatments for trigeminal neuralgia, offering researchers and drug development professionals a comprehensive guide to the current therapeutic landscape.

This guide provides a cross-study analysis of clinical trial data for Raxatrigine (also known as Vixotrigine) and compares its efficacy and safety profile with current standard-of-care medications for trigeminal neuralgia, including carbamazepine (B1668303), oxcarbazepine (B1677851), lamotrigine, and gabapentin.

Mechanism of Action: Targeting Neuronal Hyperexcitability

Raxatrigine is a state-dependent sodium channel blocker.[1] Its mechanism of action, like other drugs in this class, involves the inhibition of voltage-gated sodium channels, which are crucial for the initiation and propagation of action potentials in neurons.[2] In conditions like trigeminal neuralgia, which are characterized by neuronal hyperexcitability, blocking these channels can reduce the aberrant firing of neurons, thereby alleviating pain.[2]

Figure 1: Simplified signaling pathway of Raxatrigine's mechanism of action.

Comparative Efficacy of Raxatrigine and Alternatives

Clinical trials have evaluated the efficacy of Raxatrigine in reducing pain associated with trigeminal neuralgia. A key Phase IIa, double-blind, placebo-controlled, randomized withdrawal study (NCT01540630) provides significant insights into its potential.[3] The efficacy of comparator drugs has been established through numerous studies and meta-analyses.

Drug	Dosage	Key Efficacy Outcomes	Study Type
Raxatrigine (Vixotrigine)	150 mg three times daily[4]	Treatment failure rate of 33% vs 65% for placebo.[3]	Phase IIa Randomized Withdrawal[3]
Carbamazepine	200-1200 mg/day[5]	Initial response rate of 88.3%.[6]	Randomized Controlled Trial[6]
Oxcarbazepine	300-1800 mg/day[5]	Initial response rate of 90.9%.[6]	Randomized Controlled Trial[6]
Lamotrigine	Up to 400 mg/day[7]	62% of patients experienced pain relief.[7]	Crossover Trial[7]
Gabapentin	900-2400 mg/day[8]	Effective in reducing pain, with a higher effective rate than carbamazepine in a meta-analysis.[9]	Meta-Analysis of RCTs[9]

Safety and Tolerability Profile

The safety and tolerability of a drug are critical for long-term patient compliance. The following table summarizes the key adverse events reported in clinical trials for Raxatrigine and its comparators.

Drug	Common Adverse Events (>5% incidence)	Serious Adverse Events
Raxatrigine (Vixotrigine)	Dizziness, Headache[10]	Not specified in available results.
Carbamazepine	Drowsiness, dizziness, nausea, vomiting, ataxia[11]	Aplastic anemia, agranulocytosis, Stevens-Johnson syndrome[11]
Oxcarbazepine	Dizziness, somnolence, headache, nausea[12]	Hyponatremia[12]
Lamotrigine	Dizziness, headache, diplopia, ataxia, nausea, rash[13]	Stevens-Johnson syndrome[13]
Gabapentin	Dizziness, somnolence, peripheral edema[9]	Generally well-tolerated with a low incidence of serious adverse events.[9]

Experimental Protocols: A Closer Look at Trial Design

The clinical development of Raxatrigine for trigeminal neuralgia has prominently featured the use of a randomized withdrawal trial design. This design is often employed in conditions where long-term placebo use is ethically challenging due to the severity of the condition.[1]

Raxatrigine: Phase IIa Randomized Withdrawal Trial (NCT01540630)[4]

• Open-Label Phase: All eligible patients received Raxatrigine (150 mg three times daily) for 21 days.

• Responder Identification: Patients who demonstrated a predefined level of pain reduction (responders) were identified.

• Randomization: Responders were then randomized in a double-blind manner to either continue receiving Raxatrigine or switch to a placebo for 28 days.

• Primary Endpoint: The primary outcome was the "time to treatment failure," defined by a significant increase in pain or the need for rescue medication.

Figure 2: Experimental workflow of a randomized withdrawal clinical trial.

Comparator Trials:

• Carbamazepine vs. Oxcarbazepine (NCT06849219): A randomized controlled trial comparing the efficacy and safety of the two drugs. Patients are randomly assigned to receive either carbamazepine (starting at 100 mg twice daily, up to 1200 mg/day) or oxcarbazepine (starting at 150 mg twice daily, up to 1800 mg/day). The primary outcome is the change in pain scores.[6]

• Lamotrigine vs. Carbamazepine (NCT00913107): A crossover trial where patients receive both drugs in a sequential, randomized order, separated by a washout period. This design allows for within-patient comparison of the two treatments.[7]

• Gabapentin: Efficacy has been primarily established through meta-analyses of randomized controlled trials comparing it to placebo or other active comparators like carbamazepine.[9]

Conclusion

References

• 1. Clinical Trial Designs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are Sodium channels blockers and how do they work? [synapse.patsnap.com]
• 3. biogentrialtransparency.com [biogentrialtransparency.com]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. Lamotrigine for trigeminal neuralgia: efficacy and safety in comparison with carbamazepine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. iris.uniroma1.it [iris.uniroma1.it]
• 10. Design of Phase 3 Studies Evaluating Vixotrigine for Treatment of Trigeminal Neuralgia - UCL Discovery [discovery.ucl.ac.uk]
• 11. mansapublishers.com [mansapublishers.com]
• 12. Oxcarbazepine for neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Update on neuropathic pain treatment for trigeminal neuralgia: The pharmacological and surgical options - PMC [pmc.ncbi.nlm.nih.gov]
• 14. go.drugbank.com [go.drugbank.com]

Raxatrigine's Potency in the Landscape of Established Anticonvulsants: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the potency of raxatrigine, a voltage-gated sodium channel (Nav) blocker, against established anticonvulsant medications. The following analysis is supported by experimental data to delineate its pharmacological profile.

Raxatrigine (formerly known as vixotrigine) is a state-dependent voltage-gated sodium channel blocker.[1][2] Its mechanism of action, shared by several established anticonvulsants, involves the inhibition of these channels, which play a critical role in the generation and propagation of action potentials. Dysregulation of sodium channel function is a key factor in the pathophysiology of epilepsy. This guide benchmarks raxatrigine's potency against established anticonvulsants, including other sodium channel blockers like carbamazepine (B1668303), lamotrigine, and phenytoin, as well as topiramate (B1683207), which has multiple mechanisms including sodium channel modulation, and levetiracetam (B1674943), which acts on the synaptic vesicle protein 2A (SV2A).

Comparative Potency of Anticonvulsant Drugs

The following table summarizes the potency of raxatrigine and established anticonvulsants. It is important to note that direct head-to-head comparative studies across all these drugs under identical experimental conditions are limited. The data presented here are compiled from various studies, and experimental conditions such as the specific sodium channel subtype, cell line, and electrophysiological parameters (e.g., holding potential) can significantly influence the measured potency.

Drug	Primary Mechanism of Action	Target(s)	Potency (IC50 / Ki)	Cell Line / System	Holding Potential	Reference(s)
Raxatrigine	Voltage-Gated Sodium Channel Blocker	Nav1.1-1.8	Use-dependent IC50s: Nav1.1: 4.5 µM Nav1.2: 3.8 µM Nav1.3: 2.9 µM Nav1.4: 5.1 µM Nav1.5: 4.8 µM Nav1.6: 2.8 µM Nav1.7: 1.8 µM Nav1.8: 4.9 µM	HEK293 cells	-60 mV	[2][3]
Carbamazepine	Voltage-Gated Sodium Channel Blocker	Voltage-Gated Sodium Channels	Use-dependent IC50s: Nav1.3: 86.7 µM Nav1.4: 45.8 µM Nav1.5: 22.9 µM Nav1.7: 46.7 µM EC50 (persistent Na+ current): Nav1.3: 16 µM	HEK293 cells	-60 mV / Not specified	[3][4]
Lamotrigine	Voltage-Gated Sodium Channel Blocker	Voltage-Gated Sodium Channels	Nav1.5: 142 µM	HEK293 cells	Not specified	[5]
Phenytoin	Voltage-Gated Sodium Channel Blocker	Voltage-Gated Sodium Channels	Nav1.5: Tonic block of 79.9% at a therapeutic concentration	MDA-MB-231 cells	-80 mV	[6]
Topiramate	Multiple, including Na+ channel modulation	Voltage-Gated Sodium Channels, GABA-A receptors, AMPA/kainate receptors	48.9 µM (transient Na+ current) EC50 (persistent Na+ current): Nav1.3: 0.061 µM	Rat cerebellar granule cells / HEK293 cells	-60 mV / Not specified	[4][7]
Levetiracetam	SV2A Ligand	Synaptic Vesicle Protein 2A (SV2A)	Ki: ~1 µM	Human brain membranes	Not applicable	[8]

Note: IC50 (half-maximal inhibitory concentration) and EC50 (half-maximal effective concentration) values represent the concentration of a drug that is required for 50% of its maximal effect. Ki (inhibition constant) is a measure of the binding affinity of an inhibitor. Lower values indicate higher potency or affinity. The data for raxatrigine and carbamazepine from Hinckley et al. (2021) allow for a direct comparison of their potency across a range of Nav subtypes under the same experimental conditions.[2][3] The data for other drugs are from separate studies with differing methodologies, and thus, direct comparisons should be made with caution.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental procedures, the following diagrams are provided in DOT language.

Caption: Mechanisms of action for different classes of anticonvulsants.

Caption: Experimental workflow for determining IC50 values.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Sodium Channel Inhibition

This protocol outlines the general procedure for determining the potency (IC50) of a compound on a specific voltage-gated sodium channel subtype expressed in a heterologous system (e.g., HEK293 cells).

1. Cell Culture and Transfection:

• Culture HEK293 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and appropriate antibiotics.

• Transiently or stably transfect the cells with the cDNA encoding the human Nav channel alpha subunit of interest (e.g., Nav1.7). Co-transfection with beta subunits may be performed to better mimic native conditions.

• Plate the transfected cells onto glass coverslips 24-48 hours before recording.

2. Solutions:

• External Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to 7.3 with CsOH.

• Compound Stock Solutions: Prepare high-concentration stock solutions of the test compounds (e.g., raxatrigine, carbamazepine) in a suitable solvent (e.g., DMSO) and dilute to the final desired concentrations in the external solution on the day of the experiment.

3. Electrophysiological Recording:

• Place a coverslip with adherent cells in a recording chamber on the stage of an inverted microscope.

• Perfuse the chamber with the external solution.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Establish a giga-ohm seal between the patch pipette and the cell membrane.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -100 mV or -120 mV to ensure channels are in the resting state.

4. Data Acquisition and Analysis:

• Record baseline sodium currents by applying a depolarizing voltage step (e.g., to 0 mV for 20 ms).

• To assess use-dependent block, apply a train of depolarizing pulses (e.g., at 10 Hz).

• Perfuse the cell with the external solution containing a known concentration of the test compound.

• After a stable effect is reached, record the sodium currents again using the same voltage protocol.

• Repeat this process for a range of compound concentrations.

• Measure the peak inward current amplitude in the absence and presence of the drug.

• Calculate the percentage of current inhibition for each concentration.

• Plot the concentration-response curve and fit the data to the Hill equation to determine the IC50 value.

SV2A Radioligand Binding Assay for Levetiracetam Potency

This protocol describes a method to determine the binding affinity (Ki) of levetiracetam for its target, SV2A.

1. Membrane Preparation:

• Homogenize human brain tissue or SV2A-expressing cells in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

• Centrifuge the resulting supernatant at high speed to pellet the membranes.

• Resuspend the membrane pellet in fresh buffer.

• Determine the protein concentration using a standard assay (e.g., Bradford assay).

2. Binding Assay:

• In a multi-well plate, combine the membrane preparation, a radiolabeled ligand for SV2A (e.g., [³H]-ucb 30889), and varying concentrations of the unlabeled test compound (levetiracetam).

• To determine non-specific binding, include a set of wells with an excess of an unlabeled SV2A ligand.

• Incubate the mixture at a specific temperature (e.g., 4°C) for a defined period to allow binding to reach equilibrium.

3. Separation and Detection:

• Terminate the binding reaction by rapid filtration through glass fiber filters to separate the bound and free radioligand.

• Wash the filters rapidly with ice-cold buffer to remove any unbound radioligand.

• Place the filters in scintillation vials with scintillation cocktail.

• Quantify the amount of bound radioactivity using a liquid scintillation counter.

4. Data Analysis:

• Subtract the non-specific binding from the total binding to obtain the specific binding at each concentration of the test compound.

• Plot the percentage of specific binding against the concentration of the test compound.

• Fit the data to a one-site competition binding model to determine the IC50 value.

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

References

• 1. Validation of a patch clamp screening protocol that simultaneously measures compound activity in multiple states of the voltage-gated sodium channel Nav1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Carbamazepine and topiramate modulation of transient and persistent sodium currents studied in HEK293 cells expressing the Na(v)1.3 alpha-subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sophion.com [sophion.com]
• 7. Topiramate attenuates voltage-gated sodium currents in rat cerebellar granule cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The synaptic vesicle protein SV2A is the binding site for the antiepileptic drug levetiracetam - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Raxatrigine's Side Effect Profile in the Context of Trigeminal Neuralgia Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Raxatrigine (also known as Vixotrigine or BIIB074) is a non-selective, voltage- and use-dependent sodium channel blocker that was under development for the treatment of trigeminal neuralgia (TN). While its development was discontinued, a comprehensive analysis of its side effect profile in comparison to established therapies remains valuable for the ongoing development of novel analgesics. This guide provides an objective comparison of Raxatrigine's safety and tolerability with first- and second-line treatments for TN, including carbamazepine (B1668303), oxcarbazepine (B1677851), and lamotrigine (B1674446), supported by available clinical trial data and detailed experimental methodologies.

Mechanism of Action and Side Effect Implications

Raxatrigine, like carbamazepine, oxcarbazepine, and lamotrigine, exerts its therapeutic effect by blocking voltage-gated sodium channels (Navs). This action stabilizes hyperexcited neuronal membranes, thereby reducing the ectopic firing characteristic of neuropathic pain conditions such as trigeminal neuralgia. However, the lack of selectivity for specific Nav subtypes can lead to off-target effects and a range of side effects. Central nervous system (CNS) side effects are common due to the widespread expression of sodium channels in the brain.

Figure 1: General mechanism of action and side effect pathway for voltage-gated sodium channel blockers.

Comparative Side Effect Profile: Quantitative Data

The following tables summarize the incidence of common adverse events (AEs) for Raxatrigine and its comparators based on data from clinical trials. It is important to note that direct head-to-head trial data for Raxatrigine against all comparators is limited, and the discontinuation of its Phase 3 trials means the available data is primarily from Phase 2 studies.

Table 1: Incidence of Common Adverse Events in a Phase 2a Trial of Raxatrigine in Trigeminal Neuralgia

Adverse Event	Raxatrigine (150 mg TID)	Placebo
Headache	Most Common AE¹	Similar incidence to Raxatrigine¹
Dizziness	Most Common AE¹	Similar incidence to Raxatrigine¹

¹ Specific percentages were not detailed in the available summary, but were reported as the most common AEs with similar incidence between the Raxatrigine and placebo groups.[1]

Table 2: Adverse Events in a Phase 2 Study of Vixotrigine in Painful Small Fibre Neuropathy [2]

Adverse Event (During 12-week double-blind period)	Vixotrigine 200 mg BID (n=40)	Vixotrigine 350 mg BID (n=41)	Placebo (n=41)
Any Adverse Event	47.5%	43.9%	61.0%
Mild Adverse Events	25.0%	24.4%	-
Moderate Adverse Events	17.5%	19.5%	-
Discontinuation due to AE	5.0%	0%	7.3%

Table 3: Comparative Side Effect Profile of Carbamazepine, Oxcarbazepine, and Lamotrigine in Trigeminal Neuralgia

Adverse Event	Carbamazepine	Oxcarbazepine	Lamotrigine
General Pharmacological Side Effects	57%[3][4]	-	67%[3][4]
Tiredness	31.3%[5][6]	-	-
Sleepiness	18.2%[5][6]	-	-
Memory Problems	22.7%[5][6]	-	-
Difficulty Concentrating	11.6%[5][6]	-	-
Unsteadiness	11.6%[5][6]	-	-
Dizziness	Common[7][8][9]	Common[10][11][12]	-
Nausea/Vomiting	Common[7][8][9]	Common[10][11][12]	-
Haematological, Hepatic, and Renal Derangements	48%[3][4]	-	14%[3][4]
Rash	Can be severe (SJS/TEN)[7][8][13][14]	Can be severe (SJS/TEN)[15][16]	Can be severe (SJS/TEN)[17]
Hyponatremia	Can occur[7][10]	Higher risk than carbamazepine[11][12][16]	-

Note: Data is compiled from various studies and may not be from direct head-to-head comparisons in all cases. The severity and frequency of side effects can vary based on dosage and individual patient factors.

Experimental Protocols

A clear understanding of the methodologies used in clinical trials is crucial for interpreting the side effect data.

Raxatrigine (Vixotrigine) Phase 3 Study Design (Example)

The planned Phase 3 trials for Vixotrigine in trigeminal neuralgia utilized an enriched enrollment randomized withdrawal design.[1][18]

Figure 2: Workflow of the planned Phase 3 trials for Vixotrigine in trigeminal neuralgia.

• Participants: Adults with a diagnosis of classical, purely paroxysmal trigeminal neuralgia for at least three months, experiencing three or more daily pain paroxysms.[18]

• Design: A multi-stage trial including a screening period, a 7-day run-in period, a 4- to 6-week open-label dose-optimization period with Vixotrigine (150 mg TID), followed by a 14-week double-blind period.[1][18]

• Randomization: Only patients who responded to Vixotrigine during the open-label phase (defined as a ≥30% reduction in mean pain score) were randomized in a 1:1 ratio to continue with their effective dose of Vixotrigine or switch to a placebo.[1]

• Adverse Event Monitoring: The incidence of adverse events (AEs) and serious adverse events (SAEs) was recorded throughout the study. AEs were coded using the Medical Dictionary for Regulatory Activities (MedDRA). Vital signs, electrocardiogram (ECG) parameters, and laboratory safety tests were also monitored.[2]

Carbamazepine and Lamotrigine Comparative Study Protocol

A crossover comparison study evaluated the efficacy and side effects of lamotrigine versus carbamazepine in patients with trigeminal neuralgia.[3]

• Participants: 21 patients with trigeminal neuralgia.[3]

• Design: An interventional, crossover comparison with two 40-day treatment phases separated by a three-day washout period.[3]

• Dosage: The final titrated dose was 400 mg for lamotrigine and 1,200 mg for carbamazepine.[3]

• Side Effect Assessment: Side effects were recorded by marking profiles of encountered side effects, supplemented with baseline hematological, hepatic, and renal investigations.[3]

Discussion and Conclusion

The available data suggests that Raxatrigine was generally well-tolerated in Phase 2 clinical trials, with a side effect profile that appeared comparable to placebo in some instances.[1] The most frequently reported adverse events were headache and dizziness.[19] In a study on painful small fiber neuropathy, a higher percentage of participants on placebo reported adverse events compared to those on Vixotrigine during the double-blind phase.[2]

In comparison, the established first-line therapy, carbamazepine, is associated with a significant burden of side effects, including common CNS effects like dizziness, drowsiness, and ataxia, as well as the risk of serious dermatological reactions and hematological abnormalities.[7][8][9][14][20] Oxcarbazepine is often considered to have a better tolerability profile than carbamazepine, though it carries a higher risk of hyponatremia.[10][11][12][16] Second-line agents like lamotrigine also present a considerable side effect profile, although one study suggested it may have a lower incidence of hematological, hepatic, and renal derangements compared to carbamazepine.[3][4]

While the discontinuation of Raxatrigine's development for trigeminal neuralgia limits the available data for a definitive comparative analysis, the preliminary findings from its Phase 2 trials indicated a potentially favorable safety and tolerability profile. This highlights the ongoing need for novel therapeutic agents for trigeminal neuralgia that can match or exceed the efficacy of carbamazepine while offering a significantly improved side effect profile, a key hurdle that continues to challenge drug developers in this field. Future research should focus on developing more selective sodium channel blockers to minimize off-target effects and improve patient outcomes.

References

• 1. Design of Phase 3 Studies Evaluating Vixotrigine for Treatment of Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy and safety of vixotrigine in idiopathic or diabetes-associated painful small fibre neuropathy (CONVEY): a phase 2 placebo-controlled enriched-enrolment randomised withdrawal study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lamotrigine for trigeminal neuralgia: efficacy and safety in comparison with carbamazepine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of tolerability and adverse symptoms in oxcarbazepine and carbamazepine in the treatment of trigeminal neuralgia and neuralgiform headaches using the Liverpool Adverse Events Profile (AEP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Carbamazepine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Carbamazepine: Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 9. Carbamazepine (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 10. Oxcarbazepine: A usable alternative to carbamazepine in the treatment of trigeminal neuralgia- A pilot study and drug review - J Dent Panacea [jdentalpanacea.org]
• 11. Oxcarbazepine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Oxcarbazepine - Wikipedia [en.wikipedia.org]
• 13. Carbamazepine - Wikipedia [en.wikipedia.org]
• 14. Tegretol (Carbamazepine): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 15. go.drugbank.com [go.drugbank.com]
• 16. Oxcarbazepine: Close, but no Cigar | 2020-03-09 | CARLAT PUBLISHING [thecarlatreport.com]
• 17. ijbcp.com [ijbcp.com]
• 18. researchgate.net [researchgate.net]
• 19. biogentrialtransparency.com [biogentrialtransparency.com]
• 20. Safety and efficacy of carbamazepine in the treatment of trigeminal neuralgia: A metanalysis in biomedicine - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Raxatrigine's Mechanism of Action: A Comparative Analysis Utilizing Insights from Knockout Models

For Immediate Release

Cambridge, MA – December 10, 2025 – This guide provides a comprehensive comparison of Raxatrigine (formerly known as Vixotrigine), a state-dependent sodium channel blocker, with selective Nav1.7 inhibitors. By examining available preclinical data, including insights from Nav1.7 knockout models, we aim to elucidate the mechanistic underpinnings of Raxatrigine's analgesic effects for researchers, scientists, and drug development professionals.

Raxatrigine has a complex history, initially being developed as a selective Nav1.3 blocker, then repurposed as a selective Nav1.7 inhibitor, and is now understood to be a non-selective voltage-gated sodium channel blocker[1]. The voltage-gated sodium channel Nav1.7 has been a key target for novel analgesics, strongly validated by human genetic studies where loss-of-function mutations in the SCN9A gene, which encodes Nav1.7, result in a congenital insensitivity to pain[2]. This has spurred the development of selective Nav1.7 inhibitors. This guide will compare the preclinical profile of the non-selective agent Raxatrigine with that of a selective Nav1.7 inhibitor, using data from wild-type and, where available, inferential data from Nav1.7 knockout models to dissect its mechanism of action.

Comparative Efficacy in a Nav1.7-Mediated Pain Model

While direct testing of Raxatrigine in a Nav1.7 knockout mouse model is not publicly available, a key study by Deuis et al. (2016) provides a head-to-head comparison of Raxatrigine (CNV1014802) and the selective Nav1.7 inhibitor PF-04856264 in a mouse model of Nav1.7-mediated pain. In this model, spontaneous pain is induced by the scorpion toxin OD1, a potent and selective activator of Nav1.7.

Compound	Dose (mg/kg, i.p.)	Reduction in Spontaneous Pain Behaviors
Raxatrigine (CNV1014802)	3	Significant
Raxatrigine (CNV1014802)	30	Significant
PF-04856264	30	Comparable to 30 mg/kg Raxatrigine

Data summarized from Deuis et al. (2016).

These findings suggest that while Raxatrigine is not selective for Nav1.7, its analgesic effect in this model is comparable to that of a highly selective Nav1.7 inhibitor at the same dose. This implies that inhibition of Nav1.7 likely contributes significantly to Raxatrigine's efficacy in this specific pain modality.

In Vitro Potency Across Voltage-Gated Sodium Channel Subtypes

The non-selective profile of Raxatrigine is evident from its half-maximal inhibitory concentrations (IC50) across a panel of human Nav subtypes.

Nav Subtype	Raxatrigine (CNV1014802) pIC50 (IC50 in µM)
Nav1.1	4.70 (20.0)
Nav1.2	4.99 (10.2)
Nav1.3	4.82 (15.1)
Nav1.4	5.09 (8.1)
Nav1.5	4.18 (66.1)
Nav1.6	4.84 (14.5)
Nav1.7	4.58 (26.3)
Nav1.8	5.25 (5.6)

Data from Deuis et al. (2016). pIC50 = -log(IC50).

As the table demonstrates, Raxatrigine inhibits a broad range of sodium channel subtypes with varying potencies. Notably, its potency against Nav1.7 is lower than for several other subtypes, including Nav1.8, which is also a key channel in pain pathways. This broad-spectrum activity contrasts with selective inhibitors like PF-04856264, which exhibit significantly higher potency for Nav1.7 over other subtypes.

Insights from Nav1.7 Knockout Models

Global and conditional Nav1.7 knockout mice consistently exhibit a phenotype of profound insensitivity to a range of noxious stimuli, including thermal, mechanical, and inflammatory pain. This genetically validates Nav1.7 as a critical component of the pain signaling pathway.

While no studies have directly administered Raxatrigine to Nav1.7 knockout mice, recent research on the non-selective sodium channel blocker carbamazepine (B1668303) in a mouse model of osteoarthritis offers valuable insights. In this study, the removal of the Scn9a gene (encoding Nav1.7) in chondrocytes not only alleviated pain but also prevented cartilage degeneration. Furthermore, systemic administration of carbamazepine mimicked this protective effect in wild-type mice with osteoarthritis. This suggests that for certain pain states, the analgesic effect of a non-selective sodium channel blocker may be mediated, at least in part, through its action on Nav1.7. Given Raxatrigine's non-selective profile, it is plausible that a similar mechanism contributes to its analgesic properties.

The lack of a direct study of Raxatrigine in Nav1.7 knockout mice represents a critical knowledge gap. Such an experiment would definitively parse the contribution of Nav1.7 inhibition to the overall analgesic effect of this broad-spectrum agent.

Experimental Protocols

Nav1.7-Mediated Spontaneous Pain Model

1. Animals: Adult male C57BL/6J mice are used. 2. Induction of Pain: The scorpion venom peptide OD1 (a selective Nav1.7 activator) is injected into the intraplantar surface of the hind paw. 3. Drug Administration: Raxatrigine, PF-04856264, or vehicle is administered via intraperitoneal (i.p.) injection at specified doses. 4. Behavioral Assessment: Spontaneous pain behaviors (e.g., flinching, licking of the affected paw) are video-recorded and quantified for a defined period post-injection. 5. Data Analysis: The number of pain-related behaviors is compared between treatment groups using appropriate statistical methods (e.g., ANOVA).

Whole-Cell Patch Clamp Electrophysiology

1. Cell Lines: HEK293 cells stably expressing individual human voltage-gated sodium channel subtypes (Nav1.1-1.8) are used. 2. Recording Conditions: Whole-cell patch-clamp recordings are performed at room temperature. The extracellular solution contains (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, adjusted to pH 7.4. The intracellular solution contains (in mM): 140 CsF, 10 NaCl, 1 EGTA, and 10 HEPES, adjusted to pH 7.3. 3. Voltage Protocols for State-Dependence:

• Resting-state block: Cells are held at a hyperpolarized potential (e.g., -120 mV) where most channels are in the resting state. A brief depolarizing pulse is applied to elicit a current.
• Inactivated-state block: Cells are held at a depolarized potential (e.g., -60 mV) to induce inactivation of the channels before the test pulse.
• Use-dependent block: A train of depolarizing pulses at a specific frequency (e.g., 10 Hz) is applied to assess block under conditions of repeated channel activation. 4. Data Analysis: The peak current amplitude in the presence of different concentrations of the test compound is measured and compared to the control to determine the IC50 value for each channel subtype and state.

Visualizations

Caption: Role of Nav1.7 in pain signaling and points of pharmacological intervention.

Caption: Workflow for comparing Raxatrigine in wild-type and knockout models.

Conclusion

The available evidence suggests that Raxatrigine is a non-selective, state-dependent sodium channel blocker with analgesic properties. While it is not selective for Nav1.7, its efficacy in a Nav1.7-mediated pain model is comparable to that of a selective Nav1.7 inhibitor, indicating that Nav1.7 is a relevant target for its analgesic action. The broad-spectrum activity of Raxatrigine, however, implies that its overall clinical effect is likely a composite of its actions on multiple sodium channel subtypes.

The definitive validation of the contribution of Nav1.7 to Raxatrigine's mechanism of action would require direct testing in Nav1.7 knockout models. The absence of such data highlights an important area for future research. Nevertheless, the comparative data presented in this guide provide a valuable framework for understanding the mechanistic profile of Raxatrigine in the context of ongoing efforts to develop novel and effective analgesics targeting voltage-gated sodium channels.

References

• 1. What are Nav1.7 blockers and how do they work? [synapse.patsnap.com]
• 2. Discordance between preclinical and clinical testing of NaV1.7-selective inhibitors for pain - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Review of Raxatrigine and its Analogs in the Landscape of Sodium Channel Blockers

For Researchers, Scientists, and Drug Development Professionals

Raxatrigine (also known as Vixotrigine), a novel voltage-gated sodium channel (Nav) blocker, has garnered significant attention in the field of neuropathic pain therapeutics. Initially explored for bipolar disorder, its development trajectory has seen a refinement in its mechanistic understanding, from a selective Nav1.3 or Nav1.7 inhibitor to its current classification as a broad-spectrum, voltage- and use-dependent Nav blocker.[1][2][3] This guide provides a comparative review of Raxatrigine, benchmarking its performance against other notable sodium channel inhibitors, which can be considered its functional analogs in the therapeutic space. The review synthesizes preclinical and clinical data to offer a comprehensive overview for researchers and drug development professionals.

Mechanism of Action: A Broad-Spectrum Approach

Raxatrigine exerts its therapeutic effects by inhibiting the activity of voltage-gated sodium channels, which are critical for the initiation and propagation of action potentials in excitable cells, including neurons.[4] Unlike highly selective inhibitors, Raxatrigine demonstrates a broad spectrum of activity against multiple Nav subtypes.[5] This non-selective profile may contribute to its efficacy in complex pain states where multiple channel subtypes are implicated. The inhibition is state-dependent, meaning Raxatrigine preferentially binds to and stabilizes the inactivated state of the sodium channel, a characteristic that makes it more effective in blocking the high-frequency neuronal firing associated with pathological pain states while having less effect on normal neuronal activity.[5][6]

Comparative Efficacy at the Molecular Level

The potency of Raxatrigine across a range of human Nav subtypes has been quantified using electrophysiological techniques. The following table summarizes the half-maximal inhibitory concentrations (IC50) of Raxatrigine and other key sodium channel blockers, providing a direct comparison of their in vitro efficacy and selectivity.

Compound	Nav1.1 IC50 (µM)	Nav1.2 IC50 (µM)	Nav1.3 IC50 (µM)	Nav1.4 IC50 (µM)	Nav1.5 IC50 (µM)	Nav1.6 IC50 (µM)	Nav1.7 IC50 (µM)	Nav1.8 IC50 (µM)	Selectivity Profile
Raxatrigine (Vixotrigine)	2.9	3.2	4.8	4.9	>10	3.6	5.1	1.8	Broad-spectrum
Carbamazepine (B1668303)	>100	>100	86.7	45.8	22.9	>100	46.7	>100	Broad-spectrum
PF-05089771	>100	>100	>100	>100	>100	>100	0.02	>100	Nav1.7 selective
A-803467	>10	>10	>10	>10	>10	>10	>10	0.008	Nav1.8 selective

Data compiled from Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker.

Pharmacokinetic Profile

A population pharmacokinetic analysis of Raxatrigine, based on data from 12 clinical studies involving 465 subjects, revealed that its pharmacokinetic profile is well-described by a two-compartment model with transit absorption and first-order elimination.[7] The analysis identified age, weight, and co-administration of carbamazepine as covariates influencing clearance, while weight affected the central volume of distribution.[7] However, none of these factors were found to have a clinically significant impact on the overall exposure to the drug.[7] This predictable pharmacokinetic profile is advantageous for clinical development and patient management.

Clinical Development and Therapeutic Potential

Raxatrigine has been investigated in several clinical trials for various neuropathic pain conditions. In a Phase 2 study for small fiber neuropathy, Raxatrigine (200 mg twice daily) demonstrated a statistically significant improvement in the mean average daily pain score compared to placebo.[8][9] However, a higher dose (350 mg twice daily) did not show a significant effect on the primary endpoint.[2][8] The drug was generally well-tolerated, with the most common adverse events being dizziness, headache, vertigo, and nausea.[8] Phase 3 trials for trigeminal neuralgia were initiated but later discontinued.

Experimental Protocols

In Vitro Efficacy: Whole-Cell Patch-Clamp Electrophysiology

The inhibitory activity of Raxatrigine and its comparators on various Nav subtypes is determined using whole-cell patch-clamp electrophysiology on Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the specific human Nav channel subtype.

Methodology:

• Cell Culture: Stably transfected cells are cultured in appropriate media and conditions to ensure optimal expression of the target ion channel.

• Pipette Preparation: Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution. The internal solution typically contains (in mM): 140 CsF, 10 NaCl, 1 EGTA, and 10 HEPES, with the pH adjusted to 7.3 with CsOH.

• Recording: Cells are transferred to a recording chamber and perfused with an external solution containing (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, with the pH adjusted to 7.4 with NaOH.

• Seal Formation: A high-resistance "giga-seal" (>1 GΩ) is formed between the micropipette and the cell membrane.

• Whole-Cell Configuration: The cell membrane under the pipette tip is ruptured by a brief suction pulse to achieve the whole-cell configuration, allowing for control of the intracellular environment and measurement of whole-cell currents.

• Voltage Protocol: To assess use-dependent block, cells are held at a hyperpolarized potential (e.g., -120 mV) and then subjected to a train of depolarizing pulses (e.g., to 0 mV for 20 ms (B15284909) at a frequency of 10 Hz).

• Data Acquisition and Analysis: Sodium currents are recorded and analyzed using specialized software. The peak current amplitude of each pulse is measured. The IC50 values are calculated by fitting the concentration-response data to a Hill equation.

In Vivo Efficacy: Neuropathic Pain Models

The analgesic efficacy of Raxatrigine and its analogs is evaluated in established rodent models of neuropathic pain.

Spinal Nerve Ligation (SNL) Model:

• Surgery: Under anesthesia, the L5 spinal nerve of a rat or mouse is tightly ligated with a silk suture.

• Post-Operative Care: Animals are allowed to recover for a period of 1-2 weeks to allow for the development of neuropathic pain behaviors.

• Behavioral Testing: Mechanical allodynia (pain response to a normally non-painful stimulus) is assessed using von Frey filaments. The paw withdrawal threshold is determined before and after drug administration.

• Drug Administration: Raxatrigine or a comparator compound is administered orally or via another relevant route.

• Data Analysis: The change in paw withdrawal threshold is measured over time to determine the analgesic effect of the compound.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of Raxatrigine and the experimental workflow for its evaluation.

References

• 1. Vixotrigine - Wikipedia [en.wikipedia.org]
• 2. fiercebiotech.com [fiercebiotech.com]
• 3. oatext.com [oatext.com]
• 4. researchgate.net [researchgate.net]
• 5. medkoo.com [medkoo.com]
• 6. Population Pharmacokinetics of Vixotrigine in Healthy Volunteers and Subjects with Trigeminal Neuralgia, Painful Lumbosacral Radiculopathy and Erythromelalgia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vixotrigine for Small Fiber Neuropathy Provides Positive Impression of Change for Patients - - Practical Neurology [practicalneurology.com]
• 8. biopharmadive.com [biopharmadive.com]
• 9. researchgate.net [researchgate.net]

Vixotrigine in Carbamazepine-Resistant Trigeminal Neuralgia: A Comparative Analysis of Efficacy and Alternatives

For researchers, scientists, and drug development professionals, the quest for effective treatments for carbamazepine-resistant trigeminal neuralgia (TN) remains a critical area of investigation. Vixotrigine, a novel voltage- and use-dependent sodium channel blocker, has been a subject of interest in this domain. This guide provides a comparative analysis of the efficacy of vixotrigine and other therapeutic alternatives, supported by available experimental data.

Trigeminal neuralgia is characterized by severe, paroxysmal facial pain. While carbamazepine (B1668303) is the first-line treatment, a significant portion of patients either do not respond, lose response over time, or cannot tolerate the side effects, necessitating alternative therapeutic strategies.[1]

Mechanism of Action: Targeting Neuronal Hyperexcitability

The underlying pathophysiology of trigeminal neuralgia is linked to the hyperexcitability of trigeminal nerve fibers, often due to vascular compression. This leads to ectopic action potential generation. Voltage-gated sodium channels (Navs) play a crucial role in the initiation and propagation of these action potentials.[2]

Vixotrigine, like carbamazepine and oxcarbazepine, exerts its effect by blocking these sodium channels.[3][4] Its mechanism is use-dependent, meaning it preferentially blocks channels that are frequently opening and closing, a characteristic of the hyperexcitable state seen in TN.[3] Vixotrigine has demonstrated a broad-spectrum activity, inhibiting multiple Nav subtypes.[4]

Alternatives such as lamotrigine (B1674446) also target sodium channels, while gabapentin (B195806) is thought to act on calcium channels.[5][6] Botulinum toxin type A (BTX-A) is believed to work by inhibiting the release of pain-mediating neurotransmitters.[1]

Targeted signaling pathways in trigeminal neuralgia.

Comparative Efficacy Data

While direct head-to-head trials of vixotrigine against all alternatives in a carbamazepine-resistant population are unavailable due to the withdrawal of vixotrigine's Phase 3 trials, the following tables summarize efficacy data from various studies.

Vixotrigine Efficacy in Trigeminal Neuralgia

Study/Trial	Population	Key Efficacy Endpoint	Result	Adverse Events
Phase 2 (NCT01540636)	Trigeminal Neuralgia	Change in average daily pain score	Data from a subsequent Phase 2 study in small fiber neuropathy showed a statistically significant reduction in the average daily pain score with the 200mg twice-daily dose compared to placebo.[7][8][9]	Generally well-tolerated. Common AEs included dizziness, headache, vertigo, and nausea.[7]

Efficacy of Alternatives in Carbamazepine-Resistant/Refractory Trigeminal Neuralgia

Drug	Study Design	Population	Key Efficacy Endpoint	Result
Oxcarbazepine	Prospective, open-label	35 patients with TN unresponsive to carbamazepine	Significant decrease in mean pain scores	Effective from the first month of treatment with a significant reduction in pain frequency.[10]
Prospective cohort	15 patients with intractable TN	Pain control	Initially achieved in all patients.[11]
Lamotrigine	Double-blind, placebo-controlled crossover	14 patients with refractory TN	Superiority to placebo based on a composite efficacy index	Lamotrigine was superior to placebo (P = 0.011).[12]
Randomized, open-label crossover	22 patients refractory to carbamazepine	Improvement in pain diary scores	Both lamotrigine and pregabalin (B1679071) showed significant improvement over carbamazepine alone.[13]
Gabapentin	Retrospective study	92 patients with TN	Reduction in facial pain	43 out of 92 patients reported a reduction in pain.[6]
Meta-analysis of 18 RCTs	1,604 patients with primary TN	Effective rate and VAS score	Gabapentin showed a significantly improved effective rate and reduced VAS score compared to carbamazepine.[14][15]
Botulinum Toxin A	Randomized, double-blind, placebo-controlled	42 patients with TN who failed conventional treatment	Proportion of responders (≥50% reduction in pain)	68.18% in the BTX-A group vs. 15% in the placebo group.[16]
Open-label trial	22 patients with refractory TN	Improvement in mean pain scores	Statistically significant improvement in mean pain scores at multiple time points post-treatment.[17]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of the experimental protocols for key cited studies.

Vixotrigine Phase 3 Trial Design (Planned)

The planned Phase 3 studies for vixotrigine (NCT03070132 and NCT03637387) were designed as double-blind, randomized withdrawal trials.[18][19]

A planned experimental workflow for Vixotrigine Phase 3 trials.

• Participants : Adults with a diagnosis of classical, purely paroxysmal trigeminal neuralgia for at least 3 months, experiencing at least 3 paroxysms of pain per day.[18][19]

• Design : The studies included a screening period, a 7-day run-in period, a 4 or 6-week open-label or single-dose-blind dose-optimization period where all participants received vixotrigine, followed by a 14-week double-blind period.[18][19]

• Intervention : During the open-label phase, participants received vixotrigine 150 mg three times daily.[18][19] Responders (defined as those with a ≥30% reduction in mean pain score) were then randomized to receive either vixotrigine or a placebo.[18][19]

• Primary Endpoint : The proportion of participants classified as responders at week 12 of the double-blind period.[18][19]

Lamotrigine in Refractory Trigeminal Neuralgia

• Design : A double-blind, placebo-controlled crossover trial.[12]

• Participants : 14 patients with refractory trigeminal neuralgia who continued their stable dose of carbamazepine or phenytoin.[12]

• Intervention : Each arm of the trial lasted for 2 weeks with an intervening 3-day washout period. The maintenance dose of lamotrigine was 400 mg.[12]

• Efficacy Assessment : Efficacy was determined based on a hierarchy of: (i) use of escape medication; (ii) total pain scores; or (iii) global evaluations.[12]

Botulinum Toxin A in Trigeminal Neuralgia

• Design : A randomized, double-blind, placebo-controlled study.[16]

• Participants : 42 patients with trigeminal neuralgia.[16]

• Intervention : Patients were randomly allocated to receive either an intradermal and/or submucosal injection of BTX-A (75 U/1.5 mL) or saline (1.5 mL) in the painful area.[16]

• Primary Endpoints : Pain severity assessed by the visual analogue scale (VAS) and pain attack frequency per day.[16]

• Secondary Endpoint : Patient's overall response to treatment, assessed using the Patient Global Impression of Change scale.[16]

Conclusion

Vixotrigine, with its use-dependent sodium channel blocking mechanism, showed promise in early clinical development for trigeminal neuralgia. However, the withdrawal of its Phase 3 trials leaves its ultimate efficacy and place in the therapeutic landscape uncertain.

For patients with carbamazepine-resistant trigeminal neuralgia, several alternatives have demonstrated efficacy in clinical studies. Oxcarbazepine, a structural analog of carbamazepine, often presents a better side-effect profile.[10][20] Lamotrigine and gabapentin have also shown positive results in refractory cases.[6][12][13] Botulinum toxin type A offers a non-systemic treatment option with a different mechanism of action and has been shown to be effective in patients who have failed conventional treatments.[16][17]

The choice of a second-line agent after carbamazepine failure depends on a careful consideration of the individual patient's clinical profile, comorbidities, and the specific efficacy and safety data for each alternative. Further well-designed, head-to-head comparative trials are needed to more definitively establish the optimal treatment pathway for this challenging patient population.

References

• 1. Therapeutic Efficacy of Botulinum Toxin in Trigeminal Neuralgia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Update on neuropathic pain treatment for trigeminal neuralgia: The pharmacological and surgical options - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. Vixotrigine for Small Fiber Neuropathy Provides Positive Impression of Change for Patients - - Practical Neurology [practicalneurology.com]
• 8. Efficacy and safety of vixotrigine in idiopathic or diabetes-associated painful small fibre neuropathy (CONVEY): a phase 2 placebo-controlled enriched-enrolment randomised withdrawal study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biogen reports positive Phase II data of non-opioid pain drug in SFN [clinicaltrialsarena.com]
• 10. Oxcarbazepine monotherapy in carbamazepine-unresponsive trigeminal neuralgia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Long-term cohort study comparing medical (oxcarbazepine) and surgical management of intractable trigeminal neuralgia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lamotrigine (lamictal) in refractory trigeminal neuralgia: results from a double-blind placebo controlled crossover trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lamotrigine Versus Pregabalin in the Management of Refractory Trigeminal Neuralgia: A Randomized Open Label Crossover Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The efficacy and safety of gabapentin vs. carbamazepine in patients with primary trigeminal neuralgia: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The efficacy and safety of gabapentin vs. carbamazepine in patients with primary trigeminal neuralgia: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Botulinum toxin type A for the treatment of trigeminal neuralgia: results from a randomized, double-blind, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Efficacy of Botulinum Toxin Type A in Trigeminal Neuralgia in a South Asian Cohort - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Design of Phase 3 Studies Evaluating Vixotrigine for Treatment of Trigeminal Neuralgia - UCL Discovery [discovery.ucl.ac.uk]
• 20. ClinicalTrials.gov [clinicaltrials.gov]

Safety & Regulatory Compliance

Proper Disposal of Raxatrigine: A Guide for Laboratory Professionals

Cambridge, MA – Researchers, scientists, and drug development professionals handling Raxatrigine are advised to follow specific procedures for its proper disposal to ensure laboratory safety and environmental protection. This guide provides essential, step-by-step instructions for the safe handling and disposal of this compound, in line with established safety protocols and regulatory guidelines.

Raxatrigine, also known as Vixotrigine, is a voltage-gated sodium channel blocker.[1] As with any investigational compound, adherence to safety and disposal protocols is paramount. The Safety Data Sheet (SDS) for Raxatrigine (hydrochloride) classifies it as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.[2] Therefore, appropriate personal protective equipment (PPE), including gloves, lab coats, and eye protection, should be worn at all times when handling this compound.

Disposal Procedures for Raxatrigine

Based on safety data and general pharmaceutical waste regulations, the following step-by-step procedure is recommended for the disposal of Raxatrigine:

• Do Not Dispose in Standard Trash or Sewer: Raxatrigine must not be disposed of with household or general laboratory garbage.[2] Furthermore, it is crucial to prevent the compound from entering the sewage system.[2]

• Segregate Raxatrigine Waste: All materials contaminated with Raxatrigine, including unused product, solutions, and contaminated labware (e.g., vials, pipette tips, gloves), should be segregated from other waste streams.

• Engage a Licensed Waste Disposal Service: The disposal of Raxatrigine should be handled by a licensed and approved waste disposal company. These companies are equipped to manage chemical and pharmaceutical waste in accordance with federal, state, and local regulations.

• Incineration as the Preferred Method: For investigational compounds and other pharmaceutical waste, incineration by a permitted facility is the preferred method of disposal. This ensures the complete destruction of the active pharmaceutical ingredient.

• Consult Institutional Guidelines: All disposal activities must be conducted in accordance with your institution's environmental health and safety (EHS) protocols. Consult with your EHS department for specific guidance and to arrange for waste pickup.

Quantitative Data Summary

Hazard Classification	Description
Acute toxicity - oral	Category 4: Harmful if swallowed[2]
Skin irritation	Category 2: Causes skin irritation[2]
Eye irritation	Category 2A: Causes serious eye irritation[2]
Specific target organ toxicity (single exposure)	Category 3: May cause respiratory irritation[2]

Experimental Protocols

No specific experimental protocols for the disposal of Raxatrigine were cited in the reviewed documents. The recommended procedure is based on standard practices for pharmaceutical waste management.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Raxatrigine.

Caption: Workflow for the proper disposal of Raxatrigine waste.

References

• 1. Vixotrigine - Wikipedia [en.wikipedia.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Essential Safety and Logistical Information for Handling Raxatrigine

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling of Raxatrigine, a potent, state-dependent sodium channel blocker. Adherence to these procedures is essential to ensure personnel safety and maintain a secure laboratory environment.

Hazard Summary

Raxatrigine is a hazardous substance that requires careful handling. The primary hazards associated with Raxatrigine are:

• Acute Toxicity: Harmful if swallowed.

• Skin Corrosion/Irritation: Causes skin irritation.[1][2]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2]

• Hazardous to the Aquatic Environment: Harmful to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE) Recommendations

A comprehensive risk assessment should be conducted for all procedures involving Raxatrigine to determine the appropriate level of personal protective equipment. The following table summarizes the recommended PPE for handling this potent compound.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (Powder)	- Full-face powered air-purifying respirator (PAPR) or N95 respirator within a certified chemical fume hood or other containment device.- Disposable solid-front gown with tight-fitting cuffs.- Double-gloving with chemotherapy-rated nitrile gloves (ASTM D6978). The outer glove should extend over the gown cuff.- Disposable sleeves.- Safety glasses or goggles (if not using a full-face respirator).	High risk of aerosolization and inhalation of the potent powder. Full respiratory and skin protection is critical to prevent exposure.
Solution Preparation	- Work within a certified chemical fume hood or other ventilated enclosure.- Disposable solid-front gown with tight-fitting cuffs.- Double-gloving with chemotherapy-rated nitrile gloves (ASTM D6978).- Safety glasses with side shields or chemical splash goggles.	Reduced risk of aerosolization compared to handling powders, but the potential for splashes and skin contact remains.
In Vivo Administration	- Disposable solid-front gown.- Double-gloving with chemotherapy-rated nitrile gloves (ASTM D6978).- Safety glasses with side shields or chemical splash goggles.- Face shield if there is a risk of splashing.	Protection against accidental splashes and skin contact during the administration procedure is paramount.

Glove Selection:

• Material: Chemotherapy-rated nitrile gloves are recommended. These gloves have been tested against a range of hazardous drugs.

• Thickness: While thicker gloves generally offer more protection, dexterity is also a factor. Always use gloves that are rated for use with hazardous compounds.

• Integrity: Always inspect gloves for any signs of damage before use. Change gloves immediately if they are compromised or after any known contact with Raxatrigine. It is good practice to change gloves every 30-60 minutes during prolonged handling procedures.[2]

• Type: Use powder-free gloves to avoid aerosolization of the compound.[2]

Experimental Protocol: Preparation of Raxatrigine for In Vivo Administration

The following protocol is an example of a procedure for preparing a Raxatrigine solution for experimental use. A thorough risk assessment must be performed before initiating this or any other procedure.

Materials:

• Raxatrigine powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% sodium chloride in sterile water)

• Sterile vials and syringes

• Appropriate PPE (as outlined in the table above)

Procedure:

• Prepare the Work Area: Ensure all work is conducted within a certified chemical fume hood. Decontaminate the work surface before and after the procedure.

• Don PPE: Follow the detailed donning procedure outlined below.

• Weigh Raxatrigine: Carefully weigh the required amount of Raxatrigine powder in a tared, sterile container inside the chemical fume hood.

• Prepare Stock Solution: Prepare a stock solution by dissolving the Raxatrigine powder in DMSO. For example, to create a 25.0 mg/mL stock solution.

• Prepare Vehicle: In a separate sterile container, prepare the vehicle by mixing PEG300, Tween-80, and Saline in the desired ratio. A common vehicle formulation is 40% PEG300, 5% Tween-80, and 45% Saline.

• Prepare Dosing Solution: Add the Raxatrigine stock solution to the vehicle to achieve the final desired concentration. For example, to prepare a 1 mL working solution, add 100 µL of the 25.0 mg/mL DMSO stock solution to 400 µL of PEG300, mix well, then add 50 µL of Tween-80, mix well, and finally add 450 µL of Saline to reach a final volume of 1 mL.

• Final Preparation: Ensure the final solution is clear and homogenous. If precipitation occurs, gentle warming or sonication may be used to aid dissolution.

• Waste Disposal: Dispose of all contaminated materials, including pipette tips, vials, and PPE, in a designated hazardous waste container.

• Doff PPE: Follow the detailed doffing procedure outlined below.

Procedural Guidance: Donning and Doffing of PPE

Proper donning and doffing of PPE are critical to prevent contamination and exposure.

Donning Sequence (for handling powdered Raxatrigine):

• Perform hand hygiene.

• Don inner gloves.

• Don disposable gown, ensuring it is fully closed at the back.

• Don respiratory protection (e.g., N95 respirator or PAPR hood).

• Don eye and face protection (goggles and/or face shield).

• Don outer gloves, ensuring the cuffs are pulled over the cuffs of the gown.

Doffing Sequence:

• In the immediate work area: Remove outer gloves. Dispose of them in a designated hazardous waste container.

• Remove the disposable gown. Roll it inward, away from the body, and dispose of it in a hazardous waste container.

• Exit the immediate work area.

• Perform hand hygiene.

• Remove eye and face protection.

• Remove respiratory protection.

• Remove inner gloves.

• Perform thorough hand hygiene with soap and water.

Operational and Disposal Plans

Spill Management:

• Evacuate: Immediately alert others and evacuate the affected area.

• Secure: Secure the area to prevent entry.

• Report: Report the spill to the designated safety officer.

• Clean-up: Only trained personnel with appropriate PPE (including respiratory protection) should clean up spills. Use a spill kit containing absorbent materials, decontaminating solutions, and designated waste disposal bags.

Waste Disposal:

• Contaminated PPE and materials: All disposable items that have come into contact with Raxatrigine, including gloves, gowns, pipette tips, and vials, must be disposed of as hazardous chemical waste.

• Containers: Waste should be collected in clearly labeled, sealed, and puncture-resistant containers.

• Regulations: Follow all institutional, local, and national regulations for hazardous waste disposal.

Visualizations

Caption: PPE selection workflow based on the handling task for Raxatrigine.

Caption: Proposed mechanism of action for Raxatrigine as a sodium channel blocker.

References

• 1. tks | publisher, event organiser, media agency | Potent compound safety in the laboratory - tks | publisher, event organiser, media agency [teknoscienze.com]
• 2. medchemexpress.com [medchemexpress.com]